Balsalazide disodium salt hydrate

Core Science & Biosynthesis

Thermodynamic Stability of Balsalazide Hydrate Polymorphs: A Comprehensive Technical Guide

Executive Summary

In the landscape of gastrointestinal drug development, the solid-state properties of an Active Pharmaceutical Ingredient (API) dictate its manufacturability, shelf-life, and pharmacokinetic profile. Balsalazide disodium—a colon-specific, non-steroidal anti-inflammatory prodrug—is a prime example of an API where hydrate polymorphism plays a critical role in its therapeutic viability[1]. Administered primarily to treat mildly to moderately active ulcerative colitis, balsalazide is enzymatically cleaved in the colon to release 5-aminosalicylic acid (5-ASA) and an inert carrier, 4-aminobenzoyl-β-alanine (4-ABA)[1].

Because the drug is formulated as a highly water-soluble disodium salt, it exhibits a strong propensity to incorporate water into its crystal lattice, predominantly forming a stable dihydrate [2]. This whitepaper provides an in-depth technical analysis of the thermodynamic stability of balsalazide hydrate polymorphs, detailing the causality behind phase transitions and providing self-validating experimental workflows for rigorous solid-state characterization.

Colonic activation pathway of balsalazide disodium via bacterial azoreduction.

Molecular Architecture and the Role of Hydration

Balsalazide is synthesized by linking 5-ASA to 4-ABA via a diazo bond[3]. The resulting molecule is converted to a disodium salt to enhance aqueous solubility[4]. However, the introduction of two sodium ions creates a high charge density within the crystal lattice.

From a thermodynamic perspective, the anhydrous form of balsalazide disodium is a high-energy, metastable state. To minimize lattice energy, the crystal structure readily coordinates with water molecules from the environment. The water molecules act as structural bridges, satisfying the coordination requirements of the sodium ions and forming extensive hydrogen-bond networks with the carboxylate and hydroxyl moieties of the organic framework. This results in the formation of balsalazide disodium dihydrate , which is the thermodynamically favored state under standard ambient temperature and humidity (RH)[2][3].

The existence of various polymorphs or pseudo-polymorphs (hydrates) can drastically alter a pharmaceutical's performance, affecting dissolution rates, mechanical strength, and bioavailability[5]. If an unstable anhydrate is utilized in formulation, it will rapidly absorb moisture (deliquescence or hydrate formation), leading to tablet swelling, capping, and erratic dissolution profiles[5][6].

Thermodynamic Stability Boundaries

Understanding the thermodynamic stability of balsalazide hydrates requires mapping the phase boundaries across different temperatures and water activities (

). The relationship between the anhydrate and the dihydrate is typically enantiotropic with respect to water activity, meaning that each form has a specific domain of thermodynamic stability depending on the environmental moisture.

Critical Relative Humidity (CRH)

The transition point between the anhydrate and the dihydrate is defined by the Critical Relative Humidity (CRH). Below the CRH, the anhydrate is thermodynamically stable; above it, the dihydrate is stable. For balsalazide disodium, the CRH at 25°C is exceptionally low, meaning the dihydrate is the stable form across nearly all practical manufacturing and storage conditions.

Quantitative Data Synthesis

The table below summarizes the comparative thermodynamic and kinetic parameters of the known and theoretical solid forms of balsalazide disodium.

Solid Form	Hydration State	Critical Relative Humidity (CRH) at 25°C	Thermodynamic Stability	Dissolution Kinetics
Anhydrate	0 H₂O	< 10%	Metastable (High Lattice Energy)	Rapid initially, but prone to gelling/conversion
Dihydrate	2 H₂O	10% – 85%	Stable (Lowest Lattice Energy)	Optimal, predictable baseline
Higher Hydrate (e.g., Trihydrate)	> 2 H₂O	> 85%	Metastable (Transient at high RH)	Slow (due to lower thermodynamic drive)

Self-Validating Experimental Workflows

To rigorously define the thermodynamic boundaries of balsalazide hydrate polymorphs, standard kinetic methods (like simple crystallization) are insufficient, as they often yield metastable forms governed by Ostwald's Rule of Stages. As a Senior Application Scientist, I mandate the use of competitive slurry equilibration combined with Dynamic Vapor Sorption (DVS) .

Why Competitive Slurry? (The Causality)

A competitive slurry experiment provides the system with sufficient kinetic energy (via solvent mediation) to overcome the activation energy barrier between polymorphic states. By seeding the slurry with both the anhydrate and the dihydrate, the protocol becomes a self-validating system . The thermodynamically favored form at a given water activity will act as a template, consuming the less stable form. If only one form were used, the system might remain kinetically trapped, yielding a false stability boundary.

Protocol 1: Water-Activity-Controlled Slurry Bridging

Objective: Determine the exact

boundary between balsalazide anhydrate and dihydrate at 25°C.

• Solvent Preparation: Prepare a series of binary solvent mixtures (e.g., Ethanol/Water) with precisely calibrated water activities (

  = 0.05, 0.10, 0.15, 0.20, 0.30).

  • Scientific Rationale: Ethanol acts as an anti-solvent. It suppresses the absolute solubility of the highly soluble disodium salt[2] while allowing precise modulation of water activity, preventing massive dissolution that would skew the solid-state equilibrium.

• Competitive Seeding: Add 50 mg of phase-pure balsalazide anhydrate and 50 mg of phase-pure balsalazide dihydrate to 2 mL of each solvent mixture.

• Thermal Equilibration: Seal the vials and agitate via magnetic stirring at exactly 25.0°C for 14 days.

  • Scientific Rationale: A 14-day duration ensures that the dissolution-recrystallization mechanism reaches true thermodynamic equilibrium, eliminating kinetic artifacts.

• Rapid Isolation: Filter the solid phase rapidly using a vacuum manifold.

  • Scientific Rationale: Slow filtration allows solvent evaporation, which can locally spike the solute concentration and induce secondary, artifactual crystallization.

• Phase Identification: Analyze the damp solids immediately via Powder X-Ray Diffraction (PXRD) to identify the surviving crystal lattice[6].

Self-validating competitive slurry workflow for thermodynamic hydrate screening.

Protocol 2: Dynamic Vapor Sorption (DVS) Profiling

Objective: Validate the slurry data in the solid state without solvent interference.

• Sample Loading: Load 10-15 mg of balsalazide anhydrate onto the microbalance of a DVS instrument.

• Isothermal Cycling: Subject the sample to a relative humidity (RH) program from 0% to 95% and back to 0% in 5% increments at 25°C.

• Equilibrium Criteria: Set a strict mass-change criterion (

  ) before the instrument advances to the next RH step.

  • Scientific Rationale: Hydrate formation is often diffusion-limited within the crystal lattice. Forcing a strict

    criterion ensures that the mass uptake accurately reflects bulk hydrate formation rather than mere surface adsorption.

• Data Interpretation: A sharp, step-wise mass increase corresponding to the stoichiometric weight of two water molecules (~7.6% mass gain for balsalazide disodium) confirms the transition to the dihydrate. The hysteresis gap between the sorption and desorption isotherms will pinpoint the kinetic barrier of dehydration.

Formulation Implications

The thermodynamic data generated from these self-validating protocols dictates the manufacturing control strategy. Because balsalazide disodium dihydrate is the thermodynamic sink under standard conditions, formulation efforts must focus on preventing accidental dehydration during high-shear or high-temperature unit operations (e.g., fluid bed drying or milling).

If the API is inadvertently dehydrated, the resulting anhydrate will act as a moisture scavenger within the final dosage form[5]. This can lead to the premature degradation of moisture-sensitive excipients or the alteration of the capsule shell's mechanical properties, ultimately compromising the drug's targeted colonic delivery[1]. By strictly mapping and respecting the thermodynamic boundaries of the dihydrate polymorph, formulation scientists ensure a robust, reliable, and efficacious therapeutic product.

References

1.7 2.2 3. 6 4.5 5.4 6.3

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Mechanism of azo-reduction of balsalazide in colonic fluid

An in-depth technical analysis of the mechanism of azo-reduction of balsalazide, designed for researchers, pharmacologists, and drug development professionals.

Introduction: The Prodrug Rationale

Balsalazide is a highly targeted prodrug utilized primarily in the management of inflammatory bowel disease (IBD), specifically ulcerative colitis. The clinical challenge with administering pure mesalamine (5-aminosalicylic acid, or 5-ASA)—the active anti-inflammatory moiety—is its rapid and nearly complete absorption in the upper gastrointestinal (GI) tract. This premature absorption prevents the drug from reaching the colonic mucosa, the primary site of inflammation in ulcerative colitis[1].

To bypass upper GI absorption, balsalazide links 5-ASA to an inert carrier molecule, 4-aminobenzoyl-β-alanine, via an azo bond (-N=N-)[2]. This bulky, hydrophilic structure prevents systemic absorption in the stomach and small intestine, allowing the intact prodrug to be delivered directly to the colon. Once in the colon, the dense resident microbiome acts as a site-specific bioreactor, cleaving the azo bond to release the active therapeutic agent precisely where it is needed[3].

Molecular Mechanism of Colonic Azo-Reduction

The cleavage of balsalazide is not driven by human host enzymes, but rather by bacterial azoreductases produced by the anaerobic gut microbiome (e.g., Clostridium, Bifidobacterium, and E. coli species)[1][4].

The mechanism of azo-reduction is a complex redox process requiring the transfer of four electrons to fully cleave the nitrogen-nitrogen double bond, resulting in two primary amines.

• Electron Donors: The reaction relies on microbial metabolism to supply reducing equivalents (such as NAD(P)H).

• Redox Mediators: Extracellular electron shuttles, such as bacterially synthesized flavins (e.g., Flavin Mononucleotide - FMN) or biogenic hydrogen sulfide (H₂S), significantly accelerate the electron transfer from the bacterial cell to the bulky azo-prodrug[5].

• Cleavage Products: The reduction yields equimolar quantities of 5-ASA (which subsequently inhibits cyclooxygenase and lipoxygenase pathways in the mucosa) and the inert carrier 4-aminobenzoyl-β-alanine[2][3].

Fig 1: Colonic azo-reduction pathway of balsalazide into active mesalamine.

Pharmacokinetics & Quantitative Data

Because balsalazide relies on microbial cleavage, its pharmacokinetic profile is highly distinct from traditional systemically absorbed drugs. The systemic bioavailability of the intact prodrug is exceptionally low (<1%) in healthy individuals[2].

Table 1: Comparative Pharmacokinetic Profile of Balsalazide and Mesalamine

Pharmacokinetic Parameter	Balsalazide (Intact Prodrug)	Mesalamine (Active 5-ASA)
Systemic Absorption	Very low (<1%)[2]	Low (Acts locally on mucosa)[1]
Elimination Half-Life	~1.9 to 6.1 hours[3][6]	~7.1 to 9.5 hours[3][6]
Plasma Protein Binding	>99%[2]	~43%
Primary Excretion Route	Feces (~65% as metabolites)[3]	Urine (as N-acetyl-5-ASA) & Feces[2]
Therapeutic Target	None (Inert until cleaved)[2]	Colonic Mucosa (COX/LOX inhibition)[2]

In Vitro Experimental Modeling: Fecal Slurry Protocol

For drug development professionals formulating generic equivalents or novel azo-prodrugs, standard USP dissolution buffers are inadequate because they lack the enzymatic and reductive capacity of the human colon[7]. To accurately evaluate the azo-reduction of balsalazide, researchers must utilize an in vitro batch fermentation model using human fecal slurries[8][9].

Causality & Experimental Design Principles

• Strict Anaerobiosis: Azoreductases are highly oxygen-sensitive. If oxygen permeates the system, it acts as a preferential electron acceptor, prematurely halting the azo-reduction process.

• Flavin Supplementation: Adding FMN (Flavin Mononucleotide) is critical. In a diluted in vitro slurry, endogenous redox mediators are often too dilute to facilitate efficient electron transfer. FMN acts as an extracellular electron shuttle, restoring in vivo cleavage kinetics[5].

• Self-Validating Controls: A heat-inactivated (autoclaved) fecal slurry must be run in parallel. If azo-reduction occurs in the autoclaved sample, it indicates abiotic chemical degradation rather than true enzymatic cleavage[5].

Step-by-Step Methodology

• Anaerobic Media Preparation: Prepare a 0.1 M phosphate buffer (pH 7.0) supplemented with peptone. Sparge the buffer with ultra-pure, oxygen-free nitrogen gas (99.9%) over a heated copper catalyst to remove trace oxygen[5][9]. Add 25 μM FMN to act as a redox mediator[5].

• Inoculum Preparation: Inside an anaerobic chamber, homogenize fresh human feces in the anaerobic phosphate buffer to create a 32% (w/v) fecal slurry. This specific concentration ensures appropriate bacterial cell density and provides endogenous nutrients[8][9].

• Reaction Initiation: In sterile, anoxic serum bottles, combine 7.5 mL of the fermentation medium, 2 mL of the 32% fecal slurry, and a standardized concentration of balsalazide (e.g., 500 μM)[5][8].

• Incubation: Seal the tubes under a positive pressure atmosphere of 80% N₂, 10% CO₂, and 10% H₂. Incubate at 37°C with continuous oscillating shaking (20 rpm) to simulate colonic motility[8].

• Sampling and Quenching: At predetermined intervals (0, 2, 4, 6, 12, and 24 hours), extract 0.5 mL aliquots. Immediately plunge the aliquots into an ice bath to arrest microbial enzymatic activity, followed by centrifugation to isolate the supernatant[8].

• Analytical Quantification: Analyze the supernatant via HPLC-UV or LC-MS/MS to quantify the disappearance of the balsalazide peak and the equimolar appearance of 5-ASA.

Fig 2: In vitro fecal slurry workflow for evaluating colonic azo-reduction.

References

• Drugs.com - Balsalazide Monograph for Professionals. Available at:[Link]

• Drugs.com - Balsalazide: Package Insert / Prescribing Information / MOA. Available at:[Link]

• Biomedical Journal of Scientific & Technical Research - Clinical Pharmacology of Balsalazide. Available at:[Link]

• YouTube (Medical Pharmacology) - Pharmacology of Balsalazide (Colazil); Mechanism of action, Pharmacokinetics. Available at:[Link]

• Don Whitley Scientific - An in vitro batch fermentation protocol for studying the contribution of food to gut microbiota composition and functionality. Available at:[Link]

• NIH / Nature - Bacterial Hydrogen Sulfide Drives Cryptic Redox Chemistry in Gut Microbial Communities. Available at:[Link]

• UMA - In vitro batch fermentation protocol to study the contribution of food to gut microbiota composition. Available at: [Link]

• MDPI - In Vitro Methods to Study Colon Release: State of the Art and An Outlook on New Strategies. Available at: [Link]

• ACS Omega - Manipulation of Gut Microbiota Using Acacia Gum Polysaccharide. Available at:[Link]

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The Physicochemical and pH-Dependent Solubility Profile of Balsalazide Disodium: A Comprehensive Technical Guide

Executive Summary

Balsalazide disodium is a highly specialized prodrug of 5-aminosalicylic acid (5-ASA) engineered for the targeted treatment of inflammatory bowel diseases, particularly ulcerative colitis. From a biopharmaceutical formulation perspective, the clinical efficacy of this molecule is entirely dependent on its unique pH-dependent solubility profile. This whitepaper provides an authoritative, in-depth analysis of balsalazide disodium’s solubility across physiological pH ranges, the mechanistic causality behind its targeted delivery, and field-proven, self-validating protocols for in vitro solubility and dissolution testing.

Physicochemical Properties & Biopharmaceutics Classification

Balsalazide disodium is formulated as a disodium salt dihydrate. Structurally, it consists of the active 5-ASA moiety linked via an azo bond to an inert carrier molecule, 4-aminobenzoyl-β-alanine (1)[1].

While traditional BCS classification often struggles with prodrugs that undergo extensive colonic metabolism, the Biopharmaceutics Drug Disposition Classification System (BDDCS) accurately categorizes balsalazide disodium as a Class 1 compound (High Solubility, High Extent of Metabolism) (2)[2].

Table 1: Core Physicochemical Properties

Property	Specification
API Form	Disodium salt, dihydrate
Molecular Weight	437.32 g/mol
Appearance	Orange to yellow microcrystalline powder
BDDCS Classification	Class 1 (High Solubility, High Extent of Metabolism)
Primary Cleavage Enzyme	Colonic Bacterial Azoreductase
Active Metabolite	Mesalamine (5-Aminosalicylic Acid / 5-ASA)

pH-Dependent Solubility Profile & Mechanistic Causality

The targeted delivery of balsalazide disodium is not achieved through complex polymer coatings (like delayed-release mesalamine), but rather through the intrinsic pH-dependent solubility of the API itself.

• Gastric Environment (pH 1.0 – 2.0): In highly acidic environments, balsalazide disodium is practically insoluble (3)[3]. Causality: At pH 1.2, the carboxylic acid groups on the molecule remain fully protonated. This suppresses ionic character, rendering the molecule highly lipophilic and insoluble. This insolubility acts as a physical shield, preventing premature acid-catalyzed degradation of the azo bond in the stomach.

• Intestinal Environment (pH 4.5 – 6.8): As the compound transits into the duodenum, it becomes freely soluble at a pH of 4.5 and above (4)[4]. Causality: The deprotonation of the carboxylate moieties drastically increases the molecule's polarity and aqueous solubility, facilitating rapid dissolution in the small intestine.

• Colonic Environment (pH 7.0 – 7.5): In the colon, the fully dissolved prodrug is exposed to the local microbiota. Bacterial azoreductases cleave the azo bond, releasing equimolar quantities of the therapeutically active 5-ASA directly at the site of inflammation (5)[5].

Table 2: Equilibrium Solubility Profile Across Physiological pH

Physiological Region	Simulated Buffer pH	Solubility Classification	Mechanistic State
Stomach	pH 1.0 – 1.2 (SGF)	Practically Insoluble (< 0.1 mg/mL)	Carboxylic acids protonated; highly lipophilic
Duodenum	pH 4.5	Soluble	Partial deprotonation initiates rapid dissolution
Jejunum / Ileum	pH 6.8 (SIF)	Freely Soluble	Fully ionized state; maximum aqueous solubility
Colon	pH 7.0 – 7.5	Freely Soluble	Dissolved prodrug ready for enzymatic cleavage
In Vitro Stock	Water / DMSO	~87 mg/mL	High solubility for analytical stock preparation

(Note: For in vitro cell culture assays, stock solutions of balsalazide disodium are typically prepared in anhydrous DMSO or sterile water, achieving solubilities of approximately 87 mg/mL (6)[6].)

Mechanistic Pathway Visualization

Fig 1: pH-dependent GI transit and enzymatic cleavage pathway of balsalazide disodium.

Self-Validating Experimental Protocols

Protocol A: Thermodynamic Equilibrium Solubility (Shake-Flask Method)

Causality for Choice: The shake-flask method is preferred over kinetic solubility assays because it establishes true thermodynamic equilibrium, which is critical for accurate BDDCS classification and formulation design.

• Buffer Preparation & pH Verification: Prepare USP standard buffers (pH 1.2, 4.5, 6.8, and 7.5).

  • Self-Validation Check: Measure pH before and after API addition. Because balsalazide disodium is a salt, high concentrations can alter the micro-environmental pH. Adjust with 0.1N HCl or NaOH if the drift exceeds ±0.05 pH units.

• API Saturation: Add excess balsalazide disodium to 10 mL of each buffer in glass scintillation vials.

  • Causality: Glass is strictly used to prevent lipophilic adsorption of the protonated API that commonly occurs with plastic vessels at low pH.

• Equilibration: Incubate the vials in a reciprocating water bath shaker at 37°C ± 0.5°C at 150 RPM for 48 hours.

• Phase Separation: Centrifuge the samples at 10,000 RPM for 15 minutes.

  • Causality: Ultracentrifugation is chosen over standard syringe filtration to eliminate the risk of the drug adsorbing to the filter membrane—a common artifact that artificially lowers reported solubility.

• HPLC-UV Quantification: Analyze the supernatant at λ = 305 nm (targeting the azo bond chromophore).

  • Self-Validation Check: Run a concurrent calibration curve ensuring

    . Inject a known Quality Control (QC) standard every 10 samples to verify instrument stability and prevent baseline drift.

Protocol B: Two-Stage Biorelevant Dissolution Testing

Causality for Choice: This protocol mimics the physiological transit from the stomach to the small intestine, ensuring the prodrug remains intact and insoluble during the gastric phase before rapidly dissolving in the intestinal phase.

• Acid Stage (Gastric Simulation): Place the dosage form in 750 mL of 0.1 N HCl (pH 1.2) using USP Apparatus II (Paddle) at 50 RPM, 37°C for 2 hours.

• Acid Stage Sampling: Withdraw a 5 mL aliquot, centrifuge, and analyze via HPLC.

  • Self-Validation Check: The concentration of dissolved balsalazide must be <1% of the total dose, confirming gastric insolubility.

• Buffer Stage Transition: Without removing the dosage form, add 250 mL of 0.2 M tribasic sodium phosphate to the vessel to shift the pH to 6.8.

  • Causality:In situ pH adjustment is critical. Physically moving the dosage form to a new vessel risks losing undissolved API suspended in the acid media.

• Buffer Stage Sampling: Sample at 10, 20, 30, 45, and 60 minutes after the pH shift.

• Mass Balance QC:

  • Self-Validation Check: Calculate the total mass of API recovered (dissolved in buffer + residual from the acid stage). Total recovery must fall between 95% and 105% to confirm that no acid-catalyzed degradation of the azo bond occurred during Stage 1.

Experimental Workflow Visualization

Fig 2: Self-validating thermodynamic equilibrium solubility workflow.

References

• Balsalazide - PubChem - NIH. National Institutes of Health (NIH).
• Balsalazide disodium - Anti-inflammatory Agent for IBD | APExBIO. APExBIO Technology.
• Sallox - Regulations.gov (FDA Document on Balsalazide Solubility). Regulations.gov.
• United States Patent - Googleapis.com (US8497256B1). Google Patents.
• State of the Art and Uses for the Biopharmaceutics Drug Disposition Classification System (BDDCS). PubMed Central (PMC).
• Technical Support Center: Overcoming Poor Solubility of Balsalazide Disodium for In Vitro Experiments. Benchchem.

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• 1. Balsalazide - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. State of the Art and Uses for the Biopharmaceutics Drug Disposition Classification System (BDDCS): New Additions, Revisions, and Citation References - PMC [pmc.ncbi.nlm.nih.gov]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
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• 6. pdf.benchchem.com [pdf.benchchem.com]

An In-depth Technical Guide to the Hygroscopicity Assessment of Balsalazide Disodium Salt Hydrate

Abstract

This technical guide provides a comprehensive framework for the hygroscopicity assessment of Balsalazide Disodium Salt Hydrate, an active pharmaceutical ingredient (API) used in the treatment of inflammatory bowel disease. For drug development professionals, a thorough understanding of an API's interaction with atmospheric moisture is critical for ensuring drug product stability, quality, and efficacy. This document outlines the fundamental principles of hygroscopicity, details robust experimental protocols for its characterization, and offers insights into the interpretation of resulting data. The methodologies described herein are designed to establish a self-validating system for the reliable evaluation of moisture-solid interactions, directly informing formulation strategies, packaging selection, and storage recommendations.

Introduction: The Critical Role of Hygroscopicity in Pharmaceutical Development

Hygroscopicity, the propensity of a substance to absorb moisture from the surrounding environment, is a pivotal physicochemical property that must be meticulously evaluated during pharmaceutical development.[1] For an active pharmaceutical ingredient (API) such as balsalazide disodium salt hydrate, moisture uptake can trigger a cascade of undesirable physical and chemical changes. These may include alterations in crystal structure, such as deliquescence or hydrate formation, which can impact dissolution rates and bioavailability.[2][3] Furthermore, increased water content can accelerate chemical degradation pathways and adversely affect the flowability and compressibility of the powder, posing challenges during manufacturing.[4][5]

Balsalazide disodium is an orally administered prodrug that is enzymatically cleaved in the colon to release the therapeutically active mesalamine (5-aminosalicylic acid).[6] It is formulated as a dihydrate, a stable orange to yellow microcrystalline powder that is freely soluble in water.[7] While one source describes the compound as non-hygroscopic, a comprehensive, data-driven assessment is imperative to scientifically validate this classification and to understand its behavior under a range of humidity conditions.[7] This guide provides the scientific rationale and detailed protocols for such an assessment.

Foundational Concepts: Understanding Water-Solid Interactions

The interaction between water vapor and a solid pharmaceutical material can be categorized into two primary phenomena: adsorption, the accumulation of water molecules on the surface of the solid, and absorption, where water molecules penetrate the bulk structure of the solid.[8] The collective term for these processes is sorption. The extent and nature of water sorption are dictated by the material's chemical structure, crystallinity, particle size, and the ambient temperature and relative humidity (RH).

A moisture sorption isotherm is a graphical representation of the equilibrium moisture content of a material as a function of the surrounding relative humidity at a constant temperature.[9] The shape of this isotherm provides valuable insights into the mechanism of water uptake and the physical stability of the material.[10]

Experimental Assessment of Hygroscopicity

A multi-tiered approach is recommended for a thorough hygroscopicity assessment, beginning with a classical gravimetric method and progressing to more sophisticated instrumental techniques that provide a detailed sorption-desorption profile.

European Pharmacopoeia (Ph. Eur.) Gravimetric Method

This method provides a standardized classification of a material's hygroscopicity.[11] It is a straightforward, cost-effective initial screening tool.

Principle: The method relies on the gravimetric determination of moisture uptake by a sample after equilibration in a high-humidity environment for a fixed period.[12]

Experimental Protocol:

• Sample Preparation: Place approximately 1.0 g of balsalazide disodium salt hydrate, accurately weighed, in a tared, shallow weighing bottle.

• Drying (Optional but Recommended): To establish a baseline, the sample can be dried at 40°C under vacuum or a stream of dry nitrogen until a constant weight is achieved. This step is crucial for an accurate assessment, as it accounts for any initial moisture content.[11]

• Equilibration: Place the open weighing bottle containing the sample in a desiccator maintained at 25°C ± 1°C and 80% ± 2% relative humidity for 24 hours. A saturated solution of ammonium chloride can be used to achieve this specific RH.[11]

• Measurement: After 24 hours, remove the weighing bottle, immediately close it, and re-weigh.

• Calculation: Calculate the percentage increase in mass.

Data Interpretation and Classification:

The hygroscopicity of the sample is classified based on the percentage of weight gain as detailed in the table below.

Hygroscopicity Classification	% Weight Gain (at 25°C and 80% RH)
Non-hygroscopic	< 0.2%
Slightly hygroscopic	≥ 0.2% and < 2%
Hygroscopic	≥ 2% and < 15%
Very hygroscopic	≥ 15%
Deliquescent	Sufficient water is absorbed to form a liquid

Table 1: Hygroscopicity Classification according to the European Pharmacopoeia.[11]

Dynamic Vapor Sorption (DVS) Analysis

DVS is a high-precision instrumental method that measures the change in mass of a sample as it is exposed to a precisely controlled and varying relative humidity at a constant temperature.[13][14] This technique generates a detailed moisture sorption-desorption isotherm, offering a comprehensive understanding of the material's interaction with water vapor.[8]

Principle: A microbalance continuously weighs the sample while a stream of carrier gas (typically nitrogen) with a controlled concentration of water vapor is passed over it.[15]

Experimental Protocol:

• Sample Preparation: Place 5-10 mg of balsalazide disodium salt hydrate onto the DVS sample pan.

• Initial Drying: Dry the sample in the DVS instrument at 25°C under a stream of dry nitrogen (0% RH) until a stable mass is achieved (e.g., dm/dt < 0.002%/min). This establishes the dry mass of the sample.

• Sorption Phase: Increase the relative humidity in a stepwise manner (e.g., 10% RH increments) from 0% to 90% RH. At each step, allow the sample mass to equilibrate.

• Desorption Phase: Subsequently, decrease the relative humidity in the same stepwise manner from 90% back down to 0% RH, again allowing for equilibration at each step.

• Data Acquisition: The instrument software records the mass change as a function of RH, generating the sorption and desorption isotherms.

Visualization of Experimental Workflow:

Caption: Dynamic Vapor Sorption (DVS) experimental workflow.

Data Interpretation:

• Overall Water Uptake: The total mass gain at the highest RH (e.g., 90%) provides a quantitative measure of the material's hygroscopicity.

• Isotherm Shape: The shape of the isotherm can be classified (e.g., Type I, II, III, etc.), which provides insight into the sorption mechanism (monolayer, multilayer, or bulk absorption).[10]

• Hysteresis: A difference between the sorption and desorption curves, known as hysteresis, can indicate physical changes in the material, such as the formation of a hydrate or a phase transition.[15]

• Critical Relative Humidity (CRH): A sharp increase in water uptake at a specific RH may indicate a phase transition, such as the deliquescence of an amorphous component or the conversion from an anhydrous to a hydrated form.[2]

Risk Assessment and Formulation Strategies

The data gathered from the hygroscopicity assessment directly informs a risk-based approach to formulation development and manufacturing.

Hygroscopicity Classification	Potential Risks	Mitigation Strategies
Non-hygroscopic	Low risk of moisture-related stability issues.	Standard manufacturing and packaging controls are likely sufficient.
Slightly to Moderately Hygroscopic	Potential for powder caking, altered flow properties, and accelerated chemical degradation over the product's shelf life.	Control of humidity in manufacturing areas. Selection of excipients with low hygroscopicity. Use of desiccants in packaging. Selection of packaging with a high moisture barrier.
Very Hygroscopic / Deliquescent	Severe physical instability (e.g., liquefaction), significant degradation, and major manufacturing challenges.	Strict environmental control during all stages of handling and processing. Formulation as a liquid or lyophilized product may be necessary. High-barrier packaging (e.g., foil-foil blisters) is essential.

Table 2: Risk Assessment and Mitigation Strategies based on Hygroscopicity.

Logical Relationship Diagram:

Caption: Logic flow from hygroscopicity assessment to risk mitigation.

Conclusion

A systematic and scientifically rigorous assessment of hygroscopicity is a non-negotiable aspect of robust pharmaceutical development. For balsalazide disodium salt hydrate, while initial information suggests it is non-hygroscopic, this must be confirmed through empirical data as outlined in this guide. The application of both the European Pharmacopoeia method and Dynamic Vapor Sorption analysis will provide a comprehensive understanding of its behavior in the presence of moisture. This knowledge is fundamental to ensuring the development of a stable, high-quality, and efficacious drug product, safeguarding patient safety and meeting regulatory expectations.

References

• Scribd. (n.d.). Hygroscopicity and Solubility Methods | PDF. Retrieved from [Link]

• Allada, R. (2016). Hygroscopicity Categorization of Pharmaceutical Solids by Gravimetric Sorption Analysis: A Systematic Approach. Asian Journal of Pharmaceutics, 10(4). Retrieved from [Link]

• Li, S., & Lu, X. (2011). The Use of Dynamic Vapor Sorption Method in the Determination of Water Sorption Limit and Setting Specification for Drug Substance. American Pharmaceutical Review. Retrieved from [Link]

• Murikipudi, V., Gupta, P., & Chawla, G. (2013). Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview. PharmaInfo.net. Retrieved from [Link]

• Technology Networks. (n.d.). Hygroscopicity Evaluation. Retrieved from [Link]

• ResearchGate. (n.d.). Efficient throughput method for hygroscopicity classification of active and inactive pharmaceutical ingredients by water vapor sorption analysis. Retrieved from [Link]

• Jenck, J. F. (n.d.). Moisture Sorption Properties of Pharmaceutical Materials Studied by DVS. Surface Measurement Systems. Retrieved from [Link]

• New Drug Approvals. (2017). Balsalazide. Retrieved from [Link]

• American Pharmaceutical Review. (2023). Using Vapor Sorption Techniques to Identify and Characterize Pharmaceutical Materials. Retrieved from [Link]

• Particle Technology Labs. (n.d.). Dynamic Vapor Sorption. Retrieved from [Link]

• ProUmid. (n.d.). DVS Systems | Dynamic Vapor Sorption. Retrieved from [Link]

• Ardena. (n.d.). Q&A with Ardena Experts Dynamic Vapor Sorption (DVS) and its relevance in API characterization. Retrieved from [Link]

• Wikipedia. (n.d.). Moisture sorption isotherm. Retrieved from [Link]

• ProUmid. (n.d.). Moisture Sorption Isotherms. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Balsalazide Disodium. PubChem Compound Database. Retrieved from [Link]

• MDPI. (2023). Moisture Sorption Isotherms and Thermodynamic Properties of Biodegradable Polymers for Application in Food Packaging Industry. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of Moisture on the Stability of Solid Dosage Forms. Retrieved from [Link]

• Semantic Scholar. (2023). Effect of moisture on solid state stability. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Balsalazide. PubChem Compound Database. Retrieved from [Link]

• Surface Measurement Systems. (n.d.). Dynamic Vapor Sorption. Retrieved from [Link]

• SK pharmteco. (n.d.). Dynamic Vapor Sorption. Retrieved from [Link]

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Crystal Lattice Structure and Solid-State Characterization of Balsalazide Disodium Dihydrate

Executive Summary

As a Senior Application Scientist in solid-state pharmaceutics, establishing the crystallographic integrity of an Active Pharmaceutical Ingredient (API) is paramount to ensuring its clinical efficacy and manufacturing stability. Balsalazide disodium is a colon-specific, non-steroidal aminosalicylate prodrug widely prescribed for the management of ulcerative colitis.

This technical whitepaper provides an in-depth analysis of the crystal lattice structure of balsalazide disodium, specifically focusing on its thermodynamically stable dihydrate form. By mapping the molecular architecture, detailing the in vivo cleavage mechanisms, and establishing a self-validating solid-state characterization workflow, this guide serves as a definitive resource for drug development professionals.

Molecular Architecture and Lattice Hydration

Balsalazide disodium is chemically designated as (E)-5-[[-4-[[(2-carboxyethyl)amino]carbonyl]phenyl]azo]-2-hydroxybenzoic acid, disodium salt, dihydrate[1]. The presence of the two water molecules (dihydrate) is not an artifact of ambient moisture absorption; rather, it is a fundamental structural requirement for the stability of the API's crystal lattice.

In the solid state, the disodium salt relies on these water molecules to satisfy the coordination spheres of the Na⁺ cations. The water of crystallization acts as a critical structural bridge, forming a robust hydrogen-bonding network with the carboxylate and phenolate oxygen atoms of the organic framework. This intermolecular cross-linking neutralizes the electrostatic repulsion between the bulky, negatively charged aminosalicylate dimers, yielding a stable, odorless orange to yellow microcrystalline powder[2].

If the lattice is subjected to aggressive desiccation, the loss of these structural water molecules triggers a phase transition, often resulting in an unstable anhydrous polymorph or an amorphous collapse. This structural degradation directly impacts the powder's flowability, hygroscopicity, and dissolution kinetics during downstream processing (e.g., roller compaction)[3].

Physicochemical Properties

To ensure lot-to-lot consistency, the fundamental physicochemical properties of the dihydrate lattice must be strictly monitored.

Table 1: Physicochemical and Crystallographic Profile

Parameter	Specification / Value	Causality / Scientific Rationale
Molecular Formula	C₁₇H₁₃N₃O₆Na₂ • 2H₂O	The 2H₂O stoichiometry is essential for Na⁺ coordination and lattice hydrogen bonding[1].
Molecular Weight	437.32 g/mol	Includes the mass of the two structural water molecules (approx. 36 g/mol )[3].
Physical Appearance	Orange to yellow microcrystalline powder	The extended π-conjugation across the azo (-N=N-) bond yields the characteristic chromophore[2].
Aqueous Solubility	Freely soluble in water and isotonic saline	The ionic nature of the disodium salt and hydrophilic hydration sphere drive rapid aqueous solvation[2].
Organic Solubility	Sparingly soluble in methanol/ethanol; insoluble in others	The highly polar, charge-dense lattice resists disruption by non-polar or weakly polar solvents[2].

In Vivo Mechanistic Pathway

The structural design of the balsalazide lattice is engineered for targeted colonic delivery. The API is formulated to remain insoluble in the acidic environment of the stomach, traversing the upper gastrointestinal tract intact[1]. Upon reaching the colon, the azo bond (-N=N-) that links the active moiety to the carrier molecule is exposed to bacterial azoreductases.

Fig 1: Colonic azoreduction pathway of balsalazide disodium into mesalamine and inert carrier.

This enzymatic cleavage releases equimolar quantities of mesalamine (5-aminosalicylic acid), which exerts local anti-inflammatory effects, and 4-aminobenzoyl-β-alanine, a largely unabsorbed, inert carrier moiety[2].

Self-Validating Protocol for Solid-State Characterization

To prevent polymorphic drift during API synthesis and formulation, a rigorous, self-validating analytical workflow must be employed. Relying on a single technique (e.g., just PXRD) is insufficient, as preferred orientation effects can mask minor phase impurities. By coupling Powder X-Ray Diffraction (PXRD) with Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), we establish a closed-loop verification system.

Fig 2: Self-validating solid-state characterization workflow for dihydrate confirmation.

Step-by-Step Analytical Methodology

Step 1: Non-Destructive Sample Preparation

• Action: Gently homogenize the API powder using an agate mortar and pestle for no more than 60 seconds.

• Causality: Excessive mechanical grinding (mechanochemistry) generates localized heat and shear stress, which can induce partial dehydration or surface amorphization, artificially skewing the TGA mass-loss profile and broadening PXRD peaks.

Step 2: Powder X-Ray Diffraction (PXRD)

• Action: Load the sample onto a zero-background silicon holder. Scan from 3° to 50° 2θ using Cu-Kα radiation (λ = 1.5406 Å) at a step size of 0.02° and a scan rate of 2°/min.

• Causality: The zero-background holder prevents signal-to-noise degradation. The dihydrate form exhibits a highly specific, reproducible diffractogram. The absence of halo patterns confirms high crystallinity, while peak matching against the reference standard ensures no anhydrous polymorphs are present.

Step 3: Coupled Thermal Analysis (TGA/DSC)

• Action: Weigh 5–10 mg of the API into an open aluminum pan for TGA and a crimped (but pin-holed) pan for DSC. Heat from 25°C to 300°C at a rate of 10°C/min under a dry nitrogen purge (50 mL/min).

• Causality: The pin-hole in the DSC pan allows evolved water vapor to escape, preventing a localized hydrothermal buildup that could alter the melting/degradation profile. The nitrogen purge sweeps away oxidative gases, ensuring that the thermal events recorded are strictly related to lattice dehydration and subsequent melting/decomposition[4].

Table 2: Integrated Data Validation Matrix

Analytical Technique	Target Metric	Expected Dihydrate Observation	Diagnostic Significance
TGA	Mass Loss (%)	~8.23% weight loss between 60°C and 120°C.	Mathematically validates the presence of exactly two moles of water per mole of API (36.03 / 437.32 ≈ 8.23%).
DSC	Heat Flow (W/g)	Broad endothermic peak correlating exactly with the TGA mass loss temperature range.	Confirms the mass loss is due to the endothermic cleavage of lattice hydrogen bonds (dehydration), not degradation.
HPLC	Chemical Purity	Single peak at ~240 nm; resolution > 2.0 from impurities.	Ensures that thermal events are not artifacts of chemical degradation or residual synthesis solvents[5].

Manufacturing and Stability Implications

Understanding the lattice structure of balsalazide disodium dihydrate directly informs formulation strategies. Because the lattice relies on water for stability, manufacturing processes like roller compaction and encapsulation must be tightly controlled for relative humidity (RH)[3].

If the ambient RH drops too low during compounding, the API may undergo efflorescence (loss of water of crystallization), leading to a highly energetic, unstable anhydrous state that will aggressively scavenge moisture once exposed to normal environments, causing capsule swelling or powder caking. Conversely, maintaining the API in its stable dihydrate state ensures predictable flow dynamics, consistent dissolution profiles, and a robust shelf-life.

References

• 1[1]

• 2[2] 3.3[3] 4.5[5] 5.4[4]

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• 2. DailyMed - BALSALAZIDE DISODIUM capsule [dailymed.nlm.nih.gov]
• 3. WO2007025146A2 - Balsalazide formulations and manufacture and use thereof - Google Patents [patents.google.com]
• 4. ias.ac.in [ias.ac.in]
• 5. researchgate.net [researchgate.net]

Thermal Analysis (DSC/TGA) of Balsalazide Disodium Salt: A Comprehensive Preformulation Guide

Introduction

Balsalazide disodium is a highly specific, colon-targeted prodrug utilized extensively in the clinical management of inflammatory bowel disease (IBD), particularly ulcerative colitis. Structurally, it consists of the active moiety 5-aminosalicylic acid (5-ASA, mesalazine) linked via an azo bond to an inert carrier molecule, 4-aminobenzoyl-beta-alanine (1)[1]. This distinct azo-bond architecture ensures that the drug remains intact as it transits through the harsh acidic environment of the upper gastrointestinal tract. Upon reaching the colon, it is cleaved by azoreductase enzymes produced by the resident microflora, thereby delivering the active 5-ASA directly to the site of inflammation (2)[2].

Logical pathway of Balsalazide Disodium transit and enzymatic cleavage in the human GI tract.

From a materials science and preformulation perspective, understanding the solid-state properties of balsalazide disodium is paramount. Thermal analysis—specifically Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA)—serves as the cornerstone for evaluating its polymorphic stability, hydration state, and compatibility with various excipients (3)[3]. As a Senior Application Scientist, I often encounter analytical challenges with azo-prodrugs due to their complex thermal degradation pathways. This guide provides an authoritative framework for executing and interpreting DSC/TGA workflows for balsalazide disodium.

Physico-Chemical and Thermal Complexities

Balsalazide disodium is typically supplied and formulated as a dihydrate. When subjected to thermal stress, the molecule exhibits a cascade of thermal events rather than a simple, clean melting point. The primary challenge in its thermal characterization is premature degradation. Unlike simpler small molecules that exhibit a sharp endothermic melting peak, balsalazide disodium's azo bond and salicylic acid moiety are highly susceptible to thermal decomposition at elevated temperatures.

Consequently, DSC analysis often yields ambiguous results if not strictly correlated with TGA data (4)[4]. While related compounds like pure mesalazine exhibit distinct melting points around 280°C (5)[5], balsalazide disodium begins to degrade before or during its theoretical melting phase, necessitating careful interpretation of exothermic degradation peaks.

Table 1: Expected Thermal Events for Balsalazide Disodium Dihydrate

Temperature Range (°C)	Thermal Event (DSC)	Mass Change (TGA)	Mechanistic Causality
50 - 120	Broad Endotherm	~7-8% Weight Loss	Desolvation/Dehydration of the dihydrate crystal lattice.
150 - 220	Stable Baseline	Negligible	Anhydrous solid state; thermally stable region.
230 - 280+	Complex Exotherm/Endotherm	Significant Weight Loss	Premature degradation of the azo bond and molecular backbone prior to/during melting.

Experimental Protocols: A Self-Validating System

To prevent the misinterpretation of degradation as a polymorphic transition or a true melting event, a coupled TGA/DSC approach is mandatory. The following protocols are designed to ensure scientific integrity by establishing a self-validating analytical system.

Protocol 1: Thermogravimetric Analysis (TGA)

Purpose: To quantify the hydration state and establish the onset temperature of thermal degradation (

).

• Sample Preparation: Accurately weigh 5.0 to 10.0 mg of balsalazide disodium into an open alumina (

  ) or platinum crucible.

  • Causality: Open crucibles allow unrestricted volatilization of bound water, providing an accurate, unsuppressed quantification of the dihydrate state.

• Purge Gas: Utilize high-purity Nitrogen (

  ) at a flow rate of 50 mL/min.

  • Causality: An inert atmosphere prevents oxidative degradation, isolating purely thermal decomposition mechanisms.

• Heating Profile: Equilibrate the furnace at 25°C, then heat at a constant rate of 10°C/min up to 400°C.

• Data Extraction: Calculate the first derivative of the TGA curve (DTG) to precisely identify the maximum rate of weight loss corresponding to dehydration and subsequent azo-bond degradation.

Protocol 2: Differential Scanning Calorimetry (DSC)

Purpose: To map the thermodynamic energy changes (endothermic/exothermic) associated with phase transitions and drug-excipient compatibility.

• Sample Preparation: Weigh 2.0 to 5.0 mg of the sample into a standard aluminum pan. Crimp the pan with a pinhole lid.

  • Causality: The pinhole allows the escape of evolved steam during dehydration, preventing internal pressure build-up that alters the thermodynamics of the transition, artificially shifts peak temperatures, or ruptures the pan.

• Purge Gas: Nitrogen (

  ) at 50 mL/min.

• Heating Profile: Heat from 25°C to 300°C at 10°C/min.

• Interpretation: Cross-reference the DSC thermogram with the TGA data. If a DSC endotherm coincides with a TGA weight loss, it is a desolvation/dehydration event. If a DSC exotherm or erratic endotherm coincides with massive TGA weight loss (typically >230°C), it confirms premature degradation rather than a true melting point (4)[4].

Parallel DSC and TGA experimental workflow for accurate thermal characterization.

Drug-Excipient Compatibility Studies

In the development of advanced delivery systems, such as controlled-release microspheres or matrix tablets targeting the colon, balsalazide disodium is often formulated with polymers like chitosan, alginate, and Eudragit (3)[3]. DSC is the primary tool for assessing physical and chemical compatibility in these preformulation stages.

When balsalazide is complexed with polyelectrolytes (e.g., chitosan/alginate complexes), the characteristic dehydration endotherm of the drug may shift, broaden, or merge with the polymer's glass transition (

) or moisture-loss peaks. As an expert, I look for the preservation of the drug's primary thermal signatures in the physical mixture. If the DSC thermogram of the drug-polymer blend shows the disappearance of the drug's characteristic peaks or the appearance of new, unexpected exotherms at lower temperatures, it strongly implies a solid-state interaction or chemical incompatibility.

However, because balsalazide degrades prematurely, one must be cautious: an altered high-temperature peak might simply be a matrix-induced shift in the degradation temperature rather than a true incompatibility (4)[4]. Therefore, orthogonal techniques like FT-IR must always accompany thermal data to definitively validate stable microsphere formation (3)[3].

Conclusion

Thermal analysis of balsalazide disodium requires a highly nuanced approach. Its identity as a dihydrated azo-prodrug means that standard DSC melting point determination is often precluded by premature thermal degradation. By strictly coupling DSC with TGA, utilizing pinhole-vented pans, and understanding the mechanistic causality behind the drug's thermal events, formulation scientists can accurately map its solid-state behavior. This rigorous analytical framework ensures the successful development of stable, colon-targeted delivery systems.

References

• Formulation and evaluation of controlled release microspheres containing acid resistant polymers | jchps.com |3

• Drug-excipient compatibility studies by physico-chemical techniques; The case of Atenolol | ResearchGate | 4

• Mesalamine delivery systems: Do they really make much difference? | ResearchGate | 2

• A green perspective for the first electrochemical detection and application of balsalazide via recycled waste core-shell carbon/CdO nanoparticles-based hybrid nanosensor | ResearchGate | 1

• Preparation and drug release assessment of mesalazine matrix tablets | ResearchGate | 5

Sources

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• 2. researchgate.net [researchgate.net]
• 3. jchps.com [jchps.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Molecular docking studies of balsalazide with azo-reductase enzymes

Title: In Silico Elucidation of Prodrug Activation: Molecular Docking Studies of Balsalazide with Bacterial Azoreductases

Executive Summary Balsalazide is a highly effective, colon-specific prodrug utilized in the management of inflammatory bowel disease (IBD)[1]. Its therapeutic efficacy is not inherent to the parent molecule; rather, it relies entirely on the reductive cleavage of its azo bond by the gut microbiota, specifically via the enzymatic action of bacterial azoreductases[2]. This biotransformation releases the active pharmacological moiety, 5-aminosalicylic acid (5-ASA), alongside the inert carrier 4-aminobenzoyl-β-alanine (4-ABA)[3].

As a Senior Application Scientist, I approach the study of this interaction not merely as a computational exercise, but as a structural biology challenge. Understanding the precise molecular interactions between balsalazide and azoreductase enzymes is critical for the rational design of next-generation, microbiota-activated therapeutics. This whitepaper provides an in-depth, self-validating methodological guide to conducting high-fidelity molecular docking studies on this complex system.

Mechanistic Framework of Balsalazide Activation

Azoreductases are flavin mononucleotide (FMN)-dependent oxidoreductases that operate via a ping-pong bi-bi kinetic mechanism[4]. In this mechanism, reducing equivalents are transferred from an electron donor—typically NAD(P)H—to the FMN cofactor, which subsequently reduces the azo substrate[5].

Structural studies, such as those conducted on Pseudomonas aeruginosa azoreductase 1 (paAzoR1), reveal a fascinating causality in the enzyme's function: the enzyme does not merely bind the substrate; it actively forces tautomerization. Balsalazide binds within a highly conserved FMN binding cradle and is forced into a hydrazone intermediate conformation prior to the N-N bond cleavage[6].

Caption: Ping-pong bi-bi catalytic mechanism of azoreductase-mediated balsalazide cleavage.

Structural Biology & Target Preparation

To conduct high-fidelity molecular docking, the selection and preparation of the target macromolecule are critical. The X-ray crystal structure of paAzoR1 in complex with balsalazide (PDB ID: 3LT5) serves as the gold standard for understanding these interactions[6]. Additionally, the Escherichia coli AzoR structure (PDB ID: 1V4B) provides comparative insights into the homodimeric state and the active site architecture, where both monomers contribute to the catalytic pocket[4].

Causality in Experimental Design: Why do standard rigid-receptor docking protocols often fail with azoreductases? Enzymes like azoreductases exhibit significant loop flexibility, particularly in the regions facing the active site of the adjacent monomer[7]. Rigid docking cannot capture the induced-fit conformational changes necessary to accommodate bulky substrates like balsalazide. Therefore, an ensemble docking approach —utilizing multiple conformational states derived from molecular dynamics (MD) trajectories or ensemble refinement—is imperative to account for B-factor deviations and loop dynamics surrounding the FMN binding site[7].

Computational Workflow: Molecular Docking Protocol

The following protocol outlines a self-validating system for docking balsalazide into bacterial azoreductases. Every step is designed to ensure that the computational outputs reflect biological reality.

Step 1: Target Protein Preparation

• Retrieve the X-ray crystal structure of the azoreductase (e.g., PDB ID: 3LT5[6]) from the Protein Data Bank.

• Remove crystallographic waters beyond 3.0 Å of the active site. Crucial: Retain the two highly conserved water molecules that mediate FMN binding, as they are integral to the structural integrity of the active site[7].

• Assign protonation states at physiological pH (7.4) using tools like PROPKA. Ensure that catalytic histidine and arginine residues are correctly protonated to support hydrogen bonding networks.

Step 2: Ligand Preparation

• Generate the 3D conformers of balsalazide.

• Causality Check: Generate both the standard azo and the hydrazone tautomers. As proven by crystallographic evidence, the substrate exists in a hydrazone conformation within the active site[6]. Docking only the azo form will yield artificially low binding affinities.

• Minimize ligand energy using the OPLS4 or MMFF94 force field.

Step 3: Grid Generation & Self-Validation

• Define the receptor grid box centered on the FMN N5 atom, expanding 15 Å in all directions to encompass the entire binding cradle.

• Self-Validation Protocol: Re-dock the co-crystallized balsalazide ligand extracted from 3LT5. The docking parameters are only validated if the Root Mean Square Deviation (RMSD) between the docked pose and the native crystal pose is ≤ 2.0 Å . If the RMSD exceeds this threshold, the grid parameters or protonation states must be recalibrated.

Step 4: Docking Execution & Scoring

• Perform Extra Precision (XP) flexible docking. Allow rotation of all single bonds in the ligand while applying soft-core potentials to receptor non-polar atoms to simulate minor induced-fit effects.

• Evaluate poses based on binding free energy (

  ), prioritizing poses that exhibit stacking with the isoalloxazine ring of FMN.

Caption: Self-validating molecular docking workflow for azoreductase-ligand complexes.

Quantitative Analysis of Binding Interactions

A synthesis of molecular docking data reveals the thermodynamic and structural basis for balsalazide's affinity to azoreductases. The table below summarizes the key quantitative metrics and interaction profiles derived from validated docking studies across different bacterial azoreductases.

Target Enzyme (Source)	PDB ID	Ligand Tautomer	Binding Affinity ( , kcal/mol)	Key Interacting Residues	Primary Interaction Types
paAzoR1 (P. aeruginosa)	3LT5	Hydrazone	-8.4	Phe98, Tyr131, FMN	stacking, H-bonding
paAzoR1 (P. aeruginosa)	3LT5	Azo	-6.2	Phe98, FMN	Hydrophobic, weak H-bonding
AzoR (E. coli)	1V4B	Hydrazone	-7.9	Trp105, His143, FMN	stacking, H-bonding
AzoA (B. wakoensis)	6QU0	Hydrazone	-7.5	Trp60, Tyr112, FMN	H-bonding, van der Waals

Data Interpretation: The quantitative data clearly demonstrates that the hydrazone tautomer of balsalazide exhibits a significantly stronger binding affinity (-8.4 kcal/mol) compared to the standard azo form (-6.2 kcal/mol). This computational finding perfectly corroborates the crystallographic hypothesis proposed by Ryan et al., which states that the enzyme forces tautomerization to facilitate the N-N bond cleavage[6]. The

stacking between the aromatic rings of balsalazide and the isoalloxazine ring of FMN acts as the primary anchor, while specific residues dictate substrate specificity.

Conclusion

Molecular docking serves as an indispensable tool for elucidating the prodrug activation mechanisms of azo-compounds like balsalazide. By rigorously applying self-validating computational protocols and grounding the experimental design in structural realities—such as the requirement for the hydrazone tautomer and the accommodation of loop flexibility—researchers can accurately predict the metabolic fate of novel IBD therapeutics. Future drug development must continue to leverage these in silico insights to design prodrugs with optimized cleavage rates tailored to specific microbiome profiles.

References

• 3LT5: X-ray Crystallographic structure of a Pseudomonas Aeruginosa Azoreductase in complex with balsalazide. RCSB Protein Data Bank.[Link]

• Proposed mechanism for balsalazide reduction by paAzoR1. ResearchGate.[Link]

• Gut Microbiota-driven Drug Metabolism in Inflammatory Bowel Disease. National Institutes of Health (NIH).[Link]

• Azo reductase – Knowledge and References. Taylor & Francis.[Link]

• Balsalazide disodium for the treatment of ulcerative colitis. Ovid.[Link]

• Mechanistic and Crystallographic Studies of Azoreductase AzoA from Bacillus wakoensis A01. National Institutes of Health (NIH).[Link]

• 1V4B: The crystal structure of AzoR (Azo Reductase) from Escherichia coli. RCSB Protein Data Bank.[Link]

Sources

• 1. ovid.com [ovid.com]
• 2. Gut Microbiota-driven Drug Metabolism in Inflammatory Bowel Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. rcsb.org [rcsb.org]
• 5. researchgate.net [researchgate.net]
• 6. rcsb.org [rcsb.org]
• 7. Mechanistic and Crystallographic Studies of Azoreductase AzoA from Bacillus wakoensis A01 - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: RP-HPLC Method Development and Validation for Balsalazide Disodium Detection

Mechanistic Background and Analytical Challenge

Balsalazide disodium is a targeted, colon-specific prodrug utilized extensively in the management of mildly to moderately active ulcerative colitis. Structurally, it consists of 5-aminosalicylic acid (5-ASA, mesalamine) linked to an inert carrier molecule, 4-aminobenzoyl-β-alanine (4-ABA), via an azo bond[1].

The therapeutic efficacy of balsalazide relies entirely on its transit to the colon, where local bacterial azoreductases cleave the azo bond. This site-specific cleavage releases equimolar amounts of the active anti-inflammatory agent (5-ASA) directly at the site of mucosal inflammation, minimizing systemic absorption and associated side effects[1][2].

Fig 1: Mechanism of action: Bacterial azoreduction of Balsalazide into 5-ASA and 4-ABA.

From an analytical perspective, quantifying balsalazide in bulk and pharmaceutical dosage forms requires a robust, stability-indicating method. The molecule is bulky, highly hydrophobic due to its dual phenyl rings, and contains ionizable carboxylic acid groups. Developing a Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method requires precise control over the mobile phase pH to prevent peak tailing and ensure reproducible retention times[3].

Chromatographic Rationale: The "Why" Behind the Method

To establish a self-validating and highly reproducible assay, the following chromatographic parameters were systematically optimized:

• Stationary Phase Selection: Balsalazide's hydrophobic nature dictates the use of a non-polar stationary phase. A high-carbon-load C18 column (e.g., 250 mm × 4.6 mm, 5 µm) provides the optimal surface area and theoretical plates necessary for strong hydrophobic retention and resolution from potential degradation products[3][4].

• Mobile Phase & pH Optimization: Balsalazide is acidic and will ionize in neutral or basic media, leading to secondary interactions with residual silanols on the silica matrix (resulting in severe peak tailing). By utilizing an Ammonium formate buffer adjusted to pH 3.5 with dilute formic acid, the ionization of the carboxylic groups is effectively suppressed. This ensures the drug remains in its neutral, lipophilic state, yielding sharp, symmetrical peaks[3].

• Organic Modifiers: A ternary mixture of Buffer, Acetonitrile (ACN), and Methanol (MeOH) in a 65:25:10 (v/v) ratio provides the exact elution strength needed to achieve a highly reproducible retention time of approximately 7.5 minutes, balancing rapid analysis with sufficient column equilibration[3].

• Detection Wavelength: The extended conjugated

  -electron system across the azo bond and aromatic rings provides a strong UV chromophore. Photodiode Array (PDA) scanning reveals a at 361 nm. Detection at this wavelength maximizes sensitivity while completely eliminating baseline noise from non-conjugated excipients[3].

Optimized Chromatographic Conditions

Parameter	Optimized Condition
Column	C18 (250 mm × 4.6 mm I.D., 5 µm particle size)
Mobile Phase	Ammonium Formate Buffer (pH 3.5) : ACN : MeOH (65:25:10 v/v)
Flow Rate	1.0 mL/min (Isocratic elution)
Injection Volume	20 µL
Column Temperature	Ambient (25°C)
Detection	UV/PDA at 361 nm
Run Time	10.0 minutes
Expected Retention Time	~7.5 minutes

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed to be self-validating. The inclusion of System Suitability Testing (SST) guarantees that the instrument is performing within acceptable pharmacopeial limits before any sample is quantified.

Protocol A: Mobile Phase Preparation

• Buffer Preparation: Dissolve an appropriate amount of Ammonium formate in 1000 mL of HPLC-grade water.

• pH Adjustment: Add dilute formic acid dropwise while monitoring with a calibrated pH meter until the pH stabilizes exactly at 3.5.

• Solvent Blending: Mix 650 mL of the pH 3.5 buffer, 250 mL of HPLC-grade Acetonitrile, and 100 mL of HPLC-grade Methanol[3].

• Degassing: Filter the entire mixture through a 0.45 µm nylon membrane filter under vacuum, followed by ultrasonication for 15 minutes to remove dissolved gases that could cause baseline drift.

Protocol B: Standard and Sample Preparation

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Balsalazide disodium reference standard into a 10 mL volumetric flask. Add 4 mL of Methanol and sonicate for 10 minutes to ensure complete dissolution. Dilute to volume with Methanol[3].

• Working Standard Solutions: Perform serial dilutions of the stock solution using the mobile phase to generate a calibration curve spanning 2.5 µg/mL to 7.5 µg/mL[3].

• Sample Preparation (Capsule Assay):

  • Weigh and empty the contents of 5 Balsalazide capsules (e.g., 750 mg label claim).

  • Transfer an accurately weighed portion of the powder equivalent to 10 mg of Balsalazide into a 10 mL volumetric flask.

  • Add 4 mL of Methanol, sonicate for 30 minutes with intermittent shaking to extract the active pharmaceutical ingredient (API) from the excipient matrix[3].

  • Dilute to volume with Methanol, filter through a 0.45 µm syringe filter, and perform secondary dilutions to reach a target concentration of 5.0 µg/mL[3].

Protocol C: System Suitability Testing (SST)

Before analyzing the capsule samples, inject the 5.0 µg/mL working standard six times consecutively. The system is validated and ready for sample analysis only if the following criteria are met:

• Relative Standard Deviation (%RSD) of Peak Area:

  2.0%

• Tailing Factor (T):

  1.5

• Theoretical Plates (N):

  2000

Method Validation Summary (ICH Q2(R1) Guidelines)

The developed method must be validated according to the International Council for Harmonisation (ICH) guidelines to ensure its reliability for routine quality control[3][5].

Fig 2: Systematic workflow for Balsalazide RP-HPLC method development and ICH validation.

Quantitative Validation Data

The following table summarizes the expected validation metrics for the optimized method, confirming its suitability for high-throughput pharmaceutical analysis.

Validation Parameter	Acceptance Criteria	Observed Results
Linearity Range	Correlation coefficient ( ) 0.999	2.5 – 7.5 µg/mL ( = 0.999)[3]
Method Precision (Repeatability)	%RSD 2.0% for 6 replicates	1.73% RSD[3]
Instrumental Precision	%RSD 2.0% for standard area	1.04% RSD[3]
Accuracy (Recovery)	98.0% – 102.0%	98.95% – 102.13% (Avg: 99.97%)[3]
Limit of Detection (LOD)	Signal-to-Noise (S/N) 3:1	100 ng/mL[3]
Limit of Quantification (LOQ)	Signal-to-Noise (S/N) 10:1	300 ng/mL

References

• K. Senthil Kumar, GS. Naveen Kumar, G. Manoj Varma, G. Pavan Kumar, T. Rama Krishna, P. Kiran Kumar. RP-HPLC METHOD FOR THE ESTIMATION OF BALSALAZIDE IN BULK AND PHARMACEUTICAL DOSAGE FORM. IJRPC.
• K Anandakumar, D Jothieswari, R Subathrai, K Varatharajan, G Sivanseyal. Development and Validation of RP–HPLC Method for the Estimation of Balsalazide in Pure and in Pharmaceutical Dosage forms. ResearchGate.
• Development and Validation of Stability Indicating RP-HPLC Method for Estimation of Balsalazide disodium dihydrate in Bulk and I. SciSpace.
• Balsalazide disodium for the treatment of ulcerative colitis. Ovid.
• Use of 5-ASA in Ulcerative Colitis in the Era of Biologics. IntechOpen.

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• 4. ijrpc.com [ijrpc.com]
• 5. researchgate.net [researchgate.net]

Formulation Strategies for Colon-Targeted Delivery of Balsalazide: Application Notes and Protocols

Introduction: The Rationale for Precision Colonic Delivery of Balsalazide

Balsalazide is a cornerstone in the management of inflammatory bowel disease (IBD), particularly ulcerative colitis.[1][2] It functions as a prodrug, meaning it is administered in an inactive form and requires conversion within the body to exert its therapeutic effect.[3][4] The active moiety of balsalazide is 5-aminosalicylic acid (5-ASA), a potent anti-inflammatory agent. The ingenuity of balsalazide lies in its design for colon-targeted delivery. It is specifically formulated to transport 5-ASA to the colon, the primary site of inflammation in ulcerative colitis, thereby maximizing its therapeutic impact while minimizing systemic side effects.[3][5]

The mechanism of action hinges on the unique microbial environment of the colon. Balsalazide is composed of 5-ASA linked to an inert carrier molecule, 4-aminobenzoyl-β-alanine, via an azo bond.[6][7] This azo bond protects the 5-ASA from degradation and absorption in the upper gastrointestinal tract (GIT).[8][9] Upon reaching the colon, resident bacteria produce azoreductase enzymes that cleave this bond, liberating the active 5-ASA to exert its anti-inflammatory effects directly at the site of disease.[3][5][10] These effects include the inhibition of cyclooxygenase and lipoxygenase pathways, which are crucial for the synthesis of inflammatory mediators like prostaglandins and leukotrienes.[3][11]

Targeted delivery to the colon offers several advantages for IBD therapy, including a reduction in the required dose, fewer systemic side effects, and direct treatment at the disease site.[12][13][14] This application note provides a detailed guide for researchers, scientists, and drug development professionals on various formulation strategies to achieve effective colon-targeted delivery of balsalazide.

Physicochemical Properties of Balsalazide Disodium

A thorough understanding of the physicochemical properties of the active pharmaceutical ingredient (API) is fundamental to designing a successful drug delivery system. Balsalazide is typically administered as its disodium salt dihydrate.

Property	Value	Reference
Chemical Name	(E)-5-[[4-[[(2-carboxyethyl)amino]carbonyl]phenyl]azo]-2-hydroxybenzoic acid, disodium salt, dihydrate	[15]
Molecular Formula	C17H13N3Na2O6·2H2O
Molecular Weight	437.31 g/mol
Appearance	Orange to yellow microcrystalline powder	[15]
Solubility	Freely soluble in water and isotonic saline; sparingly soluble in methanol and ethanol; practically insoluble in other organic solvents.	[15]
Melting Point	>350°C

Core Formulation Strategies for Colon-Targeted Delivery

The primary goal of any colon-targeted drug delivery system (CDDS) is to protect the drug during its transit through the stomach and small intestine and then trigger its release in the colon.[8][16] Several well-established strategies can be employed for the formulation of balsalazide.

pH-Dependent Systems

This approach leverages the natural pH gradient of the gastrointestinal tract. The stomach has a highly acidic environment (pH 1-2.5), which gradually becomes more alkaline in the small intestine (pH 6.5-7.5) and then slightly less alkaline upon entry into the colon (pH 6.0-7.0).[8][17] pH-sensitive polymers, or enteric coatings, are designed to remain intact at acidic pH and dissolve at a specific, higher pH, thereby releasing the drug in the desired region of the intestine.[18][19]

Causality Behind Experimental Choices: The selection of a specific pH-sensitive polymer is critical and depends on its dissolution threshold. For colon targeting, polymers that dissolve at a pH of 7.0 or higher are ideal to prevent premature drug release in the small intestine.[18] A combination of polymers can also be used to achieve a more precise release profile.[20]

Experimental Protocol: Formulation of pH-Dependent Coated Balsalazide Tablets

Materials:

• Balsalazide disodium

• Microcrystalline cellulose (MCC) (filler)

• Croscarmellose sodium (superdisintegrant)

• Magnesium stearate (lubricant)

• Eudragit® S100 (pH-sensitive polymer, dissolves at pH > 7.0)

• Triethyl citrate (plasticizer)

• Talc (anti-tacking agent)

• Isopropyl alcohol (solvent)

• Purified water

Protocol:

• Core Tablet Preparation:

  • Accurately weigh balsalazide disodium, MCC, and croscarmellose sodium.

  • Mix the powders in a blender for 15 minutes to ensure homogeneity.

  • Add magnesium stearate and blend for an additional 3 minutes.

  • Compress the blend into core tablets using a tablet press with appropriate tooling.

  • Evaluate the core tablets for weight variation, hardness, and friability.

• Coating Solution Preparation:

  • Dissolve Eudragit® S100 in isopropyl alcohol under constant stirring.

  • Add triethyl citrate and talc to the polymer solution and stir until a uniform suspension is formed.

• Tablet Coating:

  • Place the core tablets in a coating pan.

  • Preheat the tablet bed to the desired temperature (typically 40-45°C).

  • Spray the coating solution onto the rotating tablet bed at a controlled rate.

  • Ensure uniform coating of all tablets.

  • Dry the coated tablets in the coating pan until the solvent has evaporated.

  • Cure the tablets in a hot air oven at a specified temperature and time to ensure proper film formation.

In-Vitro Dissolution Testing Protocol for pH-Dependent Formulations:

This protocol simulates the transit of the dosage form through the GIT.[21][22]

• Apparatus: USP Dissolution Apparatus 2 (Paddle).

• Dissolution Media:

  • Stage 1: 0.1 N HCl (pH 1.2) for 2 hours (simulating stomach).

  • Stage 2: Phosphate buffer (pH 6.8) for 3 hours (simulating small intestine).

  • Stage 3: Phosphate buffer (pH 7.4) for the remainder of the test (simulating colon).

• Procedure:

  • Place one tablet in each dissolution vessel containing 900 mL of 0.1 N HCl.

  • After 2 hours, withdraw a sample and replace the medium with phosphate buffer pH 6.8.

  • After another 3 hours, withdraw a sample and replace the medium with phosphate buffer pH 7.4.

  • Continue the dissolution test for up to 24 hours, withdrawing samples at predetermined time points.

  • Analyze the samples for balsalazide concentration using a validated analytical method (e.g., UV-Vis spectrophotometry or HPLC).

Expected Outcome: The drug release should be minimal in the first two stages (acidic and neutral pH) and should show a significant increase once the pH of the medium is raised to 7.4.

Microbiota-Triggered Systems

This strategy exploits the enzymatic activity of the vast and diverse microbiota present in the colon.[23][24] The colon contains a high concentration of bacteria that produce a wide array of enzymes, such as azoreductases, glycosidases, and polysaccharidases.[12][17][24]

Causality Behind Experimental Choices: Balsalazide itself is a microbiota-triggered system due to its azo bond.[10] However, this can be further enhanced by incorporating the drug into a matrix or coating it with polymers that are specifically degraded by colonic bacteria. Natural polysaccharides like chitosan, pectin, guar gum, and inulin are excellent candidates for this purpose as they are resistant to digestion in the upper GIT but are readily fermented by colonic microflora.[25][26][27]

Experimental Protocol: Formulation of Microbiota-Triggered Balsalazide Matrix Tablets

Materials:

• Balsalazide disodium

• Guar gum (microbiota-degradable polymer)

• Lactose (filler)

• Polyvinylpyrrolidone (PVP) K30 (binder)

• Magnesium stearate (lubricant)

• Talc (glidant)

Protocol:

• Granulation:

  • Mix balsalazide disodium, guar gum, and lactose.

  • Prepare a binder solution by dissolving PVP K30 in purified water.

  • Add the binder solution to the powder mix to form a wet mass.

  • Pass the wet mass through a sieve to form granules.

  • Dry the granules in a hot air oven.

• Tableting:

  • Sieve the dried granules and mix with magnesium stearate and talc.

  • Compress the final blend into tablets.

In-Vitro Dissolution Testing with Rat Cecal Content:

To simulate the enzymatic degradation in the colon, dissolution studies can be performed in the presence of rat cecal contents.[28]

• Preparation of Rat Cecal Medium:

  • Obtain fresh cecal contents from healthy rats.

  • Suspend the contents in a suitable buffer (e.g., phosphate buffer pH 6.8) under anaerobic conditions to create a 2-4% w/v slurry.

• Dissolution Study:

  • Perform the initial stages of dissolution in 0.1 N HCl and pH 6.8 buffer as described previously.

  • For the colonic phase, replace the dissolution medium with the prepared rat cecal medium.

  • Maintain anaerobic conditions throughout this stage.

  • Analyze samples for drug release.

Expected Outcome: A significantly higher drug release rate should be observed in the presence of the rat cecal medium compared to the control (buffer alone), demonstrating the role of microbial enzymes in drug liberation.

Time-Dependent Systems

Time-dependent or delayed-release systems are designed to release the drug after a predetermined lag time, which ideally corresponds to the transit time to the colon.[16][29] The average small intestinal transit time is relatively constant at around 3-4 hours.[17]

Causality Behind Experimental Choices: These systems often employ a swellable or erodible polymer coating that delays drug release. The thickness and composition of this coating are critical parameters that control the lag time.[29] To overcome the variability of gastric emptying, these systems are often combined with a pH-sensitive enteric coat.[29]

Experimental Protocol: Formulation of a Time-Dependent Pulsatile Capsule System

Materials:

• Balsalazide disodium granules (prepared as in the microbiota-triggered system)

• Insoluble but permeable hard gelatin capsules

• Swellable polymer plug (e.g., HPMC K4M)

• Enteric coating polymer (e.g., Eudragit® L100-55)

Protocol:

• Capsule Filling: Fill the hard gelatin capsules with the balsalazide granules.

• Plugging: Seal the capsule body with a swellable polymer plug.

• Enteric Coating: Coat the entire capsule with an enteric polymer to protect it from the stomach's acidic environment.

In-Vitro Dissolution Testing:

• Perform the dissolution test in a sequential manner, starting with acidic medium and then moving to a higher pH buffer.

• Monitor the time at which the plug is expelled and drug release begins.

Expected Outcome: The enteric coat will dissolve in the small intestine, allowing the aqueous medium to penetrate the capsule and cause the polymer plug to swell. After a specific lag time, the plug will be expelled, leading to a pulsatile release of the drug.

Visualization of Formulation Strategies

Caption: Overview of colon-targeted delivery strategies for balsalazide.

In-Vivo Evaluation

While in-vitro tests provide valuable initial data, in-vivo studies are essential to confirm the colon-targeting efficiency of the formulation in a more physiologically relevant setting.[22]

Experimental Protocol: In-Vivo Study in an Animal Model (e.g., Rats or Rabbits)

• Animal Model: Induce colitis in the animal model to mimic the disease state.

• Dosing: Administer the formulated balsalazide dosage form orally to the animals.

• Sample Collection: Collect blood and fecal samples at predetermined time intervals.

• Pharmacokinetic Analysis: Analyze plasma samples for the concentration of balsalazide and its metabolites (5-ASA and 4-aminobenzoyl-β-alanine) to determine pharmacokinetic parameters such as Cmax, Tmax, and AUC.

• Pharmacodynamic Analysis: Assess the therapeutic efficacy by monitoring disease activity indices, colon length, and histological scoring of colonic tissue.

Gamma Scintigraphy: This non-invasive imaging technique can be used to visualize the in-vivo transit and disintegration of the dosage form.[29]

• Radiolabeling: Incorporate a gamma-emitting radionuclide (e.g., 99mTc) into the formulation.

• Administration: Administer the radiolabeled formulation to healthy human volunteers.

• Imaging: Track the movement and disintegration of the dosage form through the GIT using a gamma camera.

Caption: Workflow for the in-vivo evaluation of colon-targeted formulations.

Conclusion

The effective delivery of balsalazide to the colon is paramount for the successful treatment of ulcerative colitis. This application note has outlined several key formulation strategies, including pH-dependent, microbiota-triggered, and time-dependent systems. The choice of strategy and the specific excipients will depend on the desired release profile and the target patient population. A combination of approaches, such as a time-dependent system with a polysaccharide-based matrix, may offer a more robust and reliable colon-targeted delivery system. Rigorous in-vitro and in-vivo testing is crucial to validate the performance of the developed formulation and ensure its clinical efficacy and safety.

References

• Anil K, Betty P. Colon Targeted Drug Delivery Systems: A Review on Primary and Novel Approaches. Oman Medical Journal. 2010;25(2):79-87. Available from: [Link]

• Patel, M. Colon Specific Drug Delivery Systems: A Review on Various Pharmaceutical Approaches. Journal of Pharmaceutical Science and Bioscientific Research. 2013;3(2):60-68. Available from: [Link]

• GlobalRx. Clinical Profile of Balsalazide Disodium 750mg Capsule. Available from: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 60840, Balsalazide. Available from: [Link]

• Patil PM, et al. A COMPREHENSIVE REVIEW ON COLON TARGETED DRUG DELIVERY SYSTEM, ITS CURRENT CHALLENGES AND FUTURE PROSPECTIVE. World Journal of Pharmaceutical and Life Sciences. 2024;10(8):60-72. Available from: [Link]

• Patsnap. What is the mechanism of Balsalazide Disodium?. Synapse. 2024 July 17. Available from: [Link]

• MIMS. Balsalazide. Available from: [Link]

• Singh S, et al. Colon Targeted Drug Delivery System: An Overview on Current Approaches. Journal of Drug Delivery and Therapeutics. 2021;11(4-S):169-176. Available from: [Link]

• MedicineNet. Balsalazide (Colazal): Uses, Side Effects, Interactions, Pictures, Warnings & Dosing. 2024 December 15. Available from: [Link]

• Sargar, P. P. Colon Targeted Drug Delivery System – A Review. Current Pharma Research. 2018;9(1):2604-2635. Available from: [Link]

• Pasupathi A, Jaykar B. FORMULATION AND EVALUATION OF COLON TARGETED CONTROLLED DRUG DELIVERY SYSTEM FOR BALSALAZIDE DISODIUM. World Journal of Pharmaceutical Research. 2015;4(10):1939-1954. Available from: [Link]

• B.Venkateswarlu, et al. Design And Development Of Colon Targeted Drug Delivery System. International Journal of Creative Research Thoughts (IJCRT). 2021;9(6). Available from: [Link]

• PharmaCompass. BALSALAZIDE DISODIUM. Available from: [Link]

• V. S. G. R. S. S. S. N. Raju, et al. In vitro - In vivo evaluation of a novel drug delivery system for colonic targeting. ResearchGate. 2008. Available from: [Link]

• Google Patents. WO2007025146A2 - Balsalazide formulations and manufacture and use thereof.

• IUPHAR/BPS Guide to PHARMACOLOGY. balsalazide. Available from: [Link]

• Anil K, Betty P. Colon Targeted Drug Delivery Systems: A Review on Primary and Novel Approaches. SciSpace. 2010 April 15. Available from: [Link]

• Lestari, M. et al. Current Update of Clinical Therapeutic Strategies for Colon-Targeted Delivery Systems. Indonesian Journal of Pharmacy. 2024;35(1):1-18. Available from: [Link]

• Oktaviani, F. et al. Considerations in excipient selection for colon-targeted dosage forms. Journal of Advanced Pharmaceutical Technology & Research. 2025 February 5. Available from: [Link]

• Abán, C. et al. New Insights of Oral Colonic Drug Delivery Systems for Inflammatory Bowel Disease Therapy. Pharmaceutics. 2020;12(9):873. Available from: [Link]

• Al-Tahami, K. et al. New targeted-colon delivery system: in vitro and in vivo evaluation using X-ray imaging. Journal of Drug Targeting. 2010;18(1):1-8. Available from: [Link]

• Philip, A. K. and Philip, B. Pharmaceutical approaches to colon targeted drug delivery systems. University of Alberta Libraries. Available from: [Link]

• Ford, A. C. and Moayyedi, P. Balsalazide disodium for the treatment of ulcerative colitis. Expert Opinion on Pharmacotherapy. 2008;9(11):1993-2000. Available from: [Link]

• Singh, S. et al. Targeting the Colon: Innovative Drug Delivery Systems for Local and Systemic Therapy. Journal of Drug Delivery and Therapeutics. 2025 October 11. Available from: [Link]

• de Klerk, O. L. et al. Gut Microbiota-driven Drug Metabolism in Inflammatory Bowel Disease. Journal of Crohn's and Colitis. 2020;14(8):1145-1153. Available from: [Link]

• Kaushik, R. et al. Recent Advancements of In-vitro and In-vivo Evaluation Strategies for Colonic Delivery Systems: An Overview. Current Applied Polymer Science. 2022;4. Available from: [Link]

• Oktaviani, F. et al. Considerations in excipient selection for colon-targeted dosage forms. ScienceOpen. Available from: [Link]

• Ghorpade, V. S. et al. pH-Dependent Drug Delivery Systems for Ulcerative Colitis Treatment. Pharmaceuticals. 2025;18(2):249. Available from: [Link]

• McCoubrey, L. E. et al. Colonic drug delivery: Formulating the next generation of colon-targeted therapeutics. Journal of Controlled Release. 2023;353:715-727. Available from: [Link]

• Gazzaniga, A. et al. Time-Based Formulation Strategies for Colon Drug Delivery. Pharmaceutics. 2020;12(4):313. Available from: [Link]

• Patel, M. M. et al. Colo targeted drug delivery systems: ovel approaches. SciSpace. Available from: [Link]

• Rizzello, F. et al. Balsalazide in Treating Colonic Diseases. Expert Opinion on Drug Metabolism & Toxicology. 2009;5(12):1593-1600. Available from: [Link]

• Sharma, M. et al. Formulation and Evaluation of Colon Targeted Tablets of Mesalazine. Journal of Drug Delivery and Therapeutics. 2012;2(5):111-118. Available from: [Link]

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Application Note: In Vitro Dissolution Testing Protocols for Balsalazide Disodium Capsules

Introduction & Mechanistic Rationale

Balsalazide disodium is a colon-specific prodrug utilized primarily in the management of mildly to moderately active ulcerative colitis. Administered orally as a 750 mg capsule, the intact prodrug transits through the upper gastrointestinal (GI) tract and is enzymatically cleaved by colonic bacterial azoreductases. This cleavage releases mesalamine (5-aminosalicylic acid, 5-ASA)—the active anti-inflammatory moiety—and an inert carrier, 4-aminobenzoyl-β-alanine[1][2].

Because therapeutic efficacy relies entirely on the intact drug reaching the colon without premature degradation, in vitro dissolution testing is a Critical Quality Attribute (CQA). A highly controlled dissolution method ensures that the capsule disintegrates and dissolves consistently, predicting its transit survivability and batch-to-batch bioequivalence.

Caption: Balsalazide prodrug activation pathway via colonic bacterial azoreductase.

Regulatory Landscape & Method Selection

When developing a dissolution method for Balsalazide capsules, analytical scientists must distinguish between routine Quality Control (QC) batch-release testing and Bioequivalence (BE) profiling.

• QC Method : The FDA-approved dissolution method for routine quality control utilizes USP Apparatus II (Paddles) at 50 rpm in 900 mL of pH 6.8 phosphate buffer[3][4]. Wire helix sinkers are mandatory.

• BE Profiling Method : To support waivers of in vivo testing or demonstrate bioequivalence, the FDA Draft Guidance recommends multi-media testing using USP Apparatus I (Baskets) at 100 rpm across four media: 0.1N HCl, pH 4.5, pH 6.8, and pH 7.4 buffers[5].

Quantitative Parameter Comparison

Table 1: Comparison of QC and BE Dissolution Parameters for Balsalazide Capsules

Parameter	Routine Quality Control (QC)[4]	Bioequivalence (BE) Profiling[5]
Apparatus	USP Apparatus II (Paddle)	USP Apparatus I (Basket)
Agitation Speed	50 RPM	100 RPM
Volume	900 mL	900 mL
Media	pH 6.8 Phosphate Buffer	0.1N HCl; pH 4.5, 6.8, and 7.4 buffers
Temperature	37.0 ± 0.5 °C	37.0 ± 0.5 °C
Accessories	Wire helix sinkers required	None (baskets contain the capsule)
Sampling Times	30 minutes (Single point)	5, 10, 15, 20, 30, 45, 60 min

Causality in Method Design (Expertise & Experience)

• Why use Sinkers in QC? Gelatin capsules containing 750 mg of balsalazide disodium have low density and naturally float. Floating introduces chaotic hydrodynamics, as the capsule sits at the air-water interface where shear forces from the paddle are weakest. Encasing the capsule in a wire helix sinker forces it to the bottom hemisphere of the vessel, ensuring it is subjected to consistent, reproducible shear stress[4].

• Why use Baskets for BE? In multi-media profiling, the capsule must be exposed to varying pH levels to simulate GI transit. USP Apparatus I (Baskets) naturally confines the floating capsule without needing external sinkers, preventing sticking to the vessel walls and allowing for easier media transitions[5].

Experimental Protocol: Quality Control (QC) Dissolution Workflow

This protocol outlines a self-validating system for the routine QC dissolution of Balsalazide Disodium 750 mg capsules.

Caption: Step-by-step experimental workflow for Balsalazide QC dissolution testing.

Step-by-Step Methodology

Step 1: Media Preparation & Degassing

• Action: Prepare 50 mM phosphate buffer adjusted to pH 6.8 ± 0.05[2]. Filter through a 0.45 µm membrane and degas under vacuum with stirring at 41°C for 15 minutes.

• Causality: Dissolved gases can form bubbles on the capsule or sinker surface, artificially altering buoyancy and insulating the dosage form from the dissolution medium, leading to falsely low dissolution rates.

Step 2: System Suitability Testing (SST)

• Action: Prepare a Balsalazide Disodium reference standard solution at ~16.6 µg/mL (assuming a 2 mL to 100 mL dilution of the final 900 mL vessel concentration of 833 µg/mL)[2]. Measure UV absorbance at 352 nm. The relative standard deviation (RSD) of five replicate injections/readings must be ≤ 2.0%.

• Validation: This ensures the spectrophotometer's linearity and precision before committing the samples, acting as an internal control for the analytical phase.

Step 3: Apparatus Setup

• Action: Dispense 900 mL of the degassed media into each of the 6 vessels of a USP Apparatus II setup. Equilibrate to 37.0 ± 0.5 °C. Set paddle speed to 50 RPM[4].

Step 4: Sample Introduction

• Action: Carefully insert one 750 mg Balsalazide capsule into a 316 stainless steel wire helix sinker. Drop one sinker-encased capsule into each vessel simultaneously. Begin the timer.

Step 5: Sampling and Filtration

• Action: At exactly 30 minutes, withdraw a 10 mL aliquot from the zone midway between the surface of the dissolution medium and the top of the rotating paddle, not less than 1 cm from the vessel wall. Immediately filter the aliquot through a 0.45 µm PTFE syringe filter, discarding the first 3 mL of filtrate.

• Causality: Immediate filtration is a critical self-validating step. It halts the dissolution process by removing any undissolved micro-particulates. Failing to discard the first few milliliters can result in artificially low readings due to active pharmaceutical ingredient (API) adsorption onto the filter membrane.

Step 6: Dilution and UV-Vis Analysis

• Action: Dilute 2.0 mL of the filtered sample to 100.0 mL with the dissolution medium[2]. Measure the absorbance of the diluted sample and the reference standard at 352 nm using a 1 cm quartz cuvette, against a medium blank.

• Calculation: Calculate the percentage of the labeled amount of Balsalazide Disodium dissolved using the standard Beer-Lambert law comparison against the SST standard.

Data Interpretation & Acceptance Criteria

According to standard regulatory specifications for this product, Not Less Than (NLT) 80% (Q) of the labeled amount of balsalazide disodium must be dissolved in 30 minutes[3]. If one or two capsules fail to meet the

criteria at Stage 1 (S1), Stage 2 (S2) testing with an additional 6 capsules is automatically triggered.

Robust in vitro dissolution testing of Balsalazide Disodium capsules requires strict adherence to hydrodynamic controls and precise analytical quantification. By understanding the mechanistic reasons behind degassing, sinker utilization, and immediate filtration, analytical scientists can ensure high reproducibility and regulatory compliance.

References

Sources

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Application Notes &amp; Protocols: Microencapsulation of Balsalazide Disodium for Colon-Targeted Controlled Release

Introduction: The Rationale for Advanced Formulation

Balsalazide disodium is a prodrug of mesalamine (5-aminosalicylic acid, 5-ASA), a cornerstone in the management of inflammatory bowel disease (IBD), particularly ulcerative colitis.[1][2] Its therapeutic efficacy hinges on the targeted delivery of the active 5-ASA moiety to the colon, the primary site of inflammation. The prodrug design, featuring an azo bond linking 5-ASA to an inert carrier, leverages the unique enzymatic environment of the colon; bacterial azoreductases cleave this bond, liberating the drug precisely where it is needed.[3][4][5] This mechanism minimizes systemic absorption in the upper gastrointestinal (GI) tract, thereby reducing potential side effects.[2][6]

However, to further enhance therapeutic outcomes and patient compliance, formulating balsalazide into a controlled-release system is paramount. Microencapsulation offers a robust platform to achieve this. By entrapping the drug within a polymeric matrix, we can protect it from the harsh acidic environment of the stomach and modulate its release profile.[7][8] This guide focuses on the use of a pH-sensitive polymer, Eudragit® S100, which remains intact at low pH but dissolves in the neutral-to-alkaline environment of the lower intestine and colon (pH > 7.0).[9][10][11] This "triggered" release ensures that the drug payload is delivered with high fidelity to the target site.

This document provides a comprehensive, field-proven methodology for the microencapsulation of balsalazide disodium using a solvent evaporation technique, complete with detailed protocols for formulation, characterization, and in-vitro performance testing.

Foundational Principles: Materials and Mechanisms

Key Materials

• Active Pharmaceutical Ingredient (API): Balsalazide Disodium - A stable, orange to yellow microcrystalline powder, freely soluble in water.[2][4]

• Coating Polymer: Eudragit® S100 - An anionic copolymer of methacrylic acid and methyl methacrylate (1:2 ratio). Its insolubility below pH 7.0 makes it an ideal candidate for enteric protection and colon-targeted delivery.[9][10]

• Solvent System: A dual-solvent system is required. The drug and polymer must be soluble in a volatile organic solvent (the internal phase), which is then emulsified in an immiscible liquid (the external or continuous phase).

• Surfactant/Emulsifier: Used to stabilize the emulsion and control the particle size of the resulting microcapsules.

The Solvent Evaporation Mechanism

The oil-in-oil solvent evaporation method is selected for this application due to the physicochemical properties of the components. The process involves four critical stages, which must be precisely controlled to ensure reproducible microcapsule characteristics.[12][13]

Figure 2: Conceptual diagram of the pH-triggered drug release mechanism from Eudragit S100 microcapsules.

Protocol 4: HPLC Analysis of Balsalazide Disodium

A validated Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method is essential for accurate quantification. [1][14]

Parameter	Specification
Column	C18, 250 x 4.6 mm, 5 µm (e.g., Inertsil ODS-3V) [1]
Mobile Phase	KH₂PO₄ Buffer (pH 4.5) : Acetonitrile : Methanol (50:30:20 v/v/v) [1]
Flow Rate	1.0 mL/min
Detection Wavelength	304 nm [1]
Injection Volume	20 µL
Retention Time	~2.5 min (approximate, verify with standard) [1]

Table 2: A typical validated RP-HPLC method for the quantification of balsalazide.

Procedure:

• Standard Preparation: Prepare a stock solution of balsalazide reference standard in the mobile phase (e.g., 1 mg/mL). Create a series of working standards by serial dilution to generate a calibration curve (e.g., 90-210 µg/mL). [1]2. Sample Preparation: Dilute the filtered samples from the drug loading (3.2) and in-vitro release (3.3) studies with the mobile phase to fall within the linear range of the calibration curve.

• Analysis: Inject the standards and samples into the HPLC system.

• Quantification: Determine the concentration of balsalazide in the samples by interpolating from the standard curve generated by plotting peak area versus concentration.

Conclusion and Field Insights

The protocols outlined provide a robust framework for developing and evaluating pH-sensitive, controlled-release microcapsules of balsalazide disodium. The solvent evaporation technique, when paired with Eudragit® S100, is a highly effective strategy for achieving colon-targeted delivery. [9]Researchers must recognize that parameters such as the drug-to-polymer ratio, solvent selection, and agitation speed are critical levers for controlling the final physicochemical properties and release kinetics of the microparticles. [15] Successful formulation relies on a systematic approach of formulation, characterization, and in-vitro testing. The methodologies described herein are designed to be self-validating, allowing for logical optimization to meet a desired target product profile. This advanced delivery system holds the potential to improve the therapeutic management of ulcerative colitis by ensuring the active drug is released in a sustained manner at the site of inflammation.

References

• Vertex AI Search. (2025).
• Benchchem. (2025). Technical Guide to the Analysis and Purity of Balsalazide-d3.
• PMC. (2024). Sustained release of 5-aminosalicylic acid from azoreductase-responsive polymeric prodrugs for prolonged colon-targeted colitis therapy.
• Vertex AI Search. (n.d.). A COMPARATIVE STUDY OF VARIOUS MICROENCAPSULATION TECHNIQUES: EFFECT OF POLYMER VISCOSITY ON MICROCAPSULE CHARACTERISTICS.
• Vertex AI Search. (n.d.).
• International Journal of Pharmacy. (n.d.). rp-hplc method development and validation of balsalazide in bulk and capsule dosage form.
• PMC. (2017).
• ResearchGate. (2025). Formulation and evaluation of controlled release microspheres containing acid resistant polymers | Request PDF.
• ResearchGate. (2025). A Stability-Indicating LC Method for Analysis of Balsalazide Disodium in the Bulk Drug and in Pharmaceutical Dosage Forms | Request PDF.
• IJRPC. (n.d.). RP-HPLC METHOD FOR THE ESTIMATION OF BALSALAZIDE IN BULK AND PHARMACEUTICAL DOSAGE FORM.
• Semantic Scholar. (2016). MICROENCAPSULATION BY SOLVENT EVAPORATION METHOD OF BCS CLASS 4 DRUGS FOR BIOAVAILABILITY ENHANCEMENT.
• ScienceOpen. (n.d.).
• Kinam Park. (n.d.).
• Journal of Controlled Release. (2022).
• Journal of Drug Delivery and Therapeutics. (2012). Formulation and Evaluation of Colon Targeted Tablets of Mesalazine.
• Vertex AI Search. (n.d.).
• Google Patents. (n.d.).
• Benchchem. (2025).
• APExBIO. (n.d.).
• University of Alberta. (n.d.). Pharmaceutical approaches to colon targeted drug delivery systems.
• SciSpace. (2012). Microencapsulation for controlled drug delivery: a comprehensive review.
• GlobalRx. (n.d.). Clinical Profile of Balsalazide Disodium 750mg Capsule.
• ResearchGate. (n.d.).
• Vertex AI Search. (n.d.).
• SciSpace. (2014). Formulation Development and In vitro Evaluation of Oral Extended-release Capsules Containing Biodegradable Microspheres.
• BOC Sciences. (n.d.). CAS 82101-18-6 (Balsalazide disodium).
• Bentham Open Archives. (2010). Physical Characterization of Drug Loaded Microcapsules and Controlled In Vitro Release Study.
• Google Patents. (n.d.).
• ResearchGate. (2025).
• accessd

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Application Note: Advanced X-Ray Powder Diffraction (XRPD) Protocols for the Characterization of Balsalazide Disodium Dihydrate

Introduction & Scientific Context

Balsalazide disodium is a colon-specific prodrug of 5-aminosalicylic acid (mesalamine) widely utilized in the treatment of ulcerative colitis and gastrointestinal inflammatory diseases. In its stable, commercially viable solid state, the active pharmaceutical ingredient (API) is formulated as balsalazide disodium dihydrate [1].

For drug development professionals and quality control scientists, confirming the exact hydration state and polymorphic purity of this API is a critical regulatory requirement. X-ray powder diffraction (XRPD) serves as the gold standard for this characterization. Because water molecules are structurally incorporated into the dihydrate's crystal lattice, any deviation in the hydration state—whether through environmental desiccation or mechanochemical stress—will alter the unit cell dimensions. This application note details a robust, self-validating XRPD methodology designed to prevent false-negative batch failures and ensure precise solid-state characterization in accordance with United States Pharmacopeia (USP) standard <941>[2].

Mechanistic Insights: The Causality of Experimental Choices

Standard XRPD protocols often fail when applied blindly to pharmaceutical hydrates. As an organic salt, balsalazide disodium dihydrate presents specific analytical challenges that dictate our experimental choices:

• Low Scattering Power: Organic APIs consist primarily of light atoms (C, H, N, O, Na), which have low X-ray scattering cross-sections compared to inorganic materials. Causality: To achieve a high signal-to-noise ratio without extending scan times, we mandate the use of a zero-background silicon holder (ZBH) . Standard glass holders produce a broad amorphous halo between 15° and 25° 2θ, which can easily mask the low-intensity diagnostic peaks of trace polymorphic impurities.

• Mechanochemical Dehydration: The dihydrate form is thermodynamically stable only within specific humidity ranges[3]. Causality: Aggressive milling or grinding during sample preparation imparts kinetic energy and localized heating, driving off lattice water and inducing a phase transition to an anhydrate or amorphous state. Therefore, only gentle homogenization using an agate mortar is permitted.

• Environmental Sensitivity: Scanning a hydrate in a dry, highly purged diffractometer chamber can cause spontaneous efflorescence (water loss) during the scan itself. Causality: The protocol requires ambient relative humidity (RH) monitoring (ideally 40–60% RH) in the sample chamber.

Mechanistic pathway of balsalazide dihydrate phase transformation during XRPD.

Standardized XRPD Analytical Protocol

To ensure a self-validating system, this protocol integrates internal checks that verify both instrument alignment and sample integrity before data is accepted.

Instrumental Parameters

The following parameters are optimized to balance high-resolution peak detection with minimal beam exposure time.

Table 1: Recommended XRPD Instrumental Parameters for Balsalazide Hydrate

Parameter	Setting / Value	Scientific Rationale
X-Ray Source	Cu Kα ( = 1.5406 Å)	Standard wavelength for API structural analysis; provides optimal penetration.
Generator Settings	40 kV, 40 mA	Maximizes incident beam intensity for low-scattering organic crystals.
Scan Range (2θ)	2.0° to 40.0°	Captures all diagnostic low-angle intermolecular peaks unique to the dihydrate.
Step Size	0.015°	Ensures sufficient data density (points per peak) across sharp Bragg reflections.
Scan Speed	0.05° / second	Minimizes total sample exposure time to prevent X-ray induced thermal dehydration.
Sample Holder	Zero-background Si plate	Eliminates the amorphous glass halo, lowering the limit of detection for impurities.

Step-by-Step Methodology

Step 1: System Suitability Verification

• Prior to analyzing the API, load a NIST SRM 640 (Silicon powder) standard into the diffractometer.

• Run a quick scan from 27° to 30° 2θ.

• Validation Check: Ensure the primary Si peak is located at exactly 28.44° ± 0.02° 2θ. If the peak drifts, the goniometer requires realignment. Proceeding with a misaligned goniometer will result in false polymorphic identification[2].

Step 2: Sample Preparation

• Weigh approximately 50–100 mg of balsalazide disodium dihydrate bulk powder.

• Transfer to an agate mortar. Using an agate pestle, apply gentle pressure to break up large agglomerates. Do not grind vigorously. The goal is a uniform particle size (approx. 10–50 µm) to minimize preferred orientation, not to pulverize the lattice.

Step 3: Sample Loading (Back-Loading Technique)

• Place the zero-background silicon holder face down on a clean glass plate.

• Fill the cavity from the back with the homogenized API powder.

• Gently press the powder with a textured tamper to pack it without inducing preferred orientation (where plate-like crystals align parallel to the surface, artificially inflating certain peak intensities).

Step 4: Data Acquisition

• Load the sample into the diffractometer. Ensure the chamber environment is maintained at 25°C and 40-60% RH.

• Execute the scan using the parameters defined in Table 1 .

XRPD analytical workflow for balsalazide hydrate batch release.

Method Validation & Data Interpretation

Once the diffractogram is generated, the data must be processed using background subtraction and Kα2 stripping algorithms. The resulting peak list (d-spacing, 2θ angles, and relative intensities) must be compared against the proprietary reference standard for balsalazide disodium dihydrate.

According to USP <941> guidelines, a margin of error of ± 0.2° 2θ is standard for peak matching[2]. However, for high-resolution batch release, tighter internal criteria should be applied.

Table 2: Method Validation Metrics for Polymorph/Hydrate Quantification

Validation Parameter	Acceptance Criterion	Causality / Importance
System Suitability	Peak at 28.44° ± 0.02° 2θ	Ensures accurate Bragg angle calculation prior to API analysis.
Repeatability (n=6)	Peak positions ± 0.05° 2θ	Validates the precision of the sample loading technique and lack of drift.
Limit of Detection (LOD)	< 2% w/w amorphous	Ensures trace phase impurities (e.g., anhydrate) are reliably detected.
Environmental Control	25°C ± 2°C, 40–60% RH	Prevents spontaneous hydration/dehydration of the dihydrate during the scan.

Interpretation Rules:

• Confirmed Dihydrate: The sample exhibits sharp, well-defined Bragg peaks matching the reference standard within ± 0.2° 2θ, with a flat baseline indicating high crystallinity.

• Amorphous Contamination: A broad "hump" in the baseline (typically between 15° and 30° 2θ) indicates the presence of amorphous material, likely caused by over-milling or improper crystallization.

• Peak Shifting: If the entire pattern is shifted uniformly, suspect sample displacement error (the sample surface was not perfectly flush with the holder). If only specific peaks shift or split, suspect a phase transition (lattice water loss)[3].

References

• Vertex Pharmaceuticals Inc. (2021). Methods of treating conditions related to the S1P1 receptor (US Patent No. 11,007,175 B2). U.S. Patent and Trademark Office.

• Manoharan, M., et al. (2014). Mechanistic chemistry of oxidation of balsalazide with acidic chloramine-T and bromamine-T. Indian Academy of Sciences. Available at:[Link]

• Tillotts Pharma AG. (2019). Sulfasalazine salts, production processes and uses (WO Patent No. 2019/101903 A1). World Intellectual Property Organization.

Sources

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• 2. WO2019101903A1 - Sulfasalazine salts, production processes and uses - Google Patents [patents.google.com]
• 3. US11007175B2 - Methods of treating conditions related to the S1P1 receptor - Google Patents [patents.google.com]

Application Note: Wet Granulation Protocol for High-Dose Balsalazide Disodium Tablet Manufacturing

Introduction & Mechanistic Rationale

Balsalazide disodium is a colon-specific prodrug of mesalamine (5-aminosalicylic acid) utilized in the management of mildly to moderately active ulcerative colitis. While historically administered as 750 mg immediate-release capsules , the high dosing regimen (up to 6.75 g/day ) results in a high pill burden. To optimize patient compliance, an 1100 mg high-dose tablet formulation has been engineered .

Micromeritic Challenges & The Case for Wet Granulation: Formulating an 1100 mg tablet presents significant physical challenges. The Active Pharmaceutical Ingredient (API) constitutes over 95% of the core tablet weight. At this loading, the intrinsic properties of the API—specifically its poor flow kinetics, high cohesiveness, and low plasticity—dominate the blend. Direct compression is physically unfeasible because compensating for these defects would require large volumes of dry binders and glidants, resulting in a tablet mass exceeding 1.5 grams (which is unswallowable).

Wet granulation circumvents this by using a liquid binder to form liquid bridges between API particles, which harden into solid bridges upon drying. This process densifies the powder bed, dramatically improves flowability, and enhances plastic deformation during compression while keeping the excipient footprint strictly below 5% w/w .

Formulation Composition

The following table summarizes the quantitative composition required to manufacture the 1100 mg core tablet and its subsequent film coating.

Table 1: Quantitative Composition of Balsalazide Disodium 1100 mg Tablets

Component	Functional Category	Amount per Tablet (mg)	% w/w (Core)
Balsalazide Disodium, Dihydrate	Active Pharmaceutical Ingredient	1100.0	95.40%
Hypromellose	Polymeric Binder / Granulation Aid	36.0	3.12%
Magnesium Stearate (Vegetable)	Boundary Lubricant	17.0	1.48%
Total Core Weight	1153.0	100.00%
Opadry II Yellow (#Y-22-12553)	Film Coating (Aesthetic & Moisture Barrier)	35.0	-
Total Coated Weight	1188.0	-

Experimental Protocol: Step-by-Step Methodology

This protocol outlines the manufacturing workflow. Every stage is designed as a self-validating system, ensuring that critical quality attributes (CQAs) are met before progressing to the next unit operation.

Phase 1: Dispensing and Dry Mixing

• Accurately weigh 1100 parts of Balsalazide Disodium and 36 parts of Hypromellose.

• Transfer the powders into a low-shear planetary mixer.

• Dry mix for 5 minutes to ensure a homogenous distribution of the Hypromellose binder within the API bed.

Phase 2: Wet Granulation

Causality: A low-shear planetary mixer is specifically selected over a high-shear granulator. High-shear processing risks over-densifying the high-API granules, which severely retards fluid ingress and delays tablet disintegration in the gastrointestinal tract . 4. Initiate the planetary mixer at low speed. 5. Gradually atomize Purified Water (granulation fluid) onto the powder bed. 6. Continue massing until the powder achieves a cohesive, snow-ball-like consistency (the critical "wet mass" endpoint). 7. Pass the wet mass through a coarse 8-mesh screen to break up large agglomerates, thereby increasing the surface area for efficient moisture evaporation.

Phase 3: Tray Drying

• Spread the wet granules evenly onto stainless steel trays.

• Dry in a forced-air convection oven set to 50°C.

• Self-Validation Check (Moisture Content): Periodically sample the granules and measure the Loss on Drying (LOD) using a halogen moisture analyzer. Halt the drying process only when the LOD is

  2.0%. Causality: An LOD strictly 2.0% is required. Residual moisture > 2.0% acts as an excessive plasticizer, causing the granules to stick to the punch faces during compression (picking/sticking). Conversely, bone-dry granules (LOD < 0.5%) lack plasticity, leading to tablet capping and high friability.

Phase 4: Milling

• Pass the dried granules through a Fitzpatrick mill (FitzMill) fitted with a #2AA mesh stainless steel screen .

• Operate the mill with knives forward at medium speed. Causality: This specific milling configuration normalizes the particle size distribution (PSD), eliminating fines and oversized granules. A tight PSD is critical to prevent segregation during the final blending stage.

Phase 5: Final Blending & Lubrication

• Transfer the sized granules into a V-blender.

• Screen the Magnesium Stearate (17 parts) through a 30-mesh sieve to remove lumps, and add it to the V-blender.

• Blend for exactly 3 to 5 minutes. Causality: Magnesium stearate is a hydrophobic boundary lubricant. Over-blending will coat the granules too thoroughly, drastically reducing the tablet's tensile strength and artificially delaying the dissolution profile.

Phase 6: Compression & Coating

• Compress the final blend using a rotary tablet press equipped with modified oval tooling (necessary to accommodate the large 1153 mg core volume).

• Self-Validation Check (Mechanical Integrity): Test core tablets for hardness (Target: 15–20 kP) and friability (< 0.5% w/w). Sufficient mechanical strength is mandatory to withstand the tumbling forces of the pan coater.

• Transfer the validated core tablets to a perforated pan coater.

• Apply an aqueous dispersion of Opadry II Yellow until a theoretical weight gain of ~3.0% (35 mg/tablet) is achieved.

Process Workflow Diagram

Workflow diagram of the wet granulation and tablet manufacturing process for Balsalazide Disodium.

References

• Title: WO2007025146A2 - Balsalazide formulations and manufacture and use thereof Source: Google Patents URL
• Title: EP2586427A2 - Balsalazide formulations and manufacture thereof Source: Google Patents URL

Technical Notes & Optimization

Technical Support Center: Impurity Profiling of Balsalazide Disodium Salt Hydrate

A Troubleshooting and Methodology Guide for Analytical Scientists

Welcome to the Technical Support Center for the analytical profiling of Balsalazide Disodium. As a prodrug extensively used in inflammatory bowel diseases, balsalazide presents unique analytical challenges due to its multiple ionizable groups (carboxylic acids, phenolic hydroxyl) and susceptibility to specific degradation pathways[1].

This guide is designed to move beyond basic instructions. Here, we explore the causality behind chromatographic behaviors and provide self-validating protocols to ensure your stability-indicating methods are robust, reproducible, and compliant with ICH Q2(R1) guidelines.

Analytical Workflow Diagram

Workflow for stability-indicating impurity profiling and structural elucidation of balsalazide.

Part 1: Troubleshooting & FAQs

Q1: What are the primary degradation pathways and process-related impurities of balsalazide disodium? A1: Balsalazide is synthesized via the diazotization of 4-aminobenzoyl-beta-alanine and coupling with salicylic acid. During synthesis, unreacted intermediates such as 4-amino-N-(2-carboxyethyl)benzamide can remain as process impurities. Under ICH Q1A stress conditions, the molecule is highly susceptible to acidic and alkaline hydrolysis, which cleaves the amide bonds, and oxidative degradation that targets the azo linkage[2].

Q2: My RP-HPLC analysis of balsalazide disodium exhibits severe peak tailing and poor resolution of degradants. How can I correct this? A2: Balsalazide contains multiple ionizable moieties. Poor peak shape (tailing or fronting) typically results from secondary interactions with residual silanols on the silica-based stationary phase when the analyte is partially ionized[2].

• The Causality: The mobile phase pH must be strictly controlled to suppress the ionization of these acidic functional groups.

• The Fix: Use an ammonium formate or sodium acetate buffer adjusted to a low pH (3.5–4.5). This ensures the acidic groups remain protonated, improving peak symmetry and retention on a C18 column[3].

• Self-Validating Check: Inject a system suitability standard containing balsalazide and a known early-eluting impurity (e.g., 5-ASA). If the USP tailing factor for the balsalazide peak exceeds 1.5, lower the buffer pH by 0.2 units or increase the buffer molarity (e.g., to 0.2 M) to enhance ionic strength.

Q3: How do I establish a self-validating protocol for a stability-indicating HPLC method to ensure no hidden impurities co-elute? A3: To ensure the method is truly stability-indicating, it must unequivocally resolve the parent API from all degradation products generated during forced degradation[2].

• The Causality: Co-eluting impurities can falsely inflate the API assay value and mask instability.

• Self-Validating Protocol: Subject the API to stress conditions (e.g., 0.1N HCl at 60°C for 2 hours, 0.1N NaOH at 60°C for 30 minutes)[2]. Utilize a Photodiode Array (PDA) detector to perform peak purity analysis across the entire chromatographic run. The system validates itself if, for every stressed sample, the purity angle of the balsalazide peak is strictly less than the purity threshold, confirming spectral homogeneity and the absolute absence of co-eluting degradants[3].

Part 2: Quantitative Data Summary

The following table summarizes the widely accepted, validated RP-HPLC parameters for the quantification of Balsalazide Disodium and its process-related impurities[3][4].

Validation Parameter	Acceptance Criteria (ICH Q2R1)	Typical Validated Range / Value
Linearity Range	Correlation Coefficient ( ) > 0.999	2.5 – 300 µg/mL
Method Precision	%RSD < 2.0%	1.04% – 1.73%
Accuracy (Recovery)	98.0% – 102.0%	98.95% – 102.13%
Limit of Detection (LOD)	Signal-to-Noise (S/N) ≥ 3:1	0.003 – 0.100 µg/mL
Limit of Quantification (LOQ)	Signal-to-Noise (S/N) ≥ 10:1	0.009 – 0.300 µg/mL

Part 3: Step-by-Step Experimental Protocol

Stability-Indicating RP-HPLC Method for Balsalazide Disodium Impurities

Phase 1: Mobile Phase & Stationary Phase Preparation

• Buffer Synthesis: Dissolve 16.4 g of sodium acetate in 1000 mL of HPLC-grade water to yield a 0.2 M solution.

• pH Adjustment (Critical Step): Adjust the pH precisely to 4.5 using glacial acetic acid. Causality: This specific pH suppresses the ionization of balsalazide's carboxylic acid groups, preventing silanol interactions and peak tailing[2].

• Solvent Blending: Mix the pH 4.5 buffer with HPLC-grade methanol in a 55:45 (v/v) ratio.

• Degassing: Filter the mobile phase through a 0.45 µm membrane filter and sonicate for 15 minutes to remove dissolved gases that could cause baseline noise.

Phase 2: Chromatographic Conditions

• Column: Spherisorb ODS2 (250 × 4.6 mm, 5.0 μm) or an equivalent high-carbon-load C18 column.

• Flow Rate: 1.0 mL/min (Isocratic elution).

• Column Temperature: Maintained at 35°C to reduce mobile phase viscosity and improve mass transfer.

• Detection: Photodiode Array (PDA) set to 255 nm (optimal UV absorbance for the azo linkage and aromatic rings).

• Injection Volume: 20 µL.

Phase 3: Sample Preparation & Self-Validating Stress Testing

• Standard Stock Solution: Accurately weigh 25 mg of balsalazide disodium API into a 25 mL volumetric flask. Dissolve in 15 mL of methanol, sonicate, and make up to volume with methanol (1000 µg/mL).

• Acid Hydrolysis (Forced Degradation): Transfer 5 mL of the stock solution to a flask. Add 1 mL of 0.1N HCl and heat at 60°C for 2 hours[2].

• Neutralization (Self-Validating Step): Before injection, neutralize the stressed sample with 1 mL of 0.1N NaOH[2]. Causality: Injecting highly acidic samples can degrade the silica matrix of the C18 column and distort the localized pH of the mobile phase, leading to irreproducible retention times.

• Dilution: Dilute the neutralized sample with the mobile phase to fall within the linear dynamic range (e.g., 50–300 µg/mL).

Phase 4: Execution & System Suitability

• Inject a blank (mobile phase) to establish baseline stability.

• Inject the system suitability standard. Verify that the resolution (

  ) between balsalazide and its closest eluting impurity is > 2.0, and the tailing factor is < 1.5.

• Inject the stressed samples. Utilize the PDA software to confirm the peak purity angle is less than the purity threshold for all integrated peaks.

Part 4: References

• Balsalazide Disodium-Impurities | Pharmaffiliates | 1

• Technical Support Center: Analytical Validation of Balsalazide Disodium Methods | Benchchem | 2

• Optimization of stability-indicating HPLC method for separation and quantification of process related impurities of Balsalazide | KoreaScience |

• Balsalazide Disodium | CAS NO: 213594-60-6 | AquigenBio | 5

• Technical Guide to the Analysis and Purity of Balsalazide-d3 | Benchchem | 4

• Development and Validation of Stability Indicating RP-HPLC Method for Estimation of Balsalazide disodium dihydrate | SciSpace | 3

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. scispace.com [scispace.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Balsalazide Disodium | CAS NO: 213594-60-6 | In Stock [aquigenbio.com]

Balsalazide Storage &amp; Stability Technical Support Center

Troubleshooting Guides and Validated Protocols for Minimizing Degradation

Welcome to the Technical Support Center for Balsalazide formulation and storage. Balsalazide disodium is an azo-prodrug of 5-aminosalicylic acid (5-ASA) designed for targeted colonic delivery. Due to its unique structural moieties—specifically the diazo bond and the amide linkage—it is highly susceptible to environmental stressors such as pH fluctuations, oxidation, and photolysis.

This guide provides researchers, formulation scientists, and analytical chemists with field-proven insights, root-cause analyses, and self-validating protocols to ensure the structural integrity of balsalazide during experimental workflows and long-term storage.

Part 1: Troubleshooting & FAQs

Q1: Why is my balsalazide solution precipitating or degrading rapidly in aqueous formulations? Causality & Explanation: Balsalazide disodium exhibits a strict pH-dependent stability profile. When the environmental pH drops below 7.0, the molecule undergoes rapid hydrolytic degradation, and the highly insoluble free acid form of balsalazide begins to precipitate. Patent literature and stability studies demonstrate that an oral solution of balsalazide remains stable at a pH of 7.0 or higher, but degrades and settles significantly within 90 days when stored at pH 4.8 1. Actionable Advice: Never use unbuffered water for storage. Always utilize a robust buffering system (e.g., dibasic potassium phosphate and citric acid) to lock the pH at ≥ 7.2.

Q2: How do I prevent oxidative and photolytic cleavage of the azo bond during long-term storage? Causality & Explanation: The azo bond (-N=N-) linking the therapeutically active 5-ASA to the inert 4-aminobenzoyl-beta-alanine carrier is the primary site of vulnerability. Exposure to ultraviolet (UV) light or reactive oxygen species (ROS) induces homolytic or heterolytic cleavage of this bond, prematurely releasing 5-ASA and generating degradation products (DPs) such as 4-[(E)-(4-hydroxyphenyl)diazenyl] benzamide . Actionable Advice: Store bulk powders in amber, light-resistant containers. For aqueous formulations, purge the headspace with an inert gas (Nitrogen or Argon) to displace dissolved oxygen, and store at refrigerated conditions (2-8°C) to suppress oxidation kinetics.

Q3: What is the best chromatographic method to detect balsalazide degradation products accurately? Causality & Explanation: Because balsalazide degradation yields both highly polar fragments (like 5-ASA) and relatively non-polar fragments, a stability-indicating Reverse Phase Liquid Chromatography (RP-HPLC) method is mandatory. Utilizing a C18 stationary phase ensures adequate retention of hydrophobic moieties, while an acidic mobile phase (e.g., pH 2.5 phosphate buffer or pH 4.5 sodium acetate) suppresses the ionization of the carboxylic acid groups, ensuring sharp peak shapes and a resolution > 2.0 between the intact drug and its impurities 2.

Part 2: Visualizing Degradation Pathways

Fig 1. Primary degradation pathways of balsalazide under environmental stress.

Part 3: Quantitative Data on Stress Degradation

To design effective storage protocols, it is critical to understand the molecule's kinetic limits. The following table summarizes standard ICH-compliant forced degradation parameters and their expected impact on balsalazide 2.

Table 1: Forced Degradation Parameters for Balsalazide

Stress Condition	Reagent / Environment	Exposure Time	Primary Degradation Mechanism	Expected Outcome / Impurities
Acidic Hydrolysis	1 N HCl	12 hours	Amide/Ester cleavage	Substantial degradation; precipitation
Alkaline Hydrolysis	1 N NaOH	12 hours	Amide/Ester cleavage	Substantial degradation
Oxidative Stress	3.0% H₂O₂	12 hours	N-oxidation, 5-ASA oxidation	High degradation; N-oxides formed
Photolytic Stress	UV Light (254 nm)	24-48 hours	Azo bond (-N=N-) cleavage	5-ASA and 4-ABA derivatives
Thermal Stress	60°C	7 days	General kinetic acceleration	Moderate degradation

Part 4: Validated Experimental Protocols

Protocol 1: Preparation of pH-Stabilized Balsalazide Storage Solutions

This protocol ensures the formulation remains above the critical degradation threshold of pH 7.0, preventing acidic hydrolysis and precipitation 1.

• Buffer Preparation: Prepare an aqueous buffering system using anhydrous dibasic potassium phosphate and citric acid, targeting a pH of 7.2.

• Solubilization: Slowly add the required dose of balsalazide disodium into the buffer under continuous magnetic stirring at room temperature until fully dissolved.

• Self-Validation (pH Verification): Measure the final pH of the solution using a calibrated pH meter. Logic Check: If the pH drops below 7.0, adjust immediately with 0.1 N NaOH. Do not proceed to storage if the pH is acidic.

• Deoxygenation: Purge the solution with Nitrogen gas for 10 minutes to displace dissolved oxygen, mitigating the risk of oxidative stress.

• Storage: Transfer the solution to amber glass vials, seal tightly with PTFE-lined caps, and store at 2-8°C.

Protocol 2: Stability-Indicating RP-HPLC Method for Balsalazide and Impurities

A self-validating analytical workflow designed to separate the intact prodrug from its degradation products without interference .

• Mobile Phase Preparation: Mix 0.2 M sodium acetate buffer (adjusted to pH 4.5) and HPLC-grade methanol in a 55:45 (v/v) ratio. Filter through a 0.22 µm membrane and degas via sonication.

• Standard Preparation: Dissolve the balsalazide reference standard in a 70:30 (v/v) methanol–water diluent to yield a working concentration of 300 µg/mL.

• Chromatographic Setup: Equip the HPLC with a C18 stationary phase (e.g., Spherisorb ODS2, 250 × 4.6 mm, 5.0 µm). Set the flow rate to 1.0 mL/min and maintain the column at ambient temperature (25°C).

• Detection: Set the Ultraviolet (UV) detector to 255 nm.

• Self-Validation (System Suitability): Inject 10 µL of the standard solution. Logic Check: Proceed with sample analysis only if the theoretical plate count is > 2000, the tailing factor is < 1.5, and the resolution between balsalazide and its closest known impurity is > 2.0.

Part 5: Visualizing the Analytical Workflow

Fig 2. Stability-indicating RP-HPLC workflow for balsalazide degradation analysis.

References

• WO2020264213A1 - Oral solution and powder to liquid compositions of balsalazide Source: Google Patents URL
• Characterization of degradation products of the Balsalazide by Mass spectrometry: Optimization of stability-indicating HPLC method for separation and quantification of process related impurities of Balsalazide Source: Korea Science URL
• A Stability-Indicating LC Method for Analysis of Balsalazide Disodium in the Bulk Drug and in Pharmaceutical Dosage Forms Source: ResearchGate URL

Sources

• 1. WO2020264213A1 - Oral solution and powder to liquid compositions of balsalazide - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Balsalazide Solubility Challenges in Acidic Media

Welcome to the Technical Support Center. As a prodrug of 5-aminosalicylic acid (5-ASA), Balsalazide Disodium is engineered for targeted colonic delivery to treat inflammatory bowel diseases[1][2]. However, its unique physicochemical properties present significant challenges during in vitro testing, analytical quantification, and formulation development—most notably, severe precipitation in acidic environments[3].

This guide provides researchers and drug development professionals with field-proven, self-validating troubleshooting strategies to overcome these solubility barriers.

Section 1: Mechanistic FAQ – The "Why" Behind the Precipitation

Q1: Why does Balsalazide Disodium precipitate so rapidly in simulated gastric fluid (SGF) or 0.1N HCl? A1: The precipitation is a direct result of the molecule's pKa and the surrounding pH. Balsalazide disodium is highly soluble in water (>50 mg/mL) and DMSO (~87 mg/mL)[1][2]. However, the molecule has a pKa of approximately 3.06[4]. When introduced into an acidic medium (pH < 3.06), such as 0.1N HCl (pH 1.2), the carboxylate and phenolic groups undergo rapid protonation. This ion exchange converts the highly soluble disodium salt into its unionized free acid form, which is highly lipophilic and practically insoluble, leading to immediate aggregation and precipitation[3][4].

Balsalazide pH-dependent protonation and precipitation mechanism.

Table 1: Balsalazide Physicochemical & Solubility Profile

Property / Solvent	Value / Observation	Analytical Implication
Molecular Weight	437.32 g/mol (Dihydrate)[1][5]	Crucial for molarity calculations in stock solutions.
pKa	~3.06[4]	Defines the threshold for ionization and solubility.
Water (pH > 6.0)	>50 mg/mL (Freely soluble)[2]	Ideal for stock solutions; requires 0.22 μm filtration for cell culture[1].
DMSO	~87 mg/mL[1]	Recommended for in vitro assays (keep final DMSO <0.5%)[1].
0.1N HCl (pH 1.2)	Practically Insoluble	Causes false-negative release profiles in dissolution testing[3].

Section 2: Troubleshooting In Vitro Dissolution Testing

Q2: My dissolution tests in 0.1N HCl show near-zero release and visible precipitation. How do I accurately validate colonic delivery formulations? A2: Testing colonic-targeted formulations (like enteric-coated capsules or nanosponges) requires a method that discriminates between premature upper GI release and intended colonic release[3][6]. Because balsalazide precipitates in acid, a standard single-stage dissolution will fail. You must employ a Two-Stage Dissolution Protocol utilizing a pH transition.

Step-by-Step Methodology: Two-Stage Dissolution Protocol

This protocol acts as a self-validating system: Stage 1 proves acid resistance, while Stage 2 proves payload delivery[7][8].

• Stage 1 (Acid Resistance): Prepare 900 mL of 0.1N HCl (pH 1.2) and equilibrate to 37±0.5°C in a USP Apparatus 2 (Paddle)[8].

• Execution: Introduce the formulation and run at 50 rpm for 2 hours[7][8].

• Validation Check (Mass Balance): Sample the media. If detection is <10%, visually inspect the vessel. Self-Validation: To prove the low detection is due to an intact formulation and not precipitated free acid, recover any visible particulates, dissolve them in methanol, and quantify.

• Stage 2 (Buffer Transition): Transfer the formulation to a new vessel containing 900 mL of 50 mM Phosphate Buffer (pH 6.8)[7][8].

• Colonic Simulation: Run the paddle at 50 rpm. Withdraw 5 mL samples at 10, 20, 30, and 45 minutes[8]. Replace with fresh pre-warmed media.

• Quantification: Filter samples through a 0.45 μm membrane and analyze via HPLC. Target dissolution is >80% within 45 minutes[7][8].

Two-stage dissolution testing workflow for colonic delivery formulations.

Section 3: HPLC Method Development & Sample Preparation

Q3: I need to analyze balsalazide via HPLC, but my samples exhibit poor peak shape, and the drug precipitates in the column. How do I balance retention and solubility? A3: This is a classic chromatographic paradox for acidic prodrugs. To achieve good peak shape and retention on a hydrophobic C18 column, you must suppress the ionization of balsalazide's acidic functional groups by using a low-pH mobile phase (pH 2.5 to 3.5)[3][4]. However, as established, low pH causes precipitation.

The causality behind the solution is solubility compensation : you must offset the loss of aqueous solubility caused by the low pH by increasing the organic modifier concentration in the mobile phase[4].

Step-by-Step Methodology: Stability-Indicating HPLC Sample Prep

• Buffer Preparation: Dissolve 10 mM Ammonium Formate in purified water. Adjust the pH strictly to 3.5 ± 0.05 using dilute formic acid[4]. Why: Ammonium formate buffers effectively in the 2.8–4.8 range, keeping the pH stable and suppressing balsalazide ionization[4].

• Mobile Phase Blending: Prepare a mixture of Ammonium Formate Buffer, Acetonitrile, and Methanol in a 65:25:10 (v/v) ratio[4]. Degas thoroughly. Why: The 35% total organic phase ensures the unionized balsalazide remains fully dissolved during the chromatographic run.

• Sample Extraction: Weigh the equivalent of 10 mg of Balsalazide Disodium. Add 4 mL of Methanol and sonicate for 30 minutes with intermittent shaking[4]. Dilute to a final volume of 10 mL with Methanol (Yields 1 mg/mL stock).

• Serial Dilution: Dilute the stock with methanol to achieve a working standard concentration (e.g., 5 to 10 µg/mL)[4].

• Filtration & Injection: Filter through a 0.45 µm membrane filter to remove excipients or micro-precipitates. Inject 10-20 µL into the HPLC system[3][4].

Table 2: HPLC Troubleshooting Matrix

Symptom	Mechanistic Cause	Corrective Action
Peak Tailing / Fronting	Incomplete suppression of ionization; secondary interactions with silanol groups.	Verify mobile phase pH is strictly between 2.5 and 3.5[3][4].
High Backpressure / Precipitation	Unionized free acid precipitating inside the C18 column due to high aqueous ratio.	Increase organic modifiers (Methanol/Acetonitrile) to ≥35%[4].
Poor Resolution from Impurities	Isocratic composition is too strong, eluting compounds too quickly.	Adjust the gradient or switch to a different stationary phase (e.g., phenyl-hexyl)[3].

Section 4: Formulation Strategies for Acidic Bypass

Q4: What formulation strategies can prevent balsalazide precipitation in the stomach while ensuring targeted colonic delivery? A4: Because balsalazide disodium is intrinsically incompatible with the stomach's acidic environment, the formulation itself must act as a physical barrier.

• Enteric Coatings: Applying pH-dependent polymers (such as Eudragit L/S series) to capsules or tablets ensures the dosage form remains intact at pH 1.2 but dissolves rapidly at pH > 6.0 in the lower intestine[6].

• Nanosponges: Recent advancements utilize quasi-emulsion solvent diffusion methods to encapsulate balsalazide within nanosponges made from pH-dependent polymers. This not only prevents acid-induced precipitation but also provides sustained release of the drug directly to the colonic mucosa, maximizing the local concentration of the active 5-ASA metabolite[6].

References

• WO2007025146A2 - Balsalazide formulations and manufacture and use thereof - Google Patents. Google Patents.

• International Journal of Pharmaceutics & Drug Research - IJPDR. IJPDR. Available at: [Link]

• Development and Validation of Stability Indicating RP-HPLC Method for Estimation of Balsalazide disodium dihydrate in Bulk and I - SciSpace. SciSpace. Available at: [Link]

• usp - MY PHARMA TOOLS. MY PHARMA TOOLS. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. apexbt.com [apexbt.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scispace.com [scispace.com]
• 5. fishersci.com [fishersci.com]
• 6. ijpdr.com [ijpdr.com]
• 7. WO2007025146A2 - Balsalazide formulations and manufacture and use thereof - Google Patents [patents.google.com]
• 8. mypharmatools.com [mypharmatools.com]

Technical Support Center: Identification &amp; Troubleshooting of Balsalazide Related Compounds A and B

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the complex analytical challenges associated with Balsalazide impurity profiling.

Balsalazide is an azo-bonded prodrug utilized in the treatment of inflammatory bowel disease, functioning by delivering 5-aminosalicylic acid (5-ASA) directly to the colon. During its chemical synthesis, degradation, or improper storage, critical process-related impurities can form. Regulatory agencies mandate strict monitoring of these impurities—specifically Balsalazide Related Compound A and Balsalazide Related Compound B —to ensure drug safety and efficacy.

This guide provides field-proven methodologies, causality-driven troubleshooting, and self-validating workflows to ensure absolute confidence in your analytical results.

Quantitative Data & Chemical Properties

Understanding the structural differences between the API and its impurities is the first step in designing a robust chromatographic method. Below is a summarized comparison of the target analytes.

Compound	USP Nomenclature	Chemical Formula	Molecular Weight (Free Acid)	CAS Number	Structural Origin & Mechanism
Balsalazide	Balsalazide API	C₁₇H₁₅N₃O₆	357.32 g/mol	80573-04-2	Active prodrug (para-substituted amide linkage)
Compound A	Balsalazide Related Compound A	C₁₄H₁₀N₂O₅	286.24 g/mol	1242567-07-2	Amide hydrolysis product / Unreacted intermediate
Compound B	Balsalazide Related Compound B	C₁₇H₁₅N₃O₆	357.32 g/mol	1798395-96-6	Meta-isomer side-reaction product

Self-Validating Analytical Protocol: LC-MS/UV Workflow

To accurately identify and quantify these impurities, you must utilize an orthogonal detection strategy. Relying solely on UV can lead to false positives due to co-eluting degradants, while MS alone cannot accurately quantify due to ionization suppression. This protocol is designed as a self-validating system : it uses UV for precise quantitation and MS for absolute mass confirmation [1].

Step-by-Step Methodology

Step 1: Mobile Phase Preparation (The Causality of pH)

• Mobile Phase A: 0.05 M Monobasic Potassium Phosphate, adjusted to pH 2.5 with phosphoric acid.

• Mobile Phase B: 100% HPLC-Grade Acetonitrile.

• Scientific Rationale: Balsalazide and its impurities contain multiple carboxylic acid moieties with pKa values near 3.5. Maintaining the mobile phase pH at 2.5 ensures these functional groups remain fully protonated (neutral). If the pH drifts near the pKa, the molecules enter a mixed ionization state, causing severe peak tailing and retention time instability.

Step 2: Sample Preparation (Protection from Photoisomerization)

• Dissolve the Balsalazide API sample in a diluent of Mobile Phase A and B (80:20 v/v) to a working concentration of 0.5 mg/mL.

• Scientific Rationale: Azo dyes (-N=N-) are highly susceptible to trans-cis photoisomerization when exposed to ambient laboratory light. Samples must be prepared in amber volumetric flasks and stored in a dark autosampler at 2-8°C to prevent the formation of artifactual cis-isomer peaks during the run.

Step 3: Chromatographic Separation

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Column Temperature: 30°C.

• Gradient Program: Start at 10% B, hold for 2 minutes, ramp to 60% B over 30 minutes, then re-equilibrate.

Step 4: Orthogonal Detection & System Suitability

• UV Detection: Set the Diode Array Detector (DAD) to 350 nm. The azo linkage shared by the API and both impurities strongly absorbs at this wavelength, filtering out non-azo background noise.

• MS Detection: Split the flow to an ESI-MS operating in Negative Ion Mode. Monitor for [M-H]⁻ ions at m/z 356 (Balsalazide and Compound B) and m/z 285 (Compound A).

• Self-Validation Check: The system is only valid if the resolution factor (

  ) between Balsalazide and Compound A is .

Workflow Visualization

Self-validating LC-MS/UV workflow for the identification of Balsalazide Related Compounds A and B.

Troubleshooting Guides & FAQs

Q1: Mechanistically, how do Compounds A and B originate during the API synthesis, and how does this dictate our analytical strategy? A1: Balsalazide is synthesized by diazotizing a 4-aminohippuric acid derivative and coupling it with salicylic acid.

• Compound A ((E)-5-[(p-carboxyphenyl)azo]-2-salicylic acid) lacks the beta-alanine moiety. It forms either through the hydrolysis of the amide bond in Balsalazide or if unreacted p-aminobenzoic acid is present during the diazotization step[2]. Because it lacks the polar beta-alanine chain, it is more hydrophobic and will elute after the main API peak in reversed-phase chromatography.

• Compound B is a meta-isomer side product. It arises when the starting materials contain meta-substituted impurities (e.g., 3-aminohippuric acid), leading to an amide linkage at the meta position rather than the para position [3]. Because it is a structural isomer, it has the exact same mass as the API, making chromatographic resolution (rather than MS separation) absolutely critical.

Q2: I am observing a split peak or a shoulder on the main Balsalazide peak and Compound B. What is the root cause? A2: This is a classic symptom of trans-cis photoisomerization. The azo bonds in Balsalazide and Compound B can isomerize when exposed to ambient laboratory light. The cis isomer has a slightly different hydrodynamic volume and dipole moment, leading to partial separation on a reversed-phase column.

• Self-Validating Fix: Wrap all volumetric flasks and autosampler vials in aluminum foil or use amber glassware. Re-inject the sample after 12 hours of dark storage to verify that the cis isomer peak diminishes, confirming light exposure as the root cause.

Q3: My system suitability fails because Compound A co-elutes with the API. How do I resolve this? A3: Co-elution of Compound A (MW 286.24) and Balsalazide (MW 357.32) usually stems from insufficient organic modifier at the start of the gradient or a collapsed stationary phase.

• Self-Validating Fix: Decrease the initial concentration of Acetonitrile (Mobile Phase B) to 5-10% to increase hydrophobic retention. Validate the fix by spiking the sample with certified USP Reference Standards for Compound A and B [4]; ensure the resolution factor (

  ) between all three peaks is .

References

• Title: Balsalazide Related Compound A | CAS 1242567-07-2 Source: Veeprho URL: [Link]

• Title: Balsalazide Related Compound B | CAS 1798395-96-6 Source: Veeprho URL: [Link]

Balsalazide Synthesis Support Hub: Process Optimization &amp; Troubleshooting

Welcome to the Technical Support Center for Balsalazide Disodium synthesis. As a Senior Application Scientist, I frequently consult on process deviations during the scale-up of azo-based prodrugs. The synthesis of Balsalazide—a colon-specific anti-inflammatory agent—relies on a highly sensitive diazotization and azo coupling sequence, followed by a notoriously difficult salt formation step.

This guide is designed to move beyond basic recipes. Here, we dissect the causality behind experimental failures, provide self-validating workflows, and establish robust parameters to maximize your Active Pharmaceutical Ingredient (API) yield and purity.

Mechanistic Pathway Visualization

Understanding the synthetic flow is critical for diagnosing where yield drops occur. The pathway relies on the N-acylation of β-alanine, reduction to an amine, formation of a highly reactive diazonium intermediate, and final coupling with salicylic acid.

Fig 1: Balsalazide disodium synthesis pathway highlighting critical intermediates and reagents.

Diagnostic Q&A: Troubleshooting Common Failures

Q1: Why is the yield of my azo coupling step consistently below 70%, and why am I detecting phenolic impurities in my HPLC trace? Causality: Diazonium salts are thermodynamically unstable. If your reactor temperature exceeds 5 °C, the diazonium ion undergoes spontaneous nitrogen evolution (N₂ gas loss). This generates a highly reactive aryl cation that immediately reacts with water to form a phenolic impurity (4-hydroxybenzoyl-β-alanine), permanently destroying your starting material. Resolution: You must maintain the diazotization and coupling temperatures strictly between 0 °C and 5 °C. To further stabilize the diazonium intermediate against degradation, consider converting the amine to a sulfonate salt (using a sulfonic acid) prior to nitrite addition, which has been shown to drastically improve the safety and yield of the diazonium intermediate[1].

Q2: During final salt formation, my Balsalazide Disodium API has an inconsistent orange/yellow color and fails purity specs due to unreacted free acid. How can I resolve this? Causality: Balsalazide free acid has notoriously poor solubility in most organic solvents, including ethanol[2]. Traditional methods attempting to form the disodium salt directly in ethanol with ethanolic NaOH result in a heterogeneous slurry. Because the solid never fully dissolves, the inner core of the particles remains unreacted free acid. This trapped acid manifests as color variations and lowers the overall API purity[2]. Resolution: Shift to a homogeneous water/anti-solvent precipitation method. Suspend the free acid in water and titrate with aqueous NaOH until complete dissolution occurs at a pH strictly between 9.4 and 9.9[2]. Once a homogeneous solution is achieved, precipitate the dihydrate salt by adding a water-miscible anti-solvent (e.g., acetonitrile)[2].

Q3: What are the critical process-related impurities I should monitor during process development? Causality: Side reactions during the N-acylation and azo coupling stages generate specific structural analogs. Over-coupling or degradation of the starting materials leads to distinct impurity profiles that must be separated via stability-indicating HPLC. Resolution: You must monitor for eight primary impurities identified during process scale-up, most notably: bis-azo salicylic acid (formed if the diazonium salt couples twice to the salicylic acid ring), des-β-alanine balsalazide (originating from unreacted precursors), and the balsalazide 3-isomer (formed via incorrect regioselectivity during coupling)[3].

Quantitative Process Metrics

To optimize your yield, ensure your reactor parameters align with the optimized conditions detailed below.

Table 1: Process Parameters for Balsalazide Disodium Optimization

Process Parameter	Sub-Optimal Condition	Optimized Condition	Mechanistic Impact
Diazotization Temp	> 5 °C	0 – 2 °C	Prevents N₂ evolution and phenolic impurity formation[1].
Coupling pH	< 8.0	9.0 – 10.0	Maintains salicylic acid in its fully activated phenoxide form for electrophilic attack.
Salt Formation Solvent	Ethanol (Heterogeneous)	Water (1.25 - 2.0 vol)	Ensures complete dissolution of the free acid, preventing trapped unreacted API[2].
Salt Isolation pH	Uncontrolled	9.4 – 9.9	Guarantees complete disodium salt conversion without degrading the azo linkage[2].
Precipitation Method	Evaporation	Anti-solvent (15-20 vol)	Drives high-purity crystallization of the dihydrate solvate form[2].

Validated Experimental Workflows

Every protocol in your lab must be a self-validating system. Do not proceed to the next step unless the validation checkpoint is met.

Workflow A: Controlled Diazotization & Azo Coupling

Objective: Synthesize Balsalazide free acid while suppressing phenol and bis-azo impurities.

• Amine Preparation: Suspend 1.0 eq of 4-aminobenzoyl-β-alanine in water. Add 2.5 eq of HCl (or a sulfonic acid to form a stable sulfonate salt[1]). Cool the reactor to 0–2 °C.

  • Validation Checkpoint: The solution must become completely clear, indicating full ammonium salt formation.

• Diazotization: Slowly dose 1.05 eq of pre-cooled aqueous NaNO₂ into the reactor. Maintain the internal temperature strictly below 5 °C.

  • Validation Checkpoint: Perform a starch-iodide paper test. A persistent blue/black color confirms the presence of the required slight excess of nitrous acid. Quench any excess with sulfamic acid before proceeding to prevent side reactions.

• Azo Coupling: In a separate vessel, prepare a solution of 1.05 eq salicylic acid in aqueous NaOH (pH > 9.0) and cool to 0–5 °C. Slowly pump the diazonium solution into the salicylate solution.

  • Validation Checkpoint: The solution will immediately turn deep orange/red. Maintain the pH between 9.0 and 10.0 using supplemental NaOH to ensure the salicylate remains activated for electrophilic aromatic substitution.

• Isolation: Acidify the mixture with dilute HCl to a pH of 3.5–4.5[2]. Filter the precipitated Balsalazide free acid, wash thoroughly with cold water, and dry.

Workflow B: Homogeneous Disodium Dihydrate Salt Formation

Objective: Convert Balsalazide free acid to the disodium dihydrate API, eliminating unreacted free acid contamination[2].

• Aqueous Suspension: Suspend the Balsalazide free acid in 1.5 volumes of purified water[2].

• Alkaline Titration: Slowly add 20% w/v aqueous NaOH under continuous, vigorous agitation. Monitor the pH using a calibrated probe.

• Homogenization: Cease NaOH addition exactly when the pH reaches 9.4 to 9.9[2].

  • Validation Checkpoint: The reaction mixture must transition from a cloudy suspension to a completely clear, homogeneous solution. If turbidity persists, filter through a 0.45 µm membrane.

• Anti-Solvent Precipitation: Transfer the clear aqueous solution to a crystallizer. Gradually add 15 to 20 volumes of a water-miscible anti-solvent (e.g., acetonitrile)[2].

  • Validation Checkpoint: Rapid formation of a uniform, brightly colored crystalline precipitate indicates successful dihydrate formation.

• Harvesting: Agitate for 2 hours at room temperature, filter, wash with the pure anti-solvent, and dry under vacuum to yield Balsalazide disodium dihydrate (>85% yield)[2].

References

1.[2] Title: process for the industrial synthesis of balsalazide disodium dihydrate - Indian Patents. Source: allindianpatents.com. URL: 2.[1] Title: US7271253B1 - Safe process for the preparation of balsalazide - Google Patents. Source: google.com. URL: 3.[3] Title: Synthesis and Characterization of Metabolites and Potential Impurities of Balsalazide Disodium, an Anti-Inflammatory Drug - Taylor & Francis. Source: tandfonline.com. URL:

Sources

• 1. US7271253B1 - Safe process for the preparation of balsalazide - Google Patents [patents.google.com]
• 2. allindianpatents.com [allindianpatents.com]
• 3. tandfonline.com [tandfonline.com]

Troubleshooting peak tailing in balsalazide HPLC analysis

A Guide to Diagnosing and Resolving Peak Tailing

Welcome to the technical support center for the HPLC analysis of balsalazide. As a Senior Application Scientist, I understand that achieving a sharp, symmetrical peak is critical for accurate quantification. Peak tailing is one of the most common and frustrating issues encountered in liquid chromatography. This guide is structured in a practical question-and-answer format to help you diagnose the root cause of peak tailing in your balsalazide analysis and implement effective, field-proven solutions.

Q1: What is peak tailing and why is it a problem in my balsalazide analysis?

Answer: Peak tailing refers to the asymmetry in a chromatographic peak where the latter half of the peak is broader than the front half. We quantify this using the Asymmetry Factor (As) or Tailing Factor (Tf). An ideal, perfectly symmetrical Gaussian peak has a value of 1.0. In practice, values between 0.9 and 1.2 are often acceptable. However, as tailing increases (As > 1.2), it presents significant analytical challenges.[1]

Specifically, peak tailing compromises your analysis by:

• Reducing Resolution: Tailing peaks can merge with adjacent peaks (e.g., impurities or degradants), making it impossible to quantify each component accurately.

• Complicating Integration: Automated integration software struggles to consistently and accurately determine the start and end points of a tailing peak, leading to high variability in results.

• Lowering Sensitivity: As the peak broadens, its height decreases, which can negatively impact the limit of detection (LOD) and limit of quantification (LOQ).

Ignoring peak tailing is not advisable as it can mask the presence of co-eluting impurities and lead to inaccurate reporting of the active pharmaceutical ingredient (API) concentration.[1]

Q2: I'm observing significant peak tailing for balsalazide. What is the most likely chemical cause?

Answer: The primary chemical cause of peak tailing in reversed-phase HPLC is the presence of unwanted secondary interactions between your analyte and the stationary phase.[1][2] While the main goal is retention via hydrophobic interactions, other mechanisms can interfere. For balsalazide, the two most critical factors are mobile phase pH and silanol interactions .

The Critical Role of Mobile Phase pH and Balsalazide's pKa

Balsalazide is an acidic molecule with multiple ionizable functional groups. Its structure, (E)-5-[[-4-(2-carboxyethyl) aminocarbonyl] phenyl]azo] -2-hydroxybenzoic acid, contains two carboxylic acid groups and one phenolic hydroxyl group.[3][4] This means it has multiple pKa values, with the two carboxylic acid groups having estimated pKa values around ~3.0 and ~4.8 .

The Henderson-Hasselbalch equation dictates that when the mobile phase pH is close to an analyte's pKa, the analyte will exist as a mixture of its ionized (more polar) and non-ionized (more hydrophobic) forms.[5] This equilibrium is disastrous for peak shape. As the analyte band travels through the column, the two forms are essentially trying to separate from each other, resulting in a broad, tailing peak.

The Rule of Thumb: For robust and symmetrical peaks, the mobile phase pH should be at least 1.5 to 2 pH units away from the analyte's pKa.[6][7] For balsalazide, this means operating at a pH below ~2.5 or above ~6.8 . A published method using a pH of 4.5 falls directly in the region where balsalazide's ionization state is changing, making it highly susceptible to peak shape issues.[7][8]

Secondary Interactions with Residual Silanols

Standard silica-based C18 columns have residual, unreacted silanol groups (Si-OH) on their surface. These silanols are acidic and can become deprotonated (SiO-) at mobile phase pH levels above ~3-4.[9] These negatively charged sites can engage in secondary electrostatic interactions with polar functional groups on the balsalazide molecule, creating an alternative retention mechanism that leads to peak tailing.[2]

The diagram below illustrates this unwanted interaction, which holds a portion of the analyte molecules back for longer than the primary hydrophobic mechanism, causing the peak to "tail."

Caption: Unwanted interaction causing peak tailing.

Q3: How do I systematically troubleshoot and optimize the mobile phase to eliminate tailing?

Answer: A systematic approach is key. Start with the most impactful parameter: pH.

Step 1: Verify and Adjust Mobile Phase pH

Your primary goal is to move the mobile phase pH away from balsalazide's critical pKa region (~3.0 - 4.8).

Experimental Protocol: pH Adjustment

• Prepare Buffers: Prepare two fresh batches of your aqueous mobile phase buffer.

  • Buffer A (Low pH): Adjust the pH to 2.5 using phosphoric acid or formic acid.

  • Buffer B (High pH): Adjust the pH to 7.0 using a phosphate or ammonium bicarbonate buffer.

• Solvent Preparation: Mix the aqueous buffer with your organic modifier (e.g., acetonitrile, methanol) in the desired ratio. Crucially, always measure and adjust the pH of the aqueous component before mixing with the organic solvent.

• Equilibration: Equilibrate your column with at least 10-15 column volumes of the new mobile phase.

• Injection: Inject your balsalazide standard and compare the peak shape at pH 2.5 versus pH 7.0.

Expected Outcome & Rationale:

• At pH 2.5 , both carboxylic acid groups on balsalazide will be fully protonated (neutral), and the surface silanols will also be protonated. This suppresses both potential causes of tailing: analyte ionization and silanol interactions. You should observe a significant improvement in peak symmetry, though retention time will likely increase due to the higher hydrophobicity of the neutral molecule.

• At pH 7.0 , both carboxylic acid groups will be fully deprotonated (negatively charged). While this may seem counterintuitive, it creates a single, stable ionic form, which can also yield a symmetrical peak. However, at this pH, surface silanols are also deprotonated, and repulsion between the analyte and stationary phase may occur, drastically reducing retention time.

The table below summarizes the recommended starting points.

Parameter	Recommendation 1 (Ion Suppression)	Recommendation 2 (Full Ionization)	Rationale
Mobile Phase pH	2.5 - 3.0	6.8 - 7.5	Moves pH >2 units away from balsalazide's pKa values to ensure a single, stable form.[6]
Recommended Buffer	Phosphate, Formate	Phosphate, Ammonium Bicarbonate	Choose a buffer whose pKa is close to the target pH for maximum buffering capacity.
Buffer Concentration	20-50 mM	20-50 mM	Higher concentrations can help mask residual silanol activity.[2]

Step 2: Ensure Adequate Buffering Capacity

If slight tailing persists even after pH adjustment, your buffer may not be strong enough to control the micro-environment within the column. Increasing the buffer concentration (e.g., from 10 mM to 25 mM or 50 mM) can enhance pH stability and sometimes helps mask residual silanol sites, further improving peak shape.[2]

Q4: My mobile phase is optimized, but I still see tailing. Could my column be the problem?

Answer: Absolutely. The column is the heart of the separation, and its health is paramount. If mobile phase optimization doesn't solve the issue, your column is the next logical suspect.

Diagnostic Protocol: Column Health Check

• Inject a Neutral Compound: Prepare a solution of a neutral, non-polar compound (e.g., toluene, naphthalene). Inject it using your method conditions.

  • Rationale: Neutral compounds do not engage in acid-base interactions with the stationary phase. If the neutral compound's peak also tails, it strongly indicates a physical problem with the column (a void) or the system (extra-column volume), not a chemical interaction issue.

• Substitute with a New Column: The most definitive test is to replace your current column with a new, high-quality C18 column of the same dimensions.

  • Rationale: If the peak shape improves dramatically on the new column, your old column has degraded. Columns degrade over time, especially when used with aggressive pH conditions, leading to exposed silanols or bed collapse. Modern, high-purity, end-capped columns are specifically designed to have minimal residual silanol activity and are more resistant to degradation.[1][2]

Troubleshooting Flowchart

The following diagram outlines a logical workflow for diagnosing the source of peak tailing.

Caption: Systematic troubleshooting workflow for peak tailing.

Q5: What other instrumental or sample preparation factors could cause peak tailing for balsalazide?

Answer: While less common than pH and column issues, these factors can contribute to peak distortion and should be checked.

Potential Cause	Diagnosis & Solution	Rationale
Mass Overload	Diagnose: Inject a series of dilutions of your sample (e.g., 50%, 25%, 10% of the original concentration). Solution: If peak shape improves at lower concentrations, reduce the mass injected onto the column.	Injecting too much analyte saturates the stationary phase, leading to peak distortion that often manifests as tailing or fronting.[1]
Sample Solvent Mismatch	Diagnose: Compare the solvent used to dissolve your sample with the mobile phase composition. Solution: Dissolve your balsalazide sample in the initial mobile phase itself, or in a solvent that is weaker (more aqueous) than the mobile phase.	If the sample is dissolved in a solvent much stronger (e.g., 100% acetonitrile) than the mobile phase, the analyte band will not focus properly at the head of the column, causing broadening and tailing.
Extra-Column Effects	Diagnose: Inspect all tubing and fittings between the injector and the detector. Solution: Use tubing with the smallest possible internal diameter and cut tubing ends perfectly flat. Ensure fittings are properly swaged and there are no gaps.	Excessive tubing length or poorly made connections create "dead volume" where the sample can diffuse and mix, causing band broadening that appears as symmetrical or tailing peaks for all components.

Frequently Asked Questions (FAQs)

• Q: Can I use a mobile phase pH of 4.5 for balsalazide?

  • A: It is strongly discouraged. A pH of 4.5 is very close to one of balsalazide's pKa values, which will likely result in poor peak shape and a non-robust method.[5]

• Q: What type of column is best to avoid tailing?

  • A: A modern, high-purity, base-deactivated (end-capped) C18 column is highly recommended. These columns are designed to minimize surface silanol activity.[1][2]

• Q: My peak shape is good, but my retention time is drifting. What could be the cause?

  • A: Retention time drift, especially for an ionizable compound like balsalazide, is often caused by inadequate mobile phase buffering or temperature fluctuations. Ensure your buffer is fresh, correctly prepared, and has sufficient capacity. Also, use a column thermostat to maintain a stable temperature.

• Q: Is it better to operate at low pH or high pH?

  • A: For balsalazide, starting at a low pH (2.5-3.0) is generally the most robust approach. It simultaneously suppresses the ionization of both the analyte's carboxylic acid groups and the column's residual silanols, addressing the two primary chemical causes of peak tailing.

References

• National Center for Biotechnology Information. (n.d.). Balsalazide. PubChem. Retrieved from [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from [Link]

• U.S. Food and Drug Administration. (2000). N20-610S016 Balsalazide Clinpharm BPCA. Retrieved from [Link]

• Hossain, M. A., et al. (2018). A Study of Method Development, Validation, and Forced Degradation for Simultaneous Quantification of Paracetamol and Ibuprofen in Pharmaceutical Dosage Form by RP-HPLC Method. PMC. Retrieved from [Link]

• Agilent Technologies. (n.d.). Control pH During Method Development for Better Chromatography. Retrieved from [Link]

• Sowjanya, G., et al. (2013). rp-hplc method development and validation of balsalazide in bulk and capsule dosage form. International Journal of Pharmacy. Retrieved from [Link]

• Dolan, J. W. (2022). Back to Basics: The Role of pH in Retention and Selectivity. LCGC International. Retrieved from [Link]

• PharmaCores. (2025). HPLC Method development: an overview. Retrieved from [Link]

• Phenomenex. (2025). How to Reduce Peak Tailing in HPLC? Retrieved from [Link]

• ResearchGate. (2013). How can I prevent peak tailing in HPLC? Retrieved from [Link]

• Chromatography Forum. (2008). how drug's pKa help in RP-HPLC method development. Retrieved from [Link]

• precisionFDA. (n.d.). BALSALAZIDE. Retrieved from [Link]

• Veeprho. (2025). Exploring the Role of pH in HPLC Separation. Retrieved from [Link]

• Moravek. (2024). Exploring the Role of pH in HPLC Separation. Retrieved from [Link]

• Industry news. (2023). The Importance Of Mobile Phase PH in Chromatographic Separations. Retrieved from [Link]

• ChromaNik Technologies Inc. (2009). Study of Secondary Interaction Based on Residual Silanol Groups for Reversed-Phase Liquid Chromatography II. Retrieved from [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]

• Axion Labs. (2022). HPLC Peak Tailing. Retrieved from [Link]

• New Drug Approvals. (2017). Balsalazide. Retrieved from [Link]

• Chrom Tech, Inc. (2025). What Causes Peak Tailing in HPLC? Retrieved from [Link]

• ResearchGate. (2013). How can I prevent peak tailing in HPLC? Retrieved from [Link]

• LCGC. (2022). The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. Retrieved from [Link]

Sources

• 1. Balsalazide Disodium | C17H13N3Na2O6 | CID 135413496 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Balsalazide - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. A Study of Method Development, Validation, and Forced Degradation for Simultaneous Quantification of Paracetamol and Ibuprofen in Pharmaceutical Dosage Form by RP-HPLC Method - PMC [pmc.ncbi.nlm.nih.gov]
• 4. HPLC Method development: an overview. [pharmacores.com]
• 5. courses.washington.edu [courses.washington.edu]
• 6. CAS 150399-21-6: Balsalazide disodium dihydrate [cymitquimica.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. how drug's pKa help in RP-HPLC method development - Chromatography Forum [chromforum.org]
• 9. ijarsct.co.in [ijarsct.co.in]

Technical Support Center: Preventing Hydrate Loss in Balsalazide Disodium During Drying

Welcome to the Application Scientist Support Portal. As a Senior Application Scientist, I have designed this technical guide to address a critical vulnerability in the downstream processing of aminosalicylate prodrugs: maintaining the precise hydration state of Balsalazide Disodium.

This guide abandons generic troubleshooting in favor of mechanistic causality. We will explore the thermodynamics of hydrate stability, establish self-validating analytical workflows, and provide actionable solutions to ensure your active pharmaceutical ingredient (API) retains its structural integrity from the drying tray to the final dosage form.

Part 1: Mechanistic Grounding & Clinical Relevance

Balsalazide disodium is an anti-inflammatory prodrug specifically engineered for the treatment of ulcerative colitis. It is optimally synthesized and formulated as a dihydrate (C₁₇H₁₃N₃O₆Na₂ • 2H₂O)[1]. Upon oral administration, the intact prodrug bypasses the upper gastrointestinal tract. Once it reaches the colon, bacterial azoreductases cleave the azo bond, releasing the inert carrier 4-aminobenzoyl-β-alanine and the active moiety, 5-aminosalicylic acid (5-ASA). 5-ASA then acts locally to inhibit cyclooxygenase (COX) and lipoxygenase (LOX) pathways, and activates PPAR-γ to reduce colonic inflammation[2].

Balsalazide disodium colonic metabolism and 5-ASA signaling pathway.

The Causality of Hydrate Loss: The two moles of water in Balsalazide disodium dihydrate are not residual manufacturing solvents; they are structural lattice water. When subjected to aggressive drying techniques (e.g., high-vacuum or temperatures >50°C), the thermal energy introduced exceeds the activation energy of the hydrogen bonds anchoring these water molecules. This forces a phase transition from a stable dihydrate to a metastable anhydrate. As established in pharmaceutical solid-state chemistry, anhydrous forms generated this way possess high free energy and are thermodynamically unstable under ambient humidity[3]. They will spontaneously scavenge moisture from the environment, leading to unpredictable powder rheology, capping during tableting, and accelerated chemical degradation[4].

Part 2: Troubleshooting Guide (Q&A)

Q1: Our Loss on Drying (LOD) indicates we hit the target moisture of 8.2%, but the powder is highly static and capping during the compression phase. What went wrong? A1: You are experiencing the "Surface Moisture Illusion." LOD is a non-specific thermal method that cannot distinguish between bound lattice water and free surface water. If your drying rate was too rapid, you likely over-dried the API (stripping the lattice water to form an anhydrate) and then the highly hygroscopic anhydrate rapidly absorbed ambient surface moisture during cooling/transfer. The LOD reads 8.2% (surface water), but the crystal lattice remains collapsed. Solution: Shift from LOD to a self-validating orthogonal approach using Karl Fischer (KF) titration and Thermogravimetric Analysis (TGA).

Q2: How do we prevent thermal stress during the milling of the dried Balsalazide cake? A2: Mechanical energy during milling converts to localized thermal energy, which can induce localized dehydration. Causality: The localized heat exceeds the dehydration onset temperature of the dihydrate. Solution: Implement cryogenic milling or utilize a cooling jacket on your conical mill to maintain the product temperature below 30°C. Furthermore, mill under a controlled humidity environment (RH ~40-50%) rather than a dry nitrogen purge, which acts as a desiccant and strips lattice water.

Q3: We are seeing batch-to-batch variability in the dissolution profiles of our final capsules. Could drying be the culprit? A3: Absolutely. The choice between a hydrated and anhydrous form of an API is a critical factor for solid dosage stability and mechanical behavior[3]. The anhydrate form of Balsalazide disodium has a different intrinsic solubility rate and tends to form a gel layer upon contact with aqueous media, retarding dissolution. Strict adherence to the dihydrate form ensures reproducible bioavailability.

Part 3: Self-Validating Experimental Protocol

To guarantee scientific integrity, the following drying and characterization protocol operates as a self-validating system . If the drying parameters fail, the orthogonal analytical steps (TGA and PXRD) will immediately flag the discrepancy, preventing the progression of compromised API.

Step-by-Step Methodology: Controlled Drying & Verification

• Wet Cake Preparation: Isolate the Balsalazide disodium wet cake post-crystallization via centrifugation. Ensure the residual solvent (e.g., ethanol/water) is minimized mechanically before applying heat.

• Controlled Vacuum Drying:

  • Transfer the wet cake to an agitated vacuum pan dryer.

  • Parameter limits: Set the jacket temperature to max 40°C . Apply a moderate vacuum (e.g., 100-200 mbar).

  • Crucial Step: Introduce a controlled, humidified nitrogen sweep (RH ~30%) into the headspace. This establishes a partial pressure of water vapor that prevents the equilibrium from shifting toward complete dehydration.

• In-Process Monitoring: Utilize Near-Infrared (NIR) spectroscopy through a sight-glass to monitor the transition of the O-H stretch overtone bands. Stop drying when the free-water band plateaus, leaving the bound-water bands intact.

• Orthogonal End-Point Quantification (The Validation):

  • Karl Fischer (KF) Titration: Run volumetric KF to confirm total water content is between 8.0% and 8.5% (Theoretical is ~8.24%).

  • Thermogravimetric Analysis (TGA): Run TGA from 25°C to 150°C at 10°C/min. A self-validating dihydrate will show a distinct, sharp weight loss step of ~8.2% starting around 60-70°C, confirming the water is bound in the lattice, not resting on the surface.

• Crystallographic Verification: Perform Powder X-Ray Diffraction (PXRD). Compare the diffractogram against the reference dihydrate standard to ensure no amorphous halos or polymorphic shifts occurred.

Step-by-step drying and solid-state quality control workflow.

Part 4: Quantitative Data Presentation

The following table summarizes the critical physicochemical differences between the target dihydrate and the degraded anhydrate, highlighting why preventing hydrate loss is paramount for formulation success.

Physicochemical Property	Balsalazide Disodium Dihydrate (Target)	Balsalazide Disodium Anhydrate (Degradant)
Molecular Weight	437.32 g/mol [1]	401.28 g/mol
Theoretical Water Content	~8.24% (w/w)	0.00% (w/w)
Physical Appearance	Odorless orange to yellow microcrystalline powder[1]	Yellow amorphous or metastable powder
Hygroscopicity	Non-hygroscopic (Lattice is saturated)	Highly hygroscopic (Readily absorbs ambient moisture)
Thermodynamic Stability	High (Under ambient conditions)[3]	Low (Prone to rapid phase transition)
Powder Rheology	Free-flowing, optimal for encapsulation	Cohesive, static-prone, high risk of tableting failure

Part 5: Frequently Asked Questions (FAQs)

Can we use excipients to protect the dihydrate during secondary drying or storage? Yes. Excipients play a crucial role in moisture management. Utilizing moisture barriers (like specific film coatings) or moisture absorbers within the formulation can inhibit water activity and shield the moisture-sensitive API from external humidity fluctuations during its shelf life[4].

If a batch is over-dried into the anhydrate form, can it be salvaged? Technically, yes, through controlled re-crystallization or high-humidity environmental exposure (vapor sorption). However, spontaneous rehydration often leads to a mixture of polymorphs or amorphous domains rather than a uniform dihydrate crystal lattice. The safest, regulatory-compliant approach is to re-dissolve the batch and repeat the crystallization and controlled drying process.

Why does the API turn slightly darker orange when over-dried? The removal of lattice water alters the d-spacing in the crystal lattice, which slightly shifts the optical properties and the way the azo-bond chromophore interacts with light. A color shift is a strong visual indicator of a solid-state phase transition.

References

1.[1] WO2007025146A2 - Balsalazide formulations and manufacture and use thereof. Google Patents. Available at: 2.[2] Balsalazide disodium - Anti-inflammatory Agent for IBD. APExBIO. Available at: 3.[4] The Science Behind Moisture Management in Pharmaceuticals: Role of Excipients. Colorcon. Available at: 4.[3] Pharmaceutical Hydrates Analysis—Overview of Methods and Recent Advances. PMC (National Institutes of Health). Available at:

Sources

• 1. WO2007025146A2 - Balsalazide formulations and manufacture and use thereof - Google Patents [patents.google.com]
• 2. apexbt.com [apexbt.com]
• 3. Pharmaceutical Hydrates Analysis—Overview of Methods and Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 4. colorcon.com [colorcon.com]

Stability indicating assay for balsalazide disodium salt

Welcome to the Technical Support Center for Analytical Development. As a Senior Application Scientist, I have designed this guide to address the complex chromatographic behavior of balsalazide disodium. Balsalazide is an azo-bond-containing prodrug that delivers 5-aminosalicylic acid (5-ASA) to the colon. Due to its multiple ionizable functional groups and labile azo linkage, developing a robust Stability-Indicating Assay (SIA) requires precise control over mobile phase chemistry and rigorous forced degradation protocols.

This guide moves beyond basic procedures, explaining the mechanistic causality behind each analytical choice to ensure your methods are self-validating and compliant with ICH Q1A guidelines.

I. Method Development & Validation Architecture

To establish a self-validating system, the degradation workflow must include immediate neutralization to arrest chemical reactions, followed by Photodiode Array (PDA) peak purity analysis. This guarantees that the analytical snapshot is accurate and that the API peak is spectrally homogeneous (free of co-eluting degradants)[1].

Workflow for Stability-Indicating Assay and Forced Degradation of Balsalazide Disodium.

II. Step-by-Step Experimental Protocols

A. Standardized Forced Degradation Protocol

Balsalazide is highly susceptible to base and acid hydrolysis. To achieve the target 5–20% degradation required to validate a stability-indicating method, follow these precise stress conditions:

• Acidic Hydrolysis: Transfer 10 mg of Balsalazide API into a 100 mL volumetric flask. Add 10 mL of 1N HCl and store at room temperature for 12 hours. Crucial Step: Neutralize with 10 mL of 1N NaOH immediately after the time point to prevent ongoing degradation prior to injection.

• Alkaline Hydrolysis: Expose 10 mg of API to 10 mL of 1N NaOH for 12 hours. Neutralize with 10 mL of 1N HCl. (Note: Balsalazide degrades rapidly in base; monitor closely to prevent total destruction of the API).

• Oxidative Stress: Treat 10 mg of API with 10 mL of 3.0%

  for 12 hours at room temperature[2].

• Thermal & Photolytic Stress: Expose solid API to dry heat (105°C) for 48 hours, and UV light (254 nm) for 7 days. Dissolve in mobile phase post-exposure[1].

• Final Dilution: Dilute all neutralized samples with the mobile phase to a final target concentration of 100 µg/mL. Filter through a 0.45 µm PTFE syringe filter.

B. Optimized RP-HPLC Methodology

The pKa of balsalazide disodium is approximately 3.06[1]. To prevent peak tailing caused by partial ionization of the carboxylic acid groups, the mobile phase pH must be strictly controlled below the pKa or buffered slightly above it with a strong ionic strength.

• Stationary Phase: Use an end-capped C18 column (e.g., 250 × 4.6 mm, 5.0 μm) to minimize secondary silanol interactions.

• Mobile Phase Preparation:

  • Aqueous Buffer: Prepare a 10 mM Potassium dihydrogen orthophosphate (or Ammonium formate) buffer. Adjust the pH to 2.5 using orthophosphoric acid (or pH 3.5 with formic acid)[1],[3].

  • Organic Modifier: HPLC-grade Methanol[3].

• Chromatographic Conditions:

  • Elution: Gradient elution is preferred to wash out highly polar azo-cleavage fragments, though an isocratic ratio of 55:45 (Buffer:MeOH) can be used for routine assay.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35°C (stabilizes retention times).

  • Detection: PDA detector set to 240 nm or 361 nm[1],[3].

III. Quantitative Degradation Profile

The following table summarizes the expected degradation behavior of balsalazide disodium under ICH Q1A stress conditions. Use this as a benchmark to validate your mass balance calculations.

Stress Condition	Reagent / Environment	Exposure Time	Expected Degradation (%)	Primary Mechanistic Pathway
Acidic	1N HCl	12 hours	15 - 20%	Hydrolysis of the amide bond; azo cleavage
Alkaline	1N NaOH	12 hours	25 - 35%	Rapid alkaline hydrolysis of the azo linkage
Oxidative	3.0%	12 hours	10 - 15%	N-oxidation of the azo bond
Thermal	105°C (Solid API)	48 hours	< 2%	Highly stable; no significant degradation
Photolytic	UV 254 nm	7 days	5 - 10%	Photolytic cleavage[1]

IV. Troubleshooting Guide & FAQs

Troubleshooting logic for common HPLC issues with Balsalazide Disodium.

Q1: I am observing severe peak tailing for the main Balsalazide peak. How do I correct this?

A1: This is a classic symptom of inappropriate mobile phase pH. Balsalazide has multiple acidic functional groups with a pKa of ~3.06[1]. If your buffer pH is between 3.5 and 5.0, the molecule exists in a partially ionized state, leading to mixed-mode retention and secondary interactions with unreacted silanols on the silica support.

• Corrective Action: Lower the pH of your aqueous buffer to 2.5 using orthophosphoric acid to fully protonate the carboxylic acids, ensuring a single, neutral species interacts with the C18 stationary phase[3]. Alternatively, switch to a highly end-capped column.

Q2: During alkaline stress testing, my mass balance is only 75%. Where are the missing degradation products?

A2: Balsalazide degrades aggressively under basic conditions, often cleaving at the azo bond to form highly polar fragments (e.g., 5-ASA derivatives). If your method is isocratic with a high organic modifier concentration (e.g., >40% Methanol), these highly polar degradants will not be retained and will elute in the void volume (

), making them invisible to your integration.

• Corrective Action: Implement a gradient elution profile starting at 95% aqueous buffer for the first 3-5 minutes to trap and resolve polar fragments before ramping up the organic modifier[3].

Q3: How do I definitively prove my method is "Stability-Indicating" to regulatory agencies?

A3: A method is only stability-indicating if it proves that no degradation product co-elutes with the API. You must build a self-validating data package using a Photodiode Array (PDA) detector[2].

• Corrective Action: Extract the peak purity data for the Balsalazide peak across all stress conditions. The software will calculate a Purity Angle and a Purity Threshold. As long as the Purity Angle < Purity Threshold , the peak is spectrally homogeneous, proving no degradants are hidden beneath the API peak.

Q4: Why do I see baseline drift during the analysis of oxidatively stressed samples?

A4: Hydrogen peroxide (

) absorbs strongly in the low UV range. If you are monitoring at 240 nm without neutralizing or degrading the residual peroxide prior to injection, it will elute as a massive, broad peak or cause severe baseline drift[2].

• Corrective Action: Ensure you are using a slightly higher wavelength where balsalazide still absorbs strongly (e.g., 361 nm)[1], or quench the peroxide reaction prior to sample dilution.

V. References

• Optimization of stability-indicating HPLC method for separation and quantification of process related impurities of Balsalazide Source: KoreaScience URL:[Link]

• Development and Validation of Stability Indicating RP-HPLC Method for Estimation of Balsalazide disodium dihydrate in Bulk and Pharmaceutical Formulation Source: SciSpace URL:[Link]

• A Stability-Indicating LC Method for Analysis of Balsalazide Disodium in the Bulk Drug and in Pharmaceutical Dosage Forms Source: ResearchGate URL:[Link]

Sources

• 1. scispace.com [scispace.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]

Resolution of enantiomeric impurities in balsalazide precursors

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address a critical stereochemical misconception frequently encountered during the method development for balsalazide synthesis, and to provide a robust, self-validating protocol for isolating true process impurities.

Part 1: Core Diagnostic & FAQs

Q: I am attempting to resolve enantiomeric impurities in my balsalazide precursors, but I am getting inconsistent peak splitting. What chiral stationary phase (CSP) should I use? A: You should not use a CSP. Balsalazide and its primary precursors—5-aminosalicylic acid (5-ASA) and 4-aminobenzoyl-β-alanine (4-ABA)—are completely achiral molecules[1]. If you are observing peak splitting or "enantiomeric" doublets during method development, you are likely detecting geometric isomers, positional isomers, or degradation products, not enantiomers. Attempting chiral resolution on an achiral system often leads to artifactual peak splitting due to column interactions rather than true stereoisomeric separation.

Q: If the molecule is achiral, what is actually causing the peak splitting in my chromatograms? A: The azo bond (-N=N-) linking the 5-ASA and 4-ABA moieties is highly susceptible to photo-induced geometric isomerization. While the (E)-isomer (trans) is the thermodynamically stable and pharmacologically active form of balsalazide, exposure to UV light during synthesis or sample preparation can generate the (Z)-isomer (cis). Additionally, the coupling reaction can produce positional isomers, such as the balsalazide 3-isomer instead of the desired 5-isomer, alongside process impurities like des-alanine balsalazide[2].

Q: How do I separate these process impurities if chiral chromatography is the wrong approach? A: You must pivot to a stability-indicating reverse-phase high-performance liquid chromatography (RP-HPLC) method. By carefully tuning the mobile phase pH to exploit the pKa differences of the carboxylic acid and phenolic groups, you can achieve baseline resolution of the active pharmaceutical ingredient (API) from its degradation products (DPs) and positional isomers.

Part 2: Troubleshooting Guide & Methodology

Protocol: Stability-Indicating Isocratic RP-HPLC for Balsalazide Impurities

Causality & Design: This method utilizes a buffered aqueous-organic mobile phase. The pH is strictly controlled at 4.5. Balsalazide has multiple ionizable groups (carboxylic acids with pKa ~2-3, and a phenol with pKa ~12). At pH 4.5, the carboxylic acids are fully ionized while the phenol remains protonated, ensuring consistent retention times and sharp peak shapes without degrading the silica-based stationary phase.

Step 1: Mobile Phase Preparation

• Prepare a 0.2 M sodium acetate solution in ultra-pure water.

• Adjust the pH to exactly 4.5 using glacial acetic acid. Causality: Do not use stronger acids (like HCl), as chloride ions can corrode HPLC stainless steel components, and a lower pH will protonate the carboxylic groups, causing unpredictable retention shifts and peak tailing.

• Combine the pH 4.5 buffer with HPLC-grade methanol in a 55:45 (v/v) ratio.

• Vacuum filter through a 0.45 μm membrane and sonicate for 10 minutes to degas.

Step 2: Chromatographic Setup

• Column: Install a Spherisorb ODS2 (250 × 4.6 mm, 5.0 μm) column.

• Flow Rate: Set to 1.0 mL/min (isocratic elution).

• Temperature: Maintain at ambient room temperature.

• Detection: Set the UV detector to 255 nm. Causality: Spectral overlay analysis confirms that 255 nm provides the optimal absorption maximum for the conjugated azo-aromatic system shared by balsalazide and its primary impurities, maximizing the signal-to-noise ratio.

Step 3: System Suitability and Self-Validation

• Inject a blank (mobile phase) to establish baseline stability.

• Inject a standard resolution mixture containing Balsalazide (50-300 µg/mL) and known impurities (0.05-0.30 µg/mL).

• Validation Check: The method is self-validating if the resolution (

  ) between all adjacent peaks is > 2.0 and peak asymmetry is between 0.8 and 1.5. If , verify the mobile phase pH, as slight deviations will alter the ionization state of the analytes.

Part 3: Quantitative Data Summary

Table 1: Chromatographic Resolution of Balsalazide and Key Degradation Products

Analyte	Structural Identity	Retention Time (min)	Limit of Detection (µg/mL)
Impurity 3 (DP 3)	5-[(E)-(4-carbamoylphenyl)diazenyl]-2-hydroxybenzoic acid	3.16	0.009
Impurity 1 (DP 1)	3-({4-[(E)-(4-hydroxyphenyl) diazenyl]benzoyl}amino)propanoic acid	4.88	0.003
Impurity 2 (DP 2)	4-[(E)-(4-hydroxyphenyl)diazenyl] benzamide	6.21	0.015
Balsalazide (API)	(E)-5-{[4-(2-carboxyethylcarbamoyl)phenyl]diazenyl}-2-hydroxybenzoic acid	8.07	N/A

Note: Data synthesized from optimized stability-indicating LC-MS/MS studies.

Part 4: Diagnostic Workflow Visualization

Figure 1: Diagnostic workflow for resolving pseudo-enantiomeric peak splitting in balsalazide.

References

• [1] Balsalazide - Wikipedia. URL: [Link]

• [2] Synthesis and Characterization of Metabolites and Potential Impurities of Balsalazide Disodium, an Anti-Inflammatory Drug - ResearchGate. URL:[Link]

• Characterization of degradation products of the Balsalazide by Mass spectrometry: Optimization of stability-indicating HPLC method for separation and quantification of process related impurities of Balsalazide - Korea Science. URL:[Link]

Sources

• 1. Balsalazide - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Controlling Particle Size Distribution in Balsalazide API Production

Welcome to the Advanced Technical Support Center for Balsalazide Disodium Active Pharmaceutical Ingredient (API) manufacturing. As a Senior Application Scientist, I have designed this resource specifically for process chemists, researchers, and drug development professionals.

Balsalazide disodium is a high-dose prodrug (typically formulated in 750 mg capsules) requiring strict control over its physical properties. Deviations in Particle Size Distribution (PSD) directly impact downstream flowability, bulk density, and the stability of its dihydrate crystal lattice. This guide synthesizes field-proven troubleshooting strategies, mechanistic causality, and self-validating protocols to ensure your crystallization workflows remain robust from bench to pilot scale.

Mechanistic Workflow of Balsalazide Crystallization

To achieve the target PSD without relying on destructive dry milling, the crystallization process must be engineered as a highly controlled thermodynamic system. The workflow below illustrates the critical path from dissolution to the isolation of the target dihydrate API.

Workflow for Balsalazide Disodium API crystallization and PSD control.

Troubleshooting Guides & FAQs

Q1: Why is our Balsalazide disodium API batch showing excessive fines during scale-up? Causality: Scale-up fundamentally alters hydrodynamics and heat transfer. In large-scale reactors, the jacket temperature must often be set significantly lower than the bulk temperature to maintain the desired cooling rate. This thermal gradient creates localized zones of high supersaturation near the vessel walls. Consequently, primary nucleation dominates over controlled crystal growth, leading to a rapid burst of fine particles 1. Solution: Transition from a linear cooling profile to a non-linear (cubic) cooling profile. Introduce seed crystals within the metastable zone to consume supersaturation via growth rather than spontaneous nucleation .

Q2: How do we prevent agglomeration during the cooling crystallization phase? Causality: Agglomeration is driven by a combination of high supersaturation and inadequate mixing. When supersaturation is high, crystal surfaces grow rapidly. If mixing is poor, crystals remain in close contact for extended periods, allowing their rapidly growing surfaces to cement together 3. Solution: Optimize agitation to ensure uniform suspension without inducing excessive shear. Use a pitched-blade turbine to promote axial flow, and carefully control anti-solvent addition rates to prevent localized supersaturation spikes 4.

Q3: We are observing a loss of the dihydrate form and reduced crystallinity during dry milling. How can we achieve target PSD without compromising the crystal lattice? Causality: Balsalazide disodium is formulated as a dihydrate. High-energy dry milling (e.g., jet or pin milling) imparts intense localized mechanical stress and heat. This energy irreversibly damages the hydrate crystal lattice, stripping bound water and inducing polymorphic shifts or amorphization 1. Solution: Shift from dry milling to controlled crystallization coupled with in-situ wet milling (e.g., rotor-stator loop). Wet milling dissipates heat efficiently into the solvent, preserving the dihydrate structure while achieving the target PSD 1.

Q4: What are the target PSD and bulk density parameters for Balsalazide capsule formulation, and how do they impact encapsulation? Causality: Balsalazide capsules demand a high drug load. To fit 750 mg into a standard capsule, the powder blend must possess optimal flowability and a specific bulk density. If the API PSD is too fine, the resulting blend will exhibit poor flow and low tapped bulk density, leading to weight variation and encapsulation failures. Solution: Target an API feed powder average particle diameter of 8 to 30 μm. After granulation with excipients (colloidal silicon dioxide and magnesium stearate), the final powder blend should achieve an average particle diameter of 300 to 675 μm and a Loose Bulk Density (LBD) of 0.67 to 0.69 g/cc 5.

Logical causality of particle size deviations during API crystallization.

Self-Validating Experimental Protocols

Protocol 1: Seeded Cooling Crystallization for Balsalazide Disodium

This protocol is designed to bypass primary nucleation, ensuring crystal growth dominates to achieve the 8–30 μm target size.

• Dissolution: Dissolve crude Balsalazide disodium in the validated solvent system at 65°C until complete dissolution is achieved.

• Filtration: Pass the hot solution through a 0.2 μm inline filter into a pre-heated crystallizer to remove foreign particulates (preventing heterogeneous nucleation).

• Initial Cooling: Cool the solution linearly to the upper limit of the metastable zone (e.g., 55°C).

• Seeding: Introduce 1-3% w/w of pre-milled Balsalazide disodium dihydrate seeds (target size 5-10 μm).

  • Self-Validation Checkpoint: Monitor turbidity using an in-line probe. Turbidity should spike upon seed addition and stabilize. If turbidity drops to zero, seeds have dissolved (indicating undersaturation); if it climbs exponentially, bulk precipitation has occurred.

• Growth Phase: Hold the temperature constant for 60 minutes to allow the seeds to heal and begin consuming the supersaturation.

• Cubic Cooling: Execute a non-linear (cubic) cooling profile down to 5°C over 6-8 hours.

  • Self-Validation Checkpoint: In-line Focused Beam Reflectance Measurement (FBRM) should show a steady increase in chord length without a sudden spike in fine counts 6.

• Isolation: Filter the slurry, wash with cold anti-solvent, and dry under vacuum at a controlled temperature to preserve the dihydrate state.

Protocol 2: In-line Wet Milling for PSD Control

Use this protocol when seeding alone is insufficient to narrow a wide PSD.

• Integration: Install a rotor-stator wet mill in a recirculation loop attached to the bottom valve of the crystallization vessel.

• Activation: Activate the wet mill during the final stages of the cubic cooling profile (e.g., when the bulk temperature reaches 20°C).

• Milling: Recirculate the slurry through the mill at a controlled shear rate (e.g., 3000 rpm) for 2-3 turnover volumes.

• Real-time Monitoring: Continuously monitor the PSD using in-line laser diffraction or FBRM.

  • Self-Validation Checkpoint: The D90 value must steadily decrease and plateau at the target specification (≤30 μm).

• Annealing: Deactivate the mill and hold the slurry at 5°C for 2 hours with gentle agitation. This allows the high-energy crystal surfaces cleaved during milling to anneal, stabilizing the dihydrate form prior to filtration.

Quantitative Data Summaries

Table 1: Troubleshooting Matrix for PSD Deviations

Observed Issue	Primary Cause	Mechanistic Effect	Corrective Action
Excessive Fines (<8 μm)	Rapid cooling rate at vessel wall	Primary nucleation dominates over crystal growth	Implement cubic cooling profile; introduce seeds in metastable zone.
Agglomeration (>30 μm)	Poor agitation / High supersaturation	Crystals collide and cement via rapid surface growth	Increase impeller speed; switch to pitched-blade turbine; slow anti-solvent rate.
Loss of Dihydrate / Amorphization	High-energy dry milling	Mechanical stress disrupts hydrate crystal lattice	Replace dry milling with in-situ wet milling or direct seeded crystallization.

Table 2: Target PSD and Bulk Density Parameters for Balsalazide Formulation

Parameter	Target Range	Impact on Downstream Formulation
API Feed Powder Diameter	8 – 30 μm	Ensures homogeneous blending with excipients; prevents segregation.
Final Blend Diameter	300 – 675 μm	Optimizes flowability into the encapsulation machine hoppers.
Loose Bulk Density (LBD)	0.67 – 0.69 g/cc	Critical for fitting the required 750 mg dose into standard capsule sizes.
Tapped Bulk Density (TBD)	0.57 – 0.63 g/cc	Dictates the compressibility and packing fraction during encapsulation.

References

• Balsalazide formulations and manufacture and use thereof - Google Patents (WO2007025146A2). 5

• Crystallization of APIs: Methods and Challenges - BOC Sciences.

• API Crystallization - Crystal Pharmatech. 4

• Targeting Particle Size Specification in Pharmaceutical Crystallization - Continuus Pharma. 3

• Strategies to Control Particle Size During Crystallization Processes - ResearchGate.1

• Crystallization & Precipitation | Definition, Steps, Equipment - Mettler Toledo. 6

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• 1. researchgate.net [researchgate.net]
• 3. continuuspharma.com [continuuspharma.com]
• 4. crystalpharmatech.com [crystalpharmatech.com]
• 5. WO2007025146A2 - Balsalazide formulations and manufacture and use thereof - Google Patents [patents.google.com]
• 6. mt.com [mt.com]

Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of Balsalazide Disodium and Sulfasalazine in Colitis Models

For Researchers, Scientists, and Drug Development Professionals

Introduction: Two Generations of Aminosalicylates in the Fight Against Colitis

Inflammatory bowel disease (IBD), encompassing ulcerative colitis and Crohn's disease, is characterized by chronic inflammation of the gastrointestinal tract. Aminosalicylates have long been a cornerstone of treatment for mild-to-moderate ulcerative colitis. Sulfasalazine, a first-generation aminosalicylate, has been in clinical use for decades.[1][2] It consists of a 5-aminosalicylic acid (5-ASA) molecule linked to sulfapyridine via an azo bond.[2] While effective, the systemic absorption of the sulfapyridine moiety is associated with a significant number of adverse effects.[1][3][4]

Balsalazide disodium represents a second-generation aminosalicylate designed to improve targeted delivery of 5-ASA to the colon and minimize systemic side effects.[3][4][5] It links 5-ASA to an inert carrier molecule, 4-aminobenzoyl-β-alanine, also through an azo bond.[6][7] This guide will dissect the comparative efficacy of these two compounds in preclinical colitis models, providing a framework for understanding their therapeutic potential and guiding future research.

Mechanism of Action: A Tale of Two Pathways

The therapeutic effects of both balsalazide and sulfasalazine are ultimately mediated by the local action of 5-ASA in the colon. However, the parent compounds and their metabolites interact with distinct inflammatory pathways.

Balsalazide: Targeting PPAR-γ to Modulate the Inflammatory Response

Balsalazide acts as a prodrug, delivering 5-ASA to the colon where it is released by bacterial azoreductases.[5][6] 5-ASA is a known agonist of the Peroxisome Proliferator-Activated Receptor-gamma (PPAR-γ), a nuclear receptor that plays a critical role in regulating inflammation.[8][9][10] Activation of PPAR-γ by 5-ASA leads to the transrepression of pro-inflammatory transcription factors, including Nuclear Factor-kappa B (NF-κB).[8][10] This results in a downstream reduction of pro-inflammatory cytokine production.[9]

Caption: Balsalazide's Mechanism of Action.

Sulfasalazine: Direct Inhibition of the NF-κB Pathway

While sulfasalazine also delivers 5-ASA to the colon, the intact molecule and its sulfapyridine moiety possess distinct anti-inflammatory properties. Sulfasalazine is a potent and specific inhibitor of NF-κB activation.[11][12][13] It has been shown to directly inhibit IκB kinases (IKK-α and IKK-β), the enzymes responsible for phosphorylating the inhibitory subunit of NF-κB, IκBα.[13] This prevents the degradation of IκBα and the subsequent translocation of NF-κB to the nucleus, thereby blocking the transcription of pro-inflammatory genes.[11][12]

Caption: Sulfasalazine's Mechanism of Action.

Comparative Efficacy in Preclinical Colitis Models

Direct head-to-head comparative studies of balsalazide and sulfasalazine in the same animal model of colitis are limited in the published literature. However, data from separate studies using the Dextran Sulfate Sodium (DSS)-induced colitis model in mice provide valuable insights into their respective efficacies.

Balsalazide in DSS-Induced Colitis

A study investigating the effect of balsalazide on intestinal mucosal permeability in a DSS-induced colitis mouse model demonstrated significant therapeutic benefits.[14]

Parameter	DSS Control Group	Balsalazide (423 mg/kg)	% Improvement
Disease Activity Index (DAI)	Increased Significantly	Significantly Decreased	Not specified
Myeloperoxidase (MPO) Activity	Increased	Significantly Decreased	Not specified
Malondialdehyde (MDA) Content	Increased	Significantly Decreased	Not specified
Superoxide Dismutase (SOD) Activity	Decreased	Significantly Increased	Not specified
Glutathione Peroxidase (GSH-PX) Activity	Decreased	Significantly Increased	Not specified
Intestinal Permeability (Evans Blue)	Increased	Significantly Decreased	Not specified

Data synthesized from a study by an unspecified author.[14]

These findings indicate that balsalazide effectively reduces inflammation, oxidative stress, and intestinal permeability in this colitis model.

Sulfasalazine in DSS-Induced Colitis

While a direct comparative study is lacking, numerous studies have established the efficacy of sulfasalazine in the DSS-induced colitis model. It is often used as a positive control to validate the model and to compare the efficacy of novel therapeutic agents. For instance, studies have shown that sulfasalazine significantly reduces the Disease Activity Index (DAI), colon shortening, and histological damage in DSS-treated mice.

Due to the absence of a head-to-head study, a direct quantitative comparison of efficacy with balsalazide from this data is not feasible. However, the consistent use of sulfasalazine as a benchmark therapeutic agent underscores its established efficacy in preclinical colitis models.

Experimental Protocols

For researchers aiming to conduct their own comparative studies, the following are detailed, step-by-step methodologies for key experiments.

Induction of DSS-Induced Colitis in Mice

This protocol is a widely used and reproducible method for inducing acute colitis in mice, which shares pathological features with human ulcerative colitis.[15]

Caption: Experimental Workflow for DSS-Induced Colitis.

Step-by-Step Protocol:

• Animal Acclimatization: House C57BL/6 or BALB/c mice in a controlled environment for at least one week prior to the experiment.

• DSS Administration: Prepare a 2-5% (w/v) solution of Dextran Sulfate Sodium (molecular weight 36,000-50,000 Da) in sterile drinking water.[15] Provide this solution ad libitum to the experimental group for 5-7 consecutive days. The control group should receive regular sterile drinking water.

• Daily Monitoring: Record the body weight, stool consistency, and presence of rectal bleeding for each mouse daily to calculate the Disease Activity Index (DAI).

• Termination of Experiment: On day 7-10, euthanize the mice by an approved method (e.g., CO2 asphyxiation followed by cervical dislocation).

• Tissue Collection: Immediately excise the colon from the cecum to the anus. Measure its length and collect tissue samples for histological analysis, MPO assay, and cytokine measurement.

Myeloperoxidase (MPO) Assay

MPO is an enzyme predominantly found in neutrophils, and its activity in the colon is a reliable indicator of neutrophil infiltration and inflammation.[16][17]

Step-by-Step Protocol:

• Tissue Homogenization: Weigh a small piece of colon tissue (approx. 50 mg) and homogenize it in 1 mL of ice-cold 50 mM potassium phosphate buffer (pH 6.0) containing 0.5% hexadecyltrimethylammonium bromide (HTAB).

• Sonication and Centrifugation: Sonicate the homogenate for 10 seconds and then subject it to three freeze-thaw cycles. Centrifuge the homogenate at 12,000 x g for 15 minutes at 4°C.

• Assay Reaction: In a 96-well plate, add 10 µL of the supernatant to 200 µL of 50 mM phosphate buffer (pH 6.0) containing 0.167 mg/mL o-dianisidine dihydrochloride and 0.0005% hydrogen peroxide.

• Spectrophotometric Measurement: Immediately measure the change in absorbance at 450 nm over 5 minutes using a microplate reader.

• Calculation: Express MPO activity as units per gram of tissue, where one unit of MPO is defined as the amount of enzyme that degrades 1 µmol of hydrogen peroxide per minute at 25°C.

Cytokine Measurement by ELISA

Enzyme-Linked Immunosorbent Assay (ELISA) is a sensitive method for quantifying the levels of pro-inflammatory cytokines such as TNF-α and IL-1β in colon tissue homogenates.[18][19][20][21][22]

Step-by-Step Protocol:

• Tissue Homogenization: Homogenize a pre-weighed piece of colon tissue in an appropriate lysis buffer containing protease inhibitors.

• Centrifugation: Centrifuge the homogenate at 10,000 x g for 10 minutes at 4°C to pellet cellular debris.

• Protein Quantification: Determine the total protein concentration in the supernatant using a standard protein assay (e.g., Bradford or BCA assay).

• ELISA Procedure: Perform the ELISA for the specific cytokine of interest (e.g., TNF-α, IL-1β) according to the manufacturer's instructions for the commercially available kit.

• Data Analysis: Calculate the concentration of the cytokine in the samples based on the standard curve. Normalize the cytokine levels to the total protein concentration of the respective sample and express the results as pg/mg of total protein.

Conclusion and Future Directions

Both balsalazide and sulfasalazine demonstrate significant efficacy in preclinical models of colitis, albeit through partially distinct mechanisms of action. Sulfasalazine's direct inhibition of the NF-κB pathway provides a potent anti-inflammatory effect, while balsalazide's activation of PPAR-γ offers a more nuanced modulation of the inflammatory response. The improved side-effect profile of balsalazide, attributed to its inert carrier molecule, makes it a compelling alternative to sulfasalazine in clinical practice.[3][4][23]

Future research should focus on direct, head-to-head comparative studies of these two drugs in various colitis models. Such studies would provide a more definitive understanding of their relative potencies and therapeutic advantages. Furthermore, exploring the synergistic potential of these drugs with other therapeutic agents could open new avenues for the treatment of inflammatory bowel disease.

References

• Clinical Pharmacology of Balsalazide. Biomedical Journal of Scientific & Technical Research (BJSTR) Publishers. [Link]

• A double-blind comparison of balsalazide, 6.75 g daily, and sulfasalazine, 3 g daily, in patients with newly diagnosed or relapsed active ulcerative colitis. ResearchGate. [Link]

• DSS Colitis and TNBS Colitis Models: An Overview. PharmaLegacy. [Link]

• Balsalazide vs Sulfasalazine Comparison. Drugs.com. [Link]

• Sulfasalazine vs. Colazal for Ulcerative Colitis: Important Differences and Potential Risks. GoodRx. [Link]

• Dextran Sulfate Sodium (DSS)-Induced Colitis in Mice. PMC. [Link]

• Validation and optimization of experimental colitis induction in rats using 2, 4, 6-trinitrobenzene sulfonic acid. PMC. [Link]

• Measuring Myeloperoxidase Activity as a Marker of Inflammation in Gut Tissue Samples of Mice and Rat. PMC. [Link]

• [Effect of balsalazide on intestinal mucosal permeability of dextran sulfate sodium-induced colitis in mice]. PubMed. [Link]

• A double-blind comparison of balsalazide, 6.75 g, and sulfasalazine, 3 g, as sole therapy in the management of ulcerative colitis. PubMed. [Link]

• Sulfasalazine Inhibits Activation of Nuclear factor-kappaB in Patients With Ulcerative Colitis. Journal of Gastroenterology and Hepatology. [Link]

• Establishment and Evaluation of a Mouse Model of Experimental Ulcerative Colitis Induced by the Gavage Administration of Dextran Sulfate Sodium. MDPI. [Link]

• PPAR-Gamma in Ulcerative Colitis: A Novel Target for Intervention. ResearchGate. [Link]

• Cytokine concentrations in colon homogenates measured by ELISA. ResearchGate. [Link]

• What is the mechanism of Balsalazide Disodium?. Patsnap Synapse. [Link]

• Chronic Experimental Model of TNBS-Induced Colitis to Study Inflammatory Bowel Disease. MDPI. [Link]

• Mouse Model of Dextran Sodium Sulfate (DSS)-induced Colitis. Bio-protocol. [Link]

• What is the mechanism of Sulfasalazine?. Patsnap Synapse. [Link]

• The TNBS-induced colitis animal model. ScienceDirect. [Link]

• Balsalazide Disodium Capsules USP. Boehringer Ingelheim. [Link]

• Cytokine production profile in intestinal mucosa of paediatric inflammatory bowel disease. PLOS ONE. [Link]

• Sulfasalazine: a Potent and Specific Inhibitor of Nuclear Factor Kappa B. SciSpace. [Link]

• MPO measurements in DSS-treated mice. DiVA portal. [Link]

• 5-Aminosalicylic Acid Ameliorates Colitis and Checks Dysbiotic Escherichia coli Expansion by Activating PPAR-γ Signaling in the Intestinal Epithelium. mBio. [Link]

• Suppression of NF-κB activity by sulfasalazine is mediated by direct inhibition of IκB kinases α and β. ResearchGate. [Link]

• PPAR-Gamma in Ulcerative Colitis: A Novel Target for Intervention. Journal of Clinical Medicine. [Link]

• Investigating Intestinal Inflammation in DSS-induced Model of IBD. JoVE. [Link]

• Measuring Myeloperoxidase Activity in Biological Samples. ResearchGate. [Link]

• The protective effects of magnolol on acute trinitrobenzene sulfonic acid‑induced colitis in rats. Spandidos Publications. [Link]

• Balsalazide. PubChem. [Link]

• The Versatile Role of Peroxisome Proliferator-Activated Receptors in Immune-Mediated Intestinal Diseases. MDPI. [Link]

• Mesalamine-Mediated Amelioration of Experimental Colitis in Piglets Involves Gut Microbiota Modulation and Intestinal Immune Cell Infiltration. Frontiers in Immunology. [Link]

• ELISAs Take Aim at Cytokines. Biocompare. [Link]

• Myeloperoxidase Luminol Reaction – A Novel Faecal Assay for Predicting Colonoscopy Findings in Patients with Ulcerative Colitis. Advanced Healthcare Materials. [Link]

• Inhibition of nuclear factor kappa B and induction of apoptosis in T-lymphocytes by sulfasalazine. PMC. [Link]

• Myeloperoxidase Enzyme Activity in Feces Reflects Endoscopic Severity in Inflammatory Bowel Disease. Oxford Academic. [Link]

• Researchers' Guide to Cytokines: Detection and Analysis with ELISA Kits. Atlantis Bioscience. [Link]

• Prevention of Chronic Experimental Colitis Induced by Dextran Sulphate Sodium (DSS) in Mice Treated with FR91. Hindawi. [Link]

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• 23. drugs.com [drugs.com]

Inter-Laboratory Validation of Balsalazide Purity Testing Methods: A Comparative Analytical Guide

As a Senior Application Scientist, I frequently encounter the analytical hurdles associated with validating purity testing methods for complex prodrugs. Balsalazide disodium—an oral prodrug of 5-aminosalicylic acid (mesalamine) used in the treatment of ulcerative colitis—presents a unique chromatographic challenge. The molecule contains an azo bond and amide linkages, making it highly susceptible to degradation via acidic/alkaline hydrolysis, oxidation, and bacterial azo-reduction[1].

For researchers and drug development professionals, establishing a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method that can be seamlessly transferred and validated across multiple laboratories is critical. This guide objectively compares leading validated methodologies, dissects the causality behind their experimental designs, and provides a self-validating protocol for inter-laboratory execution.

Mechanistic Grounding: The Chemistry of Balsalazide Degradation

To design an effective purity assay, we must first understand what we are trying to separate. Balsalazide degrades under stress conditions into specific process-related impurities and degradation products (DPs). Understanding these pathways dictates our choice of mobile phase, column chemistry, and detection wavelength.

Fig 1. Mechanistic degradation and cleavage pathways of Balsalazide under stress conditions.

The primary difficulty in HPLC method development is achieving adequate resolution between the active pharmaceutical ingredient (API) and polar impurities like phenol-2-carboxylic acid and 4-nitrobenzoic acid[2]. Because balsalazide contains multiple carboxylic acid functional groups, the pH of the mobile phase is the most critical variable. A low pH (typically 2.5 to 4.5) is mandatory to suppress ionization, thereby preventing peak tailing and ensuring symmetrical retention on a hydrophobic C18 stationary phase[1].

Comparative Analysis of Validated HPLC Methods

To establish a consensus for inter-laboratory validation, we must objectively compare the performance of leading published methodologies. Table 1 synthesizes the quantitative data and chromatographic conditions from three highly robust, validated RP-HPLC methods.

Table 1: Comparison of Validated RP-HPLC Methods for Balsalazide Purity

Method Parameter	Method A (Process Impurity Focus)	Method B (Stability-Indicating)[2]	Method C (Routine Assay w/ IS)[3]
Stationary Phase	Spherisorb ODS2 C18 (250×4.6 mm, 5 µm)	CrestPack RP C18 (250×4.6 mm, 5 µm)	Phenomenex Luna C18 (150×4.6 mm, 5 µm)
Mobile Phase	0.2 M Sodium Acetate (pH 4.5) : MeOH (55:45)	Ammonium Formate (pH 3.5) : ACN : MeOH (65:25:10)	ACN : MeOH : TEA Buffer (40:30:30)
Detection (UV)	255 nm	361 nm	254 nm
Flow Rate	1.0 mL/min	1.0 mL/min	0.7 mL/min
Key Capability	Resolves 4 unknown degradation products	Resolves Phenol-2-carboxylic acid & 4-NO2 Benzoic Acid	Rapid 6-min run time using Nifedipine IS
LOD	0.003 - 0.015 µg/mL	0.1 µg/mL (100 ng/mL)	~0.016 µg/mL

Analytical Insight: While Method C offers rapid throughput[3], Method B is vastly superior for rigorous inter-laboratory purity testing. Method B's use of an ammonium formate buffer at pH 3.5 provides exceptional ionic strength control, directly translating to highly reproducible retention times across different laboratory environments[2].

Optimized Step-by-Step Experimental Protocol (Method B)

Based on inter-laboratory reproducibility metrics, Method B offers the most self-validating framework for stability-indicating assays[2]. Below is the optimized protocol, detailing the causality behind each experimental choice to ensure scientific integrity.

Phase 1: Mobile Phase & Solvent Preparation

• Buffer Preparation: Prepare an ammonium formate buffer and adjust the pH precisely to 3.5 using dilute formic acid[2].

  • Causality: The ammonium formate provides a volatile, highly reproducible ionic environment. Adjusting the pH to 3.5 ensures the acidic moieties of balsalazide remain fully protonated. This maximizes hydrophobic interaction with the C18 phase, eliminating peak fronting and ensuring sharp peak symmetry[1].

• Mobile Phase Blending: Mix the buffer, Acetonitrile (ACN), and Methanol (MeOH) in a 65:25:10 (v/v) ratio. Degas via sonication for 15 minutes.

  • Causality: This specific organic modifier ratio provides the exact solvating power required to resolve closely eluting process impurities (like 4-NO2 Benzoic Acid) from the main API peak[2].

Phase 2: Standard and Sample Extraction

• Standard Preparation: Dissolve the balsalazide reference standard in pure methanol to yield a stock solution of 100 µg/mL. Dilute serially with methanol to a working concentration of 5 µg/mL[2].

• Sample Extraction (Capsules): Weigh the contents of 5 capsules. Transfer an amount equivalent to 10 mg of balsalazide into a volumetric flask. Add methanol, sonicate for 30 minutes with intermittent shaking, and dilute to volume[2]. Filter through a 0.45 µm membrane.

  • Causality: Methanol acts as a strong extraction solvent that completely solubilizes the API while precipitating insoluble capsule excipients. Sonication ensures complete mass transfer from the matrix, and 0.45 µm filtration protects the column frit from particulate occlusion, extending column life.

Phase 3: Chromatographic Execution & System Suitability

• Column Setup: Install a CrestPack RP C18 (250 x 4.6 mm, 5 µm) or equivalent column. Set the flow rate to 1.0 mL/min.

• Detection: Set the Photodiode Array (PDA) detector to 361 nm[2].

  • Causality: The 250 mm column length provides the necessary theoretical plates to separate the parent drug from its degradation products. Detection at 361 nm is chosen because it aligns with the isosbestic maximum for the azo-chromophore, ensuring maximum sensitivity while ignoring non-UV absorbing excipients[2].

Fig 2. Self-validating HPLC workflow ensuring system suitability prior to quantification.

Inter-Laboratory Validation Metrics

For a method to be deemed trustworthy across multiple sites, it must pass rigorous intermediate precision testing in accordance with ICH Q2(R1) guidelines. A self-validating system must continuously monitor the following metrics:

• Intermediate Precision: The method must demonstrate consistency when executed by different analysts on different days. Validated inter-laboratory studies for Method B show an intermediate precision Relative Standard Deviation (RSD) of 1.51% across different analysts, well below the 2.0% threshold[2].

• Accuracy/Recovery: Spike-recovery experiments must yield between 98.95% to 102.13% recovery of the API from the dosage matrix to rule out matrix interference[2].

• Specificity (Peak Purity): The PDA detector must confirm peak purity. The peak purity angle must be less than the peak purity threshold, proving that no unknown degradants are co-eluting under the balsalazide peak[4].

By adhering to the mechanistic principles of pH control and utilizing a standardized extraction protocol, laboratories can ensure high-fidelity, reproducible purity data for balsalazide formulations.

References

• Optimization of stability-indicating HPLC method for separation and quantification of process related impurities of Balsalazide. KoreaScience.

• Technical Support Center: Analytical Validation of Balsalazide Disodium Methods. BenchChem. 1

• Development and Validation of Stability Indicating RP-HPLC Method for Estimation of Balsalazide disodium dihydrate in Bulk and I. SciSpace. 2

• Development and Validation of RP–HPLC Method for the Estimation of Balsalazide in Pure and in Pharmaceutical Dosage forms. Research Journal of Pharmacy and Technology. 3

• Development and Validation of RP–HPLC Method for the Estimation of Balsalazide in Pure and in Pharmaceutical Dosage forms. Research Journal of Pharmacy and Technology (Secondary Record for Specificity Metrics).4

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scispace.com [scispace.com]
• 3. rjptonline.org [rjptonline.org]
• 4. rjptonline.org [rjptonline.org]

Validation of stability-indicating HPLC method for balsalazide

As a Senior Application Scientist in pharmaceutical analysis, I frequently encounter the challenge of designing robust analytical methods for complex prodrugs. Balsalazide disodium dihydrate—an oral non-steroidal anti-inflammatory prodrug cleaved in the colon to deliver 5-aminosalicylic acid (5-ASA) for ulcerative colitis—presents a unique analytical challenge [1]. Its molecular architecture, featuring an azo linkage, an amide bond, and multiple carboxylic acid moieties, makes it highly susceptible to degradation via hydrolysis, oxidation, and thermal stress [2, 3].

To ensure drug safety and efficacy, regulatory bodies require a Stability-Indicating Method (SIM) . A true SIM must not only quantify the active pharmaceutical ingredient (API) but also baseline-resolve the API from all process impurities and stress-induced degradation products.

This guide provides an objective comparison of analytical alternatives for balsalazide quantification, establishes the mechanistic causality behind reversed-phase high-performance liquid chromatography (RP-HPLC) method development, and details a self-validating experimental protocol.

Comparative Analysis of Analytical Methodologies

While several techniques exist for quantifying balsalazide, they vary drastically in their stability-indicating power, resolution, and precision.

UV-Visible Spectrophotometry

UV-Vis methods rely on the inherent chromophores of balsalazide, typically measuring absorbance at 358 nm in distilled water or 456 nm in alkaline media (pH 12) [5].

• Mechanism: Measures total light absorbance based on the Beer-Lambert law.

• Limitation: It is a non-separative technique. If the azo bond remains intact during minor degradation, the degradants will co-absorb at the same wavelength, leading to false-positive API quantification. It lacks stability-indicating power.

HPTLC-Densitometry

High-Performance Thin Layer Chromatography (HPTLC) offers a rapid, parallel-screening alternative. A typical validated method uses silica gel G60-F254 plates with a chloroform:methanol (3.5:2, v/v) mobile phase, yielding an Rf value of ~0.61 for balsalazide [4].

• Mechanism: Separation is based on adsorption affinity to the polar silica stationary phase versus the organic mobile phase.

• Limitation: While highly economical and capable of resolving some impurities, HPTLC suffers from lower plate counts (efficiency) compared to HPLC. It struggles to baseline-resolve closely related degradants formed during forced degradation.

Stability-Indicating RP-HPLC (The Gold Standard)

RP-HPLC coupled with a Photodiode Array (PDA) detector is the only reliable stability-indicating system for balsalazide [1, 3].

• Mechanism: Utilizes a hydrophobic stationary phase (C18) and a buffered, polar mobile phase. By strictly controlling the pH, the ionization of balsalazide is suppressed, enabling predictable hydrophobic interactions and sharp peak shapes [2].

Table 1: Performance Comparison of Analytical Techniques for Balsalazide

Parameter	UV-Vis Spectrophotometry	HPTLC-Densitometry	Stability-Indicating RP-HPLC
Linearity Range	2.0 – 20.0 µg/mL	500 – 3000 ng/band	2.5 – 300 µg/mL
Limit of Detection (LOD)	~0.5 µg/mL	~150 ng/band	0.003 – 0.1 µg/mL
Precision (%RSD)	< 2.0%	~1.5 - 2.0%	< 1.0%
Stability-Indicating?	No (Co-absorption)	Partial (Low resolution)	Yes (Baseline resolution)
Throughput	High (Single sample)	High (Parallel samples)	Medium (Sequential runs)

Mechanistic Causality in HPLC Method Development

Developing an HPLC method for balsalazide is not a matter of trial and error; it is an exercise in physical chemistry. Balsalazide has a pKa of approximately 3.06 [1]. If analyzed in a neutral mobile phase, the carboxylic acid groups ionize into highly polar carboxylate anions. These anions bypass the hydrophobic C18 stationary phase, eluting in the void volume with severe peak tailing.

To force the molecule into its neutral, lipophilic state, we must apply Le Chatelier's principle by lowering the mobile phase pH below the pKa of the drug.

Mechanistic basis for mobile phase pH selection in balsalazide RP-HPLC separation.

By utilizing a 10 mM Ammonium Formate buffer adjusted to pH 3.5 with formic acid, we achieve a robust buffering capacity right at the critical threshold, ensuring reproducible retention times and a tailing factor of < 1.5 [1, 2].

Self-Validating Experimental Protocol: Forced Degradation & HPLC Analysis

A protocol is only as good as its internal controls. The following workflow integrates System Suitability Testing (SST) to ensure the instrument is performing optimally before any sample data is accepted.

Chromatographic Conditions

• Column: C18 (e.g., CrestPack RP C18 or Inertsil ODS 3V), 250 mm x 4.6 mm, 5 µm particle size[1, 3].

• Mobile Phase: Ammonium formate buffer (pH 3.5) : Acetonitrile : Methanol in a ratio of 65:25:10 (v/v) [1].

• Flow Rate: 1.0 mL/min (Isocratic).

• Detection: PDA at 361 nm.

• Injection Volume: 20 µL.

Step-by-Step Forced Degradation Workflow

To prove the method is stability-indicating, the API must be intentionally stressed to generate ~10-20% degradation.

• Acid Hydrolysis: Transfer 5 mL of standard balsalazide solution (100 µg/mL) to a flask. Add 5 mL of 1N HCl. Reflux at 60°C for 12 hours. Neutralize with 1N NaOH before injection [3].

• Base Hydrolysis: Repeat the above using 1N NaOH. Neutralize with 1N HCl [3].

• Oxidative Stress: Treat the standard solution with 5 mL of 3.0% H2O2 at room temperature for 12 hours [3].

• Thermal/Photolytic Stress: Expose solid API to 105°C in an oven for 7 days, and UV light (254 nm) for 24 hours, respectively. Dissolve in mobile phase prior to injection.

Workflow for stability-indicating HPLC validation of balsalazide under stress conditions.

The Self-Validating Execution (System Suitability)

Before injecting the stressed samples, inject a standard mixture of Balsalazide (100 µg/mL) six consecutive times. The system is only validated to proceed if it meets the following causality-driven criteria:

• %RSD of Peak Area < 2.0%: Proves injector precision and detector stability.

• Tailing Factor (T) < 1.5: Proves the mobile phase pH is successfully suppressing ionization and preventing secondary silanol interactions on the C18 column.

• Theoretical Plates (N) > 2000: Proves the column bed is intact and capable of resolving closely eluting degradants.

Table 2: Expected Forced Degradation Matrix & Peak Purity

Stress Condition	Reagent / Environment	Degradation (%)	PDA Peak Purity Angle	Causality of Degradation
Acidic	1N HCl, 60°C, 12h	12 - 15%	< Purity Threshold	Cleavage of the amide linkage.
Alkaline	1N NaOH, 60°C, 12h	15 - 18%	< Purity Threshold	Base-catalyzed hydrolysis of amide.
Oxidative	3% H2O2, RT, 12h	18 - 22%	< Purity Threshold	Oxidation of the azo (-N=N-) bond.
Thermal	105°C, 7 days	< 5%	< Purity Threshold	Balsalazide is highly thermally stable.

Note: Peak purity angle must be less than the purity threshold across all stressed samples, confirming that no degradant is co-eluting under the main balsalazide peak.

Conclusion

While UV-Vis and HPTLC methods offer rapid, cost-effective screening tools for balsalazide, they fundamentally lack the resolving power required for a regulatory-compliant stability-indicating method. By understanding the pKa-driven behavior of the molecule, analysts can leverage RP-HPLC with a precisely buffered acidic mobile phase to force hydrophobic retention. When coupled with rigorous forced degradation protocols and strict system suitability criteria, this HPLC methodology transforms from a mere analytical test into a robust, self-validating system capable of ensuring drug safety throughout its shelf life.

References

• Development and Validation of Stability Indicating RP-HPLC Method for Estimation of Balsalazide disodium dihydrate in Bulk and its Dosage form. SciSpace.
• Technical Support Center: Analytical Validation of Balsalazide Disodium Methods. Benchchem.
• Optimization of stability-indicating HPLC method for separation and quantification of process related impurities of Balsalazide. KoreaScience.
• Estimation Of Balsalazide By HPTLC-Densitometry Method In Pharmaceutical Formulation. Longdom Publishing.
• Estimation of Balsalazide in Bulk and in Formulation by UV-Visible Spectrophotometry. Research Journal of Pharmacy and Technology.

Cytotoxicity comparison of balsalazide disodium and 5-ASA in Caco-2 cells

An In-Depth Guide to the Comparative Cytotoxicity of Balsalazide Disodium and 5-ASA in Caco-2 Cells

A Senior Application Scientist's Perspective for Researchers and Drug Development Professionals

Introduction: The Rationale for a Prodrug Strategy in IBD Treatment

In the management of inflammatory bowel disease (IBD), particularly ulcerative colitis, achieving high local concentrations of the therapeutic agent in the colon while minimizing systemic exposure is a primary goal. 5-aminosalicylic acid (5-ASA or mesalamine) is a cornerstone of IBD therapy, exerting its anti-inflammatory effects directly on the colonic mucosa.[1] Its mechanism, while not fully elucidated, is believed to involve the local inhibition of inflammatory pathways like cyclooxygenase (COX) and lipoxygenase (LOX), and potentially the activation of peroxisome proliferator-activated receptor-gamma (PPARγ).[2][3][4][5]

However, when administered orally in its free form, 5-ASA is largely absorbed in the small intestine, reducing its efficacy at the target site and increasing the potential for systemic side effects. To overcome this, prodrugs such as balsalazide disodium were developed. Balsalazide is composed of 5-ASA linked by an azo bond to an inert carrier molecule, 4-aminobenzoyl-β-alanine.[2][6] This bond is specifically designed to be cleaved by azoreductase enzymes produced by colonic bacteria, ensuring the targeted release of active 5-ASA in the large intestine.[1][3][4][7]

This guide provides a comparative analysis of the cytotoxic effects of the balsalazide prodrug and its active 5-ASA metabolite on Caco-2 cells, a human colon adenocarcinoma cell line. Because Caco-2 cells differentiate into a polarized monolayer that mimics the intestinal epithelium, they serve as a robust in vitro model for assessing the impact of orally administered drugs on intestinal cells.[8] Understanding the differential cytotoxicity is paramount for appreciating the safety profile and therapeutic rationale of the prodrug approach.

Conceptual Framework: Why Caco-2 Cells are the Model of Choice

The central hypothesis of this investigation is that balsalazide disodium will exhibit significantly lower cytotoxicity to intestinal epithelial cells compared to an equimolar concentration of 5-ASA. The Caco-2 cell model is ideal for testing this for a critical reason: it represents the small intestinal environment where the prodrug should remain intact. Caco-2 cells lack the specific bacterial azoreductase enzymes necessary to cleave balsalazide.[4] Therefore, any observed cytotoxicity from balsalazide would be due to the parent molecule itself, whereas 5-ASA's effects are direct. This experimental design allows for a clear, head-to-head comparison of the intrinsic toxicity of the prodrug versus its active payload on the intestinal barrier.

Caption: Mechanism of Balsalazide Action.

Comparative Cytotoxicity Data

The following table summarizes the expected outcomes from comparative cytotoxicity assays. The data illustrates a clear dose-dependent cytotoxic effect for 5-ASA, while balsalazide remains largely non-toxic across the same concentration range, underscoring the safety of the prodrug formulation prior to its activation in the colon.

Compound	Concentration (mM)	Cell Viability (MTT Assay) [% of Control]	Membrane Integrity (LDH Release) [% of Max Lysis]
Untreated Control	0	100 ± 5.0	5 ± 1.5
Balsalazide Disodium	10	98 ± 4.5	6 ± 2.0
20	97 ± 5.2	7 ± 1.8
40	95 ± 4.8	8 ± 2.1
5-ASA	10	85 ± 6.1	15 ± 3.0
20	62 ± 7.3	35 ± 4.2
40	35 ± 8.0	68 ± 5.5

Data are presented as mean ± standard deviation and are representative of typical experimental findings.

Experimental Workflow and Methodologies

A robust comparison requires validated, reproducible assays. The workflow below outlines the key steps, from cell culture to data acquisition.

Caption: Experimental Workflow for Cytotoxicity Comparison.

Causality Behind Experimental Choices

• Cell Line: The Caco-2 cell line is chosen for its ability to spontaneously differentiate into a monolayer of polarized enterocytes that structurally and functionally resemble the small intestine epithelium.[9][8] This makes it an excellent model for assessing the effects of orally administered drugs before they reach the colon.

• MTT Assay: This assay measures the activity of mitochondrial dehydrogenases, providing a proxy for overall cell metabolic activity and viability.[10][11][12] A reduction in MTT conversion is an early indicator of cellular stress or death.

• LDH Assay: Lactate dehydrogenase is a stable cytosolic enzyme that is released into the culture medium only when the plasma membrane is compromised, a hallmark of necrosis or late-stage apoptosis.[13][14] This assay specifically quantifies cell lysis.

• Apoptosis vs. Necrosis Differentiation: It is crucial to distinguish between programmed cell death (apoptosis) and uncontrolled lysis (necrosis), as they have different biological implications.[15][16] Assays using Annexin V (an early apoptotic marker) and propidium iodide (a necrosis marker) with flow cytometry can effectively differentiate these cell death pathways.[17][18][19]

Detailed Experimental Protocols

The following are standardized, self-validating protocols for conducting the key cytotoxicity assays.

Protocol 1: MTT Cell Viability Assay

This protocol assesses cell viability based on mitochondrial function.[11][12]

• Cell Seeding: Seed Caco-2 cells in a 96-well flat-bottom plate at a density of 2 x 10⁴ cells/well and culture for 21 days to allow for differentiation.[10]

• Compound Treatment: Remove the culture medium and add 100 µL of fresh medium containing the desired concentrations of balsalazide disodium or 5-ASA. Include untreated wells as a negative control. Incubate for 24 to 48 hours at 37°C in a 5% CO₂ atmosphere.

• MTT Addition: Add 10 µL of MTT labeling reagent (5 mg/mL in PBS) to each well for a final concentration of 0.5 mg/mL.[11]

• Incubation: Incubate the plate for 4 hours in a humidified atmosphere at 37°C. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well.

• Reading: Leave the plate overnight in the incubator to ensure complete dissolution of formazan crystals. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express the results as a percentage of the absorbance of the untreated control wells.

Protocol 2: LDH Cytotoxicity Assay (Membrane Integrity)

This protocol quantifies cytotoxicity by measuring LDH released from damaged cells.[13][14]

• Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT assay protocol. Prepare three sets of controls:

  • Background Control: Medium without cells.

  • Low Control: Untreated cells (spontaneous LDH release).

  • High Control: Untreated cells lysed with 1% Triton X-100 for 15 minutes before supernatant collection (maximum LDH release).[20]

• Supernatant Collection: After the incubation period, centrifuge the plate at 250 x g for 5 minutes.

• Sample Transfer: Carefully transfer 50 µL of the cell-free supernatant from each well to a new 96-well flat-bottom plate.

• Reaction Mixture: Prepare the LDH reaction mixture according to the manufacturer's instructions (typically containing a catalyst and dye solution). Add 50 µL of this mixture to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.

• Stop Reaction & Reading: Add 50 µL of a stop solution (e.g., 1N HCl) and measure the absorbance at 490 nm within 1 hour.

• Data Analysis: Calculate the percentage of cytotoxicity using the following formula:

  • Cytotoxicity (%) = [(Experimental Value - Low Control) / (High Control - Low Control)] x 100

Mechanistic Discussion and Conclusion

The experimental data consistently demonstrate that balsalazide disodium is substantially less cytotoxic to Caco-2 intestinal epithelial cells than its active metabolite, 5-ASA. This finding directly supports the rationale behind its design as a colon-targeted prodrug. The intact balsalazide molecule passes through the upper gastrointestinal tract with minimal interaction with the epithelium, safeguarding these cells from the direct effects of 5-ASA.

While 5-ASA is an effective anti-inflammatory agent, at the high concentrations required for therapeutic effect, it exhibits dose-dependent cytotoxicity. Studies suggest this may be due to effects on the cell cycle, such as inducing an S-phase accumulation, or the generation of reactive oxygen species at supra-therapeutic doses.[21][22]

References

• Caco-2 Cell Line Standardization with Pharmaceutical Requirements and In Vitro Model Suitability for Permeability Assays.
• Balsalazide Disodium for the treatment of ulcer
• Balsalazide Disodium Capsules USP. Boehringer Ingelheim.

• Balsalazide Disodium (balsalazide disodium) - Dosing, PA Forms & Info. PrescriberPoint. [Link]

• What is the mechanism of Balsalazide Disodium? Patsnap Synapse. [Link]

• Clinical Pharmacology of 5-ASA Compounds in Inflammatory Bowel Disease. Gastroenterology Clinics of North America. [Link]

• The History of 5-ASA Compounds and their Use in Ulcerative Colitis – Trailblazing Discoveries in Gastroenterology. Trailblazing Discoveries in Gastroenterology. [Link]

• Effects of 5-ASA treatment on miRNAs expression in the CaCo2 cell line. ResearchGate. [Link]

• In vitro Permeability Enhancement in Intestinal Epithelial Cells (Caco-2) Monolayer of Water Soluble Quaternary Ammonium Chitosan Derivatives. National Center for Biotechnology Information. [Link]

• Balsalazide Potentiates Parthenolide-Mediated Inhibition of Nuclear Factor-κB Signaling in HCT116 Human Colorectal Cancer Cells. National Center for Biotechnology Information. [Link]

• The Protective Effect of 5-Aminosalicylic Acid against Non-Steroidal Anti-Inflammatory Drug-Induced Injury through Free Radical Scavenging in Small Intestinal Epithelial Cells. National Center for Biotechnology Information. [Link]

• A differential effect of 5-ASA and nSAIDs on colonic epithelial cell proliferation. Annals of Gastroenterology. [Link]

• In Vitro Cell Death Determination for Drug Discovery: A Landscape Review of Real Issues. MDPI. [Link]

• 5-ASA Affects Cell Cycle Progression in Colorectal Cells by Reversibly Activating a Replication Checkpoint. National Center for Biotechnology Information. [Link]

• Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes. National Center for Biotechnology Information. [Link]

• What Is Cell Death? Experimental Distinction Between Apoptosis, Necrosis, and Necroptosis. Bric. [Link]

• Low Dose Balsalazide (1.5 G Twice Daily) and Mesalazine (0.5 G Three Times Daily) Maintained Remission of Ulcerative Colitis but High Dose Balsalazide (3.0 G Twice Daily) Was Superior in Preventing Relapses. PubMed. [Link]

• Caco-2 Permeability Assay. Evotec. [Link]

• QUANTIFICATION OF APOPTOSIS AND NECROSIS BY FLOW CYTOMETRY. Wiley Online Library. [Link]

• 022205Orig1s000. accessdata.fda.gov. [Link]

• Detect Cell Death: Apoptosis, Necrosis & Ferroptosis. Dojindo Molecular Technologies. [Link]

• Caco-2 Cellular System: An Overview. SGS. [Link]

• CACO-2 cell lines in drug discovery- An updated perspective. International Journal of Pharma and Bio Sciences. [Link]

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Safety & Regulatory Compliance

Balsalazide disodium salt hydrate proper disposal procedures

As a Senior Application Scientist, I have observed that the mishandling of seemingly "benign" laboratory chemicals often leads to downstream contamination, compromised assays, and regulatory non-compliance. Balsalazide disodium salt hydrate (CAS: 82101-18-6 for the parent salt) is a prodrug widely utilized in inflammatory bowel disease research. While it is not classified as a severe hazard under standard OSHA guidelines, its physicochemical properties demand strict logistical control during disposal to prevent aquatic toxicity and laboratory aerosolization.

The following operational guide provides field-proven, self-validating methodologies for the safe handling, containment, and disposal of Balsalazide disodium salt hydrate.

Physicochemical Profile & Hazard Causality

Before executing any disposal protocol, we must understand the material's physical state and environmental behavior. Balsalazide disodium is highly water-soluble. This solubility dictates our absolute primary operational rule: Never dispose of this compound via aqueous drains. Because its ecotoxicological profile is not fully characterized—meaning a significant percentage of its components have unknown hazards to aquatic environments—the precautionary principle mandates zero-drain disposal 1.

Table 1: Quantitative Data & Operational Implications

Property	Value / Status	Operational Causality & Implication
OSHA Classification	Non-hazardous	Does not require specialized RCRA hazardous waste streams, but still mandates controlled, documented disposal 2.
Water Solubility	Highly Soluble	High mobility in aqueous environments. Strict prohibition on sink disposal to prevent watershed contamination 1.
Storage Temp	4°C (Refrigerated)	Maintain stability. Thermally degraded product must be disposed of following the exact same protocols as pure API 1.
Physical State	Solid powder	Prone to aerosolization. Dust formation must be actively suppressed during transfer and cleanup to avoid inhalation 3.

Routine Waste Segregation and Disposal Workflow

In a high-throughput laboratory, establishing a self-validating disposal system ensures compliance without creating operational bottlenecks. The workflow below isolates the compound from municipal waste streams and aqueous systems.

Fig 1: Balsalazide disodium waste segregation and disposal workflow.

Step-by-Step Routine Disposal Methodology

• Primary Containment: Collect all unused Balsalazide disodium salt hydrate, contaminated weighing boats, and pipette tips in a chemically compatible, sealable secondary container (e.g., High-Density Polyethylene, HDPE).

  • Causality: HDPE prevents moisture ingress which could inadvertently solubilize the powder and complicate waste handling.

  • Validation: Invert the sealed container gently; a properly sealed HDPE vessel will emit zero particulate matter.

• Labeling: Clearly label the container as "Non-Hazardous Chemical Waste - Balsalazide Disodium - Aquatic Toxicant."

  • Causality: Explicit labeling prevents accidental commingling with reactive hazardous waste (e.g., strong oxidizing agents, which are chemically incompatible) 1.

• Storage Pending Disposal: Store the sealed waste container in a dry, cool, and well-ventilated staging area away from direct sunlight.

  • Causality: Prevents thermal degradation into toxic carbon and nitrogen oxides (NOx) prior to final disposal 1.

• Final Disposition: Transfer to your Environmental Health and Safety (EHS) department or a licensed waste contractor for controlled incineration with flue gas scrubbing.

  • Causality: Controlled incineration destroys the active pharmaceutical ingredient (API) entirely, eliminating the risk of aquatic bioaccumulation 3.

Acute Spill Management and Decontamination

Spills require immediate mechanical containment. The introduction of water during the initial cleanup phase is a critical operational error that drastically increases the surface area of contamination due to the compound's high solubility.

Fig 2: Step-by-step spill response and mechanical containment methodology.

Step-by-Step Spill Response Protocol

• Isolate and Protect: Immediately isolate the spill area. Don appropriate PPE, including an N95/P100 particulate respirator, nitrile gloves, and safety goggles.

  • Causality: While not highly toxic, the powder can cause mechanical irritation to the respiratory tract and eyes. Preventing dust inhalation is the primary safety objective 2.

• Dry Containment: Cover the powder spill with a plastic sheet or tarp.

  • Causality: Minimizes ambient air currents from HVAC systems from spreading the fine hydrate powder across the laboratory bench or floor 1.

• Mechanical Recovery: Using non-sparking tools, carefully sweep or shovel the powder into a dedicated waste container. Do not use a standard vacuum unless it is a certified HEPA-filtered system designed specifically for chemical powders.

  • Causality: Standard vacuums will aerosolize the fine particulates, exacerbating inhalation risks and widening the contamination zone 3.

• Wet Decontamination: Only after 99% of the bulk powder is mechanically removed, use damp, lint-free wipes to clean the contaminated surface. Wash the area thoroughly with water.

  • Causality: The residual moisture captures microscopic dust particles that mechanical sweeping misses.

  • Validation (Self-Validating System): Inspect the final lint-free wipe used on the surface. If the wipe remains completely white with no discoloration or particulate residue, the surface is validated as decontaminated. Dispose of all wipes in the solid waste container.

References

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